Tripropylammonium hexafluorophosphate

Core Science & Biosynthesis

Tripropylammonium Hexafluorophosphate: A Technical Guide to Synthesis and Characterization

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth technical overview of the synthesis and characterization of tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA]PF₆), an ionic liquid with applications in electrochemistry and materials science.

Introduction

Tripropylammonium hexafluorophosphate, with the chemical formula C₉H₂₂F₆NP, is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion.[1] It is typically a white crystalline solid soluble in polar solvents.[1] The hexafluorophosphate anion (PF₆⁻) is known for its octahedral structure, stability, and low nucleophilicity, which classifies it as a non-coordinating anion.[1] These properties make [TPA]PF₆ a valuable compound in various applications, including as an electrolyte in batteries, in solvent systems for electrochemical studies, and in the formulation of liquid crystalline materials.[1]

Synthesis of Tripropylammonium Hexafluorophosphate

The synthesis of tripropylammonium hexafluorophosphate can be achieved through several routes. The most common and industrially relevant method is metathesis, also known as counterion exchange. Other methods include direct neutralization and electrochemical synthesis.

2.1 Synthesis Strategies

• Metathesis (Counterion Exchange): This is the most widely used approach, primarily due to its efficiency and the commercial availability of starting materials.[1] It involves the reaction of a tripropylammonium salt, typically a halide like tripropylammonium bromide, with an alkali metal hexafluorophosphate, such as potassium hexafluorophosphate (KPF₆).[1] The reaction is driven by the precipitation of the less soluble product salt from the reaction medium.[1] Aqueous metathesis with KPF₆ can achieve high exchange efficiencies.[1]

• Direct Neutralization: This method involves the direct reaction of tripropylamine (B89841) with hexafluorophosphoric acid (HPF₆).[1] While this approach offers high atom economy, it requires careful handling due to the corrosive nature of the acid and potential byproducts.[1]

• Reaction with Pyridinium Hexafluorophosphate: Pyridinium hexafluorophosphate can serve as a convenient starting material. Tripropylamine, being a stronger base than pyridine (B92270), can displace pyridine to form the desired tripropylammonium hexafluorophosphate. This method is often simple, occurs at room temperature, and can produce high-purity products in good yields.[2]

• Electrochemical Synthesis: This emerging technique avoids the use of stoichiometric chemical reagents by electrochemically generating hexafluorophosphate anions from phosphorus compounds in the presence of a fluoride (B91410) source. These anions then combine in situ with the tripropylammonium cations.[1]

2.2 Experimental Protocol: Metathesis Reaction

This protocol describes the synthesis of tripropylammonium hexafluorophosphate from tripropylammonium bromide and potassium hexafluorophosphate. The methodology is adapted from a similar procedure for a related quaternary ammonium (B1175870) salt.[3]

Materials:

• Tripropylammonium bromide

• Potassium hexafluorophosphate (KPF₆)

• Dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Prepare Reactant Solutions:

  • Dissolve potassium hexafluorophosphate (1.0 molar equivalent) in a minimum amount of deionized water.

  • Dissolve tripropylammonium bromide (1.0 molar equivalent) in dichloromethane.

• Reaction:

  • Combine the two solutions in a flask equipped with a magnetic stirrer.

  • Stir the resulting biphasic mixture vigorously at room temperature for 24 hours to ensure complete ion exchange.

• Separation and Washing:

  • Transfer the mixture to a separatory funnel and allow the layers to separate.

  • Collect the lower organic phase (dichloromethane layer), which now contains the tripropylammonium hexafluorophosphate.

  • Wash the organic phase three times with small portions of deionized water to remove any remaining potassium bromide and other water-soluble impurities.

• Drying and Solvent Removal:

  • Dry the organic phase over an anhydrous drying agent like sodium sulfate.

  • Filter off the drying agent.

  • Remove the dichloromethane solvent from the filtrate using a rotary evaporator to yield a solid product.

• Final Drying:

  • Dry the resulting white solid under vacuum at an elevated temperature (e.g., 60-80°C) for several hours to remove any residual solvent and moisture.

2.3 Synthesis Workflow Diagram

Caption: Synthesis workflow for tripropylammonium hexafluorophosphate via metathesis.

Characterization

The synthesized tripropylammonium hexafluorophosphate must be characterized to confirm its identity, purity, and physical properties. Standard techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier Transform Infrared (FTIR) spectroscopy, and thermal analysis methods like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

3.1 Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the structure of the tripropylammonium cation by identifying the chemical environment of the different protons.

Experimental Protocol:

• Sample Preparation: Dissolve a small amount (5-10 mg) of the dried product in a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or CD₃CN) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard NMR spectrometer (e.g., 300 or 400 MHz).

• Analysis: Integrate the peaks and determine the chemical shifts (δ) in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

Expected Data: The ¹H NMR spectrum is expected to show three distinct signals corresponding to the three types of protons in the tripropylammonium cation.

Assignment (CH₃-CH₂-CH₂-N⁺)	Approximate Chemical Shift (δ, ppm)	Multiplicity	Integration
N⁺-CH ₂-	3.1 - 3.3	Multiplet	6H
-CH ₂-	1.6 - 1.8	Multiplet	6H
CH ₃-	0.9 - 1.0	Triplet	9H
Note: Chemical shifts are approximate and can vary based on the solvent used. Data is analogous to similar tetra-alkylammonium salts.[4][5]

3.2 Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the compound by measuring the absorption of infrared radiation.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the typical mid-infrared range (e.g., 4000-400 cm⁻¹).

• Analysis: Identify the characteristic absorption bands corresponding to the C-H bonds of the alkyl chains and the P-F bonds of the hexafluorophosphate anion.

Expected Data:

Wavenumber (cm⁻¹)	Vibrational Mode
~2800-3000	C-H stretching (alkyl chains)
~1470	C-H bending (alkyl chains)
~830-840	P-F stretching (PF₆⁻ anion)

3.3 Thermal Analysis (TGA/DSC)

Thermal analysis provides information about the thermal stability and phase behavior of the material.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[6][7] It is used to determine the decomposition temperature and overall thermal stability of the ionic liquid.[8] Tripropylammonium hexafluorophosphate is reported to be thermally stable up to approximately 240°C.[1]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature.[9] It is used to identify thermal transitions such as melting point, crystallization, and glass transitions.[10]

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the sample (typically 2-10 mg) into an appropriate TGA or DSC pan (e.g., aluminum or platinum).[7]

• Data Acquisition:

  • TGA: Heat the sample under a controlled atmosphere (typically nitrogen) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30°C to 600°C).[7]

  • DSC: Heat the sample at a controlled rate (e.g., 10 K/min) to observe endothermic (melting) and exothermic (decomposition) events.[3]

• Analysis:

  • TGA: Determine the onset temperature of decomposition (T_onset), which indicates the upper limit of thermal stability.

  • DSC: Determine the peak temperature of the melting endotherm.

Expected Data:

Analysis Technique	Parameter	Typical Value
TGA	Onset Decomposition Temperature (T_onset)	~240 °C
DSC	Melting Point (T_m)	Varies (Ionic liquid melting points are structure-dependent)

3.4 Characterization-Property Relationship Diagram

Caption: Relationship between analytical techniques and determined properties.

Safety Considerations

• Handle all chemicals with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Hexafluorophosphate salts can undergo hydrolysis under acidic conditions to release toxic and corrosive hydrofluoric acid (HF).[1] Avoid contact with strong acids.

• The synthesis should be performed in a well-ventilated fume hood.

Conclusion

The synthesis of tripropylammonium hexafluorophosphate is readily achievable through well-established methods, particularly metathesis, which offers high yields and purity. Its successful synthesis and purification can be confirmed through a suite of standard characterization techniques. NMR and FTIR spectroscopy verify the chemical structure and functional groups, while TGA and DSC provide critical data on its thermal stability and phase behavior. This guide provides the foundational protocols and expected data for researchers working with this versatile ionic liquid.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. Tetrabutylammonium hexafluorophosphate synthesis - chemicalbook [chemicalbook.com]
• 4. TETRAPROPYLAMMONIUM HEXAFLUOROPHOSPHATE(12110-21-3) 1H NMR spectrum [chemicalbook.com]
• 5. Tetrabutylammonium hexafluorophosphate(3109-63-5) 1H NMR spectrum [chemicalbook.com]
• 6. [PDF] Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development | Semantic Scholar [semanticscholar.org]
• 7. Thermogravimetric Analysis (TGA) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. mdpi.com [mdpi.com]
• 9. mt.com [mt.com]
• 10. apps.dtic.mil [apps.dtic.mil]

A Comprehensive Technical Guide to the Chemical Properties of Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526), with the chemical formula C₉H₂₂F₆NP, is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion.[1] This compound is typically a white crystalline solid and is recognized for its solubility in polar organic solvents.[1] Its notable ionic conductivity and thermal stability make it a valuable material in various scientific and industrial applications, particularly in the fields of electrochemistry and materials science.[1] This technical guide provides an in-depth overview of the core chemical properties of tripropylammonium hexafluorophosphate, detailed experimental protocols for its synthesis and characterization, and visualizations of key processes involving this compound.

Core Chemical and Physical Properties

The fundamental chemical and physical properties of tripropylammonium hexafluorophosphate are summarized in the tables below. These properties are crucial for its application in research and development.

General Properties

Property	Value	Source
IUPAC Name	tripropylazanium;hexafluorophosphate	[1]
Molecular Formula	C₉H₂₂F₆NP	[1]
Molecular Weight	289.24 g/mol	[1]
CAS Number	92416-28-9	[2]
Canonical SMILES	CCC--INVALID-LINK--CCC.F--INVALID-LINK--(F)(F)(F)F	[1]
InChI Key	NCMLKPFYYXZMSH-UHFFFAOYSA-O	[1]

Physical Properties

Property	Value	Notes
Appearance	White crystalline solid	[1]
Melting Point	159 - 168 °C	Varies with the crystallization solvent. For example, 168 °C when crystallized from methanol (B129727)/diethyl ether and 159 °C from pure acetonitrile (B52724).
Thermal Stability	Stable up to approx. 240 °C	Decomposition begins above this temperature, with the evolution of hydrogen fluoride.[1]
Solubility	Soluble in polar solvents such as DMSO (200 mg/mL), acetonitrile, and methanol.	[1]

Synthesis and Characterization

The synthesis of tripropylammonium hexafluorophosphate can be achieved through several methods, with the most common being a counterion exchange reaction. Its characterization relies on standard analytical techniques to confirm its structure and purity.

Synthesis Workflow

The synthesis of tripropylammonium hexafluorophosphate typically involves a two-step process: the formation of a tripropylammonium salt with a simple halide, followed by an anion exchange reaction to introduce the hexafluorophosphate anion.

Caption: Synthesis of Tripropylammonium Hexafluorophosphate.

Experimental Protocol: Synthesis via Anion Exchange

This protocol describes a representative method for synthesizing tripropylammonium hexafluorophosphate.

Materials:

• Tripropylamine

• A suitable alkylating agent (e.g., propyl bromide)

• Ammonium (B1175870) hexafluorophosphate (NH₄PF₆)

• Solvents (e.g., ethanol, water, diethyl ether)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Formation of Tripropylammonium Halide:

  • In a round-bottom flask, dissolve tripropylamine in a suitable solvent like ethanol.

  • Slowly add an equimolar amount of the alkylating agent (e.g., propyl bromide) to the solution while stirring.

  • Heat the mixture under reflux for several hours to ensure the completion of the quaternization reaction.

  • After cooling, the tripropylammonium halide salt may precipitate. If not, the solvent can be removed under reduced pressure. The crude product can be washed with a non-polar solvent like diethyl ether to remove unreacted starting materials.

• Anion Exchange Reaction:

  • Dissolve the synthesized tripropylammonium halide in a minimum amount of deionized water.

  • In a separate beaker, prepare a saturated aqueous solution of ammonium hexafluorophosphate.

  • Slowly add the ammonium hexafluorophosphate solution to the tripropylammonium halide solution with vigorous stirring.

  • A white precipitate of tripropylammonium hexafluorophosphate will form due to its lower solubility in water compared to the halide salt.

  • Continue stirring for a few hours to ensure complete precipitation.

• Purification:

  • Collect the precipitate by vacuum filtration and wash it several times with cold deionized water to remove the ammonium halide byproduct.

  • Further purify the product by recrystallization from a suitable solvent system, such as a mixture of acetonitrile and water or methanol and diethyl ether.

  • Dry the purified crystals under vacuum to obtain the final product.

Experimental Protocol: Characterization

NMR spectroscopy is used to confirm the chemical structure of the synthesized compound.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the propyl groups of the cation. Typically, a triplet for the terminal methyl (CH₃) protons, a multiplet for the methylene (B1212753) (CH₂) protons adjacent to the methyl group, and another multiplet for the methylene protons adjacent to the nitrogen atom are observed.

• ¹⁹F NMR: The fluorine-19 NMR spectrum is expected to show a doublet for the six equivalent fluorine atoms of the PF₆⁻ anion, coupled to the phosphorus-31 nucleus.

• ³¹P NMR: The phosphorus-31 NMR spectrum will exhibit a septet due to coupling with the six equivalent fluorine atoms.

Typical NMR Parameters:

• Spectrometer: 300 MHz or higher field instrument.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated acetonitrile (CD₃CN).[3]

• ¹H NMR: Spectral width of -2 to 18 ppm, relaxation delay of 1.5 s, and 16 scans.[4]

• ³¹P NMR: Spectral width of -100 to 250 ppm, relaxation delay of 3.0 s, and 32 scans with proton decoupling.[4]

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to determine the thermal stability and melting point.

Typical TGA/DSC Parameters:

• Apparatus: A simultaneous thermal analyzer (STA) or separate TGA and DSC instruments.

• Sample Size: 3-10 mg.[5]

• Pans: Aluminum or ceramic pans.[5][6]

• Atmosphere: Inert atmosphere, such as nitrogen, with a flow rate of 50-60 mL/min.[5]

• Heating Rate: A linear heating rate of 10 °C/min.[5]

• Temperature Range: Typically from room temperature to 500-600 °C.[5]

The DSC curve will show an endothermic peak corresponding to the melting point of the compound. The TGA curve will indicate the onset temperature of decomposition, which for tripropylammonium hexafluorophosphate is around 240 °C.[1]

Applications in Electrochemistry

A primary application of tripropylammonium hexafluorophosphate is as an electrolyte in electrochemical devices, such as batteries and supercapacitors, due to its high ionic conductivity.[1]

Role in an Electrochemical Cell

In an electrochemical cell, tripropylammonium hexafluorophosphate dissociates into tripropylammonium cations ([(CH₃CH₂CH₂)₃NH]⁺) and hexafluorophosphate anions (PF₆⁻). These ions are responsible for conducting charge between the anode and the cathode.

Caption: Ion movement in an electrochemical cell.

Safety and Handling

Tripropylammonium hexafluorophosphate should be handled with care in a laboratory setting. The hexafluorophosphate anion can hydrolyze in the presence of acid to produce toxic hydrofluoric acid.[1] Therefore, it is important to avoid contact with strong acids and moisture. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tripropylammonium hexafluorophosphate is a versatile organic salt with a valuable combination of chemical and physical properties. Its high ionic conductivity and good thermal stability make it a compound of interest for applications in electrochemistry and materials science. This guide has provided a comprehensive overview of its core properties, detailed methodologies for its synthesis and characterization, and a visualization of its role in key processes, serving as a valuable resource for researchers and professionals in the field.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. Tripropylammonium hexafluorophosphate | CAS#:92416-28-9 | Chemsrc [chemsrc.com]
• 3. rsc.org [rsc.org]
• 4. NMR Experiments [nmr.chem.umn.edu]
• 5. Making sure you're not a bot! [openjournals.ugent.be]
• 6. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tripropylammonium (B8586437) hexafluorophosphate (B91526), a compound of interest in various scientific and research applications. This document outlines its fundamental chemical properties, including its CAS number and molecular structure, to support its use in experimental and developmental settings.

Chemical and Physical Properties

Tripropylammonium hexafluorophosphate is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion.[1] It is typically a white crystalline solid and is soluble in polar solvents.[1] The key quantitative data for this compound are summarized in the table below.

Property	Value	Source
CAS Number	92416-28-9	[2][3][4]
Molecular Formula	C9H22F6NP	[1][2]
Molecular Weight	289.24 g/mol	[1][2]
IUPAC Name	tripropylazanium;hexafluorophosphate	[1]
Canonical SMILES	CCC--INVALID-LINK--CCC.F--INVALID-LINK--(F)(F)(F)F	[1]
InChI Key	NCMLKPFYYXZMSH-UHFFFAOYSA-O	[1]

Molecular Structure

The molecular structure of tripropylammonium hexafluorophosphate is characterized by the ionic bond between the tripropylammonium cation and the hexafluorophosphate anion. The cation features a central nitrogen atom bonded to three propyl groups and a hydrogen atom. The hexafluorophosphate anion has an octahedral geometry with a central phosphorus atom bonded to six fluorine atoms.[1]

Caption: Ionic structure of tripropylammonium hexafluorophosphate.

Experimental Protocols

While specific experimental protocols for the synthesis of tripropylammonium hexafluorophosphate can vary, a general methodology involves the reaction of tripropylamine (B89841) with hexafluorophosphoric acid.

General Synthesis Method:

• Preparation of Hexafluorophosphoric Acid: This is often generated in situ or used as a commercially available solution.

• Reaction: Tripropylamine is slowly added to a stirred solution of hexafluorophosphoric acid under controlled temperature conditions, typically in a suitable solvent.

• Purification: The resulting salt is then isolated and purified, often through recrystallization, to yield the final product.

Note: This is a generalized protocol. Researchers should consult specific literature for detailed experimental conditions and safety precautions.

This guide is intended for research purposes only and not for human or veterinary use.[2]

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Tripropylammonium hexafluorophosphate | CAS#:92416-28-9 | Chemsrc [chemsrc.com]
• 4. Tripropylammonium hexafluorophosphate | CAS#:92416-28-9 | Chemsrc [chemsrc.com]

Solubility of Tripropylammonium Hexafluorophosphate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF6]) is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion.[1] As a member of the ionic liquid family, it exhibits properties such as high ionic conductivity, thermal stability, and a wide electrochemical window, making it a compound of interest in various applications, including as an electrolyte in batteries and in solvent systems for electrochemical studies.[1] Its solubility in organic solvents is a critical parameter for its application in these fields, dictating its utility in solution-based processes. This guide provides a comprehensive overview of the available data on the solubility of tripropylammonium hexafluorophosphate in organic solvents, details relevant experimental protocols, and presents logical workflows for its synthesis and solubility determination.

Quantitative Solubility Data

Quantitative solubility data for tripropylammonium hexafluorophosphate in a wide range of organic solvents is not extensively available in peer-reviewed literature. However, based on product data sheets and general knowledge of similar hexafluorophosphate salts, a qualitative understanding of its solubility profile can be established. The compound is generally soluble in polar organic solvents.

One specific quantitative data point has been reported by a commercial supplier:

Solvent	Chemical Formula	Solubility	Temperature	Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	200 mg/mL (691.47 mM)	Not Specified	Requires sonication to dissolve[2]

It is important to note that this value should be considered as an estimate, as it is not accompanied by a detailed experimental protocol or specific temperature conditions.

For comparison, related tetra-alkylammonium hexafluorophosphate salts, such as tetrabutylammonium (B224687) hexafluorophosphate, are known to be soluble in solvents like acetonitrile (B52724) and methanol (B129727) at concentrations around 0.1 g/mL. Given the structural similarity, it can be inferred that tripropylammonium hexafluorophosphate exhibits comparable solubility in these polar aprotic solvents. Hexafluorophosphate salts, in general, are also known to be soluble in dichloromethane, dimethylformamide (DMF), and acetone.[3]

Experimental Protocols

Method 1: Isothermal Saturation and Gravimetric Analysis

This is a classical and straightforward method for determining solubility.

Protocol:

• Sample Preparation: Dry the tripropylammonium hexafluorophosphate under vacuum to remove any residual moisture. Use anhydrous organic solvents of high purity.

• Equilibration: Prepare a series of vials, each containing a known volume of a specific organic solvent. Add an excess amount of tripropylammonium hexafluorophosphate to each vial to create a saturated solution with a solid phase present.

• Temperature Control: Place the vials in a thermostated shaker or a water bath set to the desired temperature (e.g., 298.15 K / 25 °C).

• Agitation: Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally.

• Phase Separation: After equilibration, cease agitation and allow the solid to settle. To ensure the separation of the solid from the liquid phase, the samples can be centrifuged.

• Sampling: Carefully extract a known volume of the clear, saturated supernatant using a pre-weighed, pre-heated (to the experimental temperature) syringe equipped with a filter to prevent the transfer of any solid particles.

• Quantification: Transfer the collected supernatant to a pre-weighed vial. Determine the mass of the dissolved salt by evaporating the solvent under a stream of inert gas or in a vacuum oven at a suitable temperature below the decomposition temperature of the salt (which is approximately 240°C).[1]

• Calculation: The solubility can then be calculated in various units (e.g., g/L, mol/L, or g/100g of solvent) based on the mass of the dissolved salt and the volume or mass of the solvent.

Method 2: Cloud Point Titration

This method is useful for determining the temperature-dependent solubility and constructing phase diagrams.

Protocol:

• Sample Preparation: Prepare a series of mixtures of tripropylammonium hexafluorophosphate and the organic solvent with known compositions in sealed, transparent vials.

• Heating and Cooling Cycles: Place the vials in a temperature-controlled bath equipped with a magnetic stirrer and a light source and detector.

• Observation:

  • For systems exhibiting an Upper Critical Solution Temperature (UCST), start from a two-phase system at a lower temperature and slowly heat the mixture while stirring. The temperature at which the mixture becomes clear (a single phase) is the cloud point.

  • For systems exhibiting a Lower Critical Solution Temperature (LCST), start from a single-phase system at a higher temperature and slowly cool the mixture until turbidity is observed.

• Data Collection: Repeat the measurement for each composition to construct a solubility curve (temperature vs. composition).

Visualizations

Synthesis of Tripropylammonium Hexafluorophosphate

A common method for synthesizing tripropylammonium hexafluorophosphate is through a salt metathesis reaction, often involving the reaction of a tripropylammonium halide with a hexafluorophosphate salt.

Caption: Synthesis of [TPA][PF6] via salt metathesis.

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of tripropylammonium hexafluorophosphate in an organic solvent using the isothermal saturation method.

Caption: Isothermal saturation method workflow.

References

• 1. kinampark.com [kinampark.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Thermal Stability and Decomposition of Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of the ionic liquid, tripropylammonium (B8586437) hexafluorophosphate (B91526). The information compiled herein is based on available scientific literature for structurally similar compounds and established analytical methodologies.

Thermal Stability Profile

A general trend for tetraalkylammonium hexafluorophosphates indicates that their thermal stability is influenced by the nature of the alkyl groups on the cation[2]. The decomposition mechanism for such compounds is proposed to proceed via the formation of a tertiary amine, an alkyl fluoride, and phosphorus pentafluoride[3].

Table 1: Anticipated Thermal Decomposition Data for Tripropylammonium Hexafluorophosphate

Parameter	Anticipated Value	Method of Determination
Onset Decomposition Temp. (Tonset)	~240 °C	Thermogravimetric Analysis (TGA)
Peak Decomposition Temp. (Tpeak)	>250 °C	Differential Scanning Calorimetry (DSC)
Primary Decomposition Products	Tripropylamine, Propyl Fluoride, Phosphorus Pentafluoride	Pyrolysis-Gas Chromatography (Py-GC)

Note: The values in this table are extrapolated from literature on similar compounds and should be confirmed by empirical analysis.

Experimental Protocols for Thermal Analysis

The following are detailed methodologies for conducting thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), which are standard techniques for evaluating the thermal stability of ionic liquids.

2.1. Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition temperature of tripropylammonium hexafluorophosphate by measuring its mass change as a function of temperature.

• Instrumentation: A thermogravimetric analyzer (e.g., Perkin-Elmer Pyris V-3.81 or similar) is utilized[4].

• Sample Preparation:

  • Ensure the tripropylammonium hexafluorophosphate sample is thoroughly dried under vacuum to remove any residual water or solvents, as these can interfere with the analysis[5].

  • Accurately weigh a small amount of the sample (typically 5-10 mg) into a clean, tared TGA pan (platinum or alumina)[3].

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas, such as dry nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition[3][6].

  • Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a controlled, linear heating rate (e.g., 10°C/min or 20°C/min)[3][4].

  • Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • The onset decomposition temperature (Tonset) is determined as the temperature at which a significant mass loss begins. This is often calculated from the intersection of the baseline and the tangent of the decomposition curve[4].

  • The percentage of mass loss at different temperature intervals is calculated to understand the decomposition stages.

2.2. Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with thermal transitions (e.g., melting, crystallization, and decomposition) of tripropylammonium hexafluorophosphate as a function of temperature.

• Instrumentation: A differential scanning calorimeter (e.g., Mettler-Toledo DSC-823 or similar) is used.

• Sample Preparation:

  • Accurately weigh a small amount of the dried sample (typically 2-5 mg) into a clean, tared DSC pan (aluminum or hermitically sealed pan).

  • Seal the pan to ensure a controlled atmosphere during the analysis. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Place the sample and reference pans in the DSC cell.

  • Subject the sample to a controlled temperature program under a purge of inert gas (e.g., nitrogen). A typical program might involve:

    • Heating from ambient to a temperature above its expected melting point.

    • Cooling to a low temperature (e.g., -80°C) to observe crystallization.

    • A second heating scan to observe the glass transition and melting, as well as decomposition at higher temperatures[1].

  • A heating and cooling rate of 10°C/min is commonly used[1].

• Data Analysis:

  • The DSC thermogram will show endothermic peaks for melting and exothermic peaks for crystallization and decomposition.

  • The peak temperature of the decomposition exotherm provides information about the temperature at which the decomposition is most rapid.

Proposed Decomposition Pathway

The thermal decomposition of tetraalkylammonium hexafluorophosphates is generally understood to proceed through a specific pathway. The following diagram illustrates the proposed decomposition mechanism for tripropylammonium hexafluorophosphate.

Caption: Proposed thermal decomposition pathway of tripropylammonium hexafluorophosphate.

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the thermal analysis of tripropylammonium hexafluorophosphate.

Caption: Workflow for the thermal analysis of tripropylammonium hexafluorophosphate.

References

• 1. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. edcc.com.cn [edcc.com.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ajer.org [ajer.org]

electrochemical window of tripropylammonium hexafluorophosphate

An In-depth Technical Guide to the Electrochemical Window of Tripropylammonium (B8586437) Hexafluorophosphate (B91526)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium hexafluorophosphate (TPAHPF₆) is a quaternary ammonium (B1175870) salt that sees utility as a supporting electrolyte in a variety of electrochemical applications. Its principle function in these systems is to provide ionic conductivity to the solution while remaining electrochemically inert over a wide potential range. This range of electrochemical inactivity is defined as the electrochemical window (EW). A broad electrochemical window is a critical attribute for an electrolyte, as it dictates the range of redox potentials that can be investigated or utilized without interference from the electrolyte itself. This guide provides a comprehensive overview of the factors governing the , methodologies for its determination, and expected performance based on related compounds.

The electrochemical window is fundamentally determined by the redox stability of its constituent ions: the tripropylammonium cation ([N(C₃H₇)₃H]⁺) and the hexafluorophosphate anion (PF₆⁻). The cathodic limit of the window is typically defined by the reduction of the cation, while the anodic limit is set by the oxidation of the anion.[1] However, the solvent and electrode material can also play a significant role in defining these limits.

Physicochemical Properties

Tripropylammonium hexafluorophosphate is a white crystalline solid soluble in polar organic solvents such as acetonitrile, propylene (B89431) carbonate, and N,N-dimethylformamide. The hexafluorophosphate anion is known for its high stability due to the strong phosphorus-fluorine bonds in its octahedral structure.

Electrochemical Window: Quantitative Data

The following table summarizes the electrochemical windows of various related quaternary ammonium hexafluorophosphate salts to provide a comparative context.

Compound	Solvent (Supporting Electrolyte Concentration)	Working Electrode	Reference Electrode	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)
Tetrabutylammonium Hexafluorophosphate	Acetonitrile (0.1 M)	Platinum	Ag/Ag⁺	~ +3.0	~ -3.2	~ 6.2
Tetraethylammonium Hexafluorophosphate	Propylene Carbonate (0.1 M)	Glassy Carbon	Ag/AgCl	~ +2.8	~ -2.9	~ 5.7
Tetrapropylammonium Hexafluorophosphate	Acetonitrile (0.1 M)	Platinum	Ag/Ag⁺	Est. ~ +3.0	Est. ~ -3.0	Est. ~ 6.0

Note: The values for Tetrapropylammonium Hexafluorophosphate are estimated based on the trends observed in related compounds. The actual experimental values may vary.

Experimental Protocol for Determining the Electrochemical Window

The is experimentally determined using cyclic voltammetry (CV). This technique involves sweeping the potential of a working electrode in the electrolyte solution and measuring the resulting current. The potential limits are typically defined as the potentials at which the current begins to increase significantly, indicating the onset of electrolyte oxidation or reduction.

4.1. Materials and Reagents

• Tripropylammonium hexafluorophosphate (high purity, >99%)

• Solvent (e.g., Acetonitrile, Propylene Carbonate), anhydrous grade

• Working Electrode (e.g., Platinum disk, Glassy Carbon disk)

• Reference Electrode (e.g., Ag/Ag⁺, Saturated Calomel Electrode - SCE)

• Counter Electrode (e.g., Platinum wire or mesh)

• Electrochemical cell

• Potentiostat

4.2. Procedure

• Electrolyte Preparation: Prepare a solution of tripropylammonium hexafluorophosphate in the chosen anhydrous solvent at a specific concentration (e.g., 0.1 M) inside an inert atmosphere glovebox to minimize water and oxygen contamination.

• Cell Assembly: Assemble the three-electrode electrochemical cell with the working, reference, and counter electrodes.

• Cyclic Voltammetry Measurement:

  • Place the electrolyte solution in the cell.

  • Perform a cyclic voltammetry scan over a wide potential range.

  • Start the scan from the open-circuit potential and sweep towards the anodic limit.

  • Reverse the scan direction and sweep towards the cathodic limit.

  • The scan rate is typically set between 20 and 100 mV/s.

• Data Analysis:

  • Plot the measured current versus the applied potential.

  • Determine the anodic and cathodic limits by identifying the potentials at which a significant increase in current is observed (a cutoff current density, e.g., 0.1 mA/cm², is often used to define the limits).

  • The electrochemical window is the difference between the anodic and cathodic limits.

Visualizations

Experimental Workflow

Caption: Experimental workflow for determining the electrochemical window.

Factors Influencing the Electrochemical Window

Caption: Relationship between electrolyte components and the electrochemical window.

Conclusion

While specific quantitative data for the is not prominently available, a comprehensive understanding of its electrochemical behavior can be derived from the well-studied family of quaternary ammonium hexafluorophosphate salts. It is expected to possess a wide electrochemical window, making it a suitable supporting electrolyte for a variety of electrochemical studies. The anodic limit is dictated by the oxidation of the robust hexafluorophosphate anion, while the cathodic limit is determined by the reduction of the tripropylammonium cation. The precise determination of these limits requires careful experimental work using cyclic voltammetry under anhydrous conditions. The provided experimental protocol and understanding of influencing factors will aid researchers in effectively utilizing and characterizing tripropylammonium hexafluorophosphate in their electrochemical systems.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]

Crystal Structure of Tripropylammonium Hexafluorophosphate: A Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of tripropylammonium (B8586437) hexafluorophosphate (B91526), a compound of interest in various chemical and pharmaceutical research fields. Due to the limited availability of public crystallographic data for tripropylammonium hexafluorophosphate, this paper presents a detailed examination of the closely related and structurally analogous compound, tetra-n-butylammonium hexafluorophosphate. The methodologies and structural features discussed herein provide a robust framework for understanding the crystallographic characteristics of this class of organic salts.

Quantitative Crystallographic Data

The crystallographic data for tetra-n-butylammonium hexafluorophosphate, serving as a proxy for tripropylammonium hexafluorophosphate, are summarized in the table below. This data is essential for computational modeling, understanding intermolecular interactions, and predicting material properties.

Parameter	Value
Chemical Formula	C₁₆H₃₆F₆NP
Formula Weight	387.43 g/mol
Crystal System	Monoclinic
Space Group	P 1 2₁/c 1
Unit Cell Dimensions	a = 9.4057 Å, b = 13.593 Å, c = 14.982 Å
α = 90.00°, β = 91.367°, γ = 90.00°
Unit Cell Volume	1913.7 ų
Z (Formula units per unit cell)	4
Calculated Density	1.34 g/cm³
Radiation	MoKα (λ = 0.71073 Å)
Temperature	293 K
R-factor	0.1072

Data sourced from the crystallographic study of tetra-n-butylammonium hexafluorophosphate.[1]

Experimental Protocols

The successful determination of a crystal structure relies on meticulous experimental procedures. The following protocols are representative of the methodologies employed for the synthesis, crystallization, and X-ray diffraction analysis of quaternary ammonium (B1175870) hexafluorophosphate salts.

Synthesis of Tripropylammonium Hexafluorophosphate

A common method for the synthesis of tripropylammonium hexafluorophosphate is through a salt metathesis reaction.

• Preparation of Reactants : Equimolar amounts of tripropylammonium bromide and a hexafluorophosphate salt (e.g., potassium hexafluorophosphate) are dissolved separately in a minimal amount of a suitable solvent, such as ethanol (B145695) or acetonitrile.

• Reaction : The two solutions are mixed and stirred at room temperature. The reaction typically results in the precipitation of the less soluble inorganic salt (e.g., potassium bromide).

• Isolation : The precipitate is removed by filtration.

• Purification : The filtrate, containing the desired tripropylammonium hexafluorophosphate, is concentrated under reduced pressure. The resulting crude product is then purified by recrystallization.

Single Crystal Growth

The growth of high-quality single crystals suitable for X-ray diffraction is a critical step.

• Solvent Selection : The purified tripropylammonium hexafluorophosphate is dissolved in a minimal amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., isopropanol (B130326) or an ethanol/ether mixture).

• Slow Evaporation : The saturated solution is filtered to remove any particulate matter and then allowed to cool slowly to room temperature. The container is loosely covered to allow for slow evaporation of the solvent over several days to weeks.

• Crystal Harvesting : Once well-formed single crystals of sufficient size are observed, they are carefully harvested from the solution.

X-ray Diffraction Data Collection and Structure Refinement

• Crystal Mounting : A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection : The crystal is placed in a stream of cold nitrogen (typically 100 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation). A series of diffraction images are collected as the crystal is rotated.

• Data Processing : The collected diffraction data are processed to determine the unit cell parameters and to integrate the intensities of the diffraction spots.

• Structure Solution and Refinement : The crystal structure is solved using direct methods or Patterson synthesis and then refined using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental interactions within the crystal lattice.

Experimental workflow for crystal structure analysis.

Ionic interactions in the crystal lattice.

References

• 1. Tetra-n-butylammonium hexafluorophosphate | C16H36F6NP | CID 165075 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the NMR and FTIR Spectroscopy of Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and Fourier-transform infrared (FTIR) spectroscopic characterization of tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF₆]). This ionic liquid finds applications in various fields, including electrochemistry and materials science, making a thorough understanding of its structural and vibrational properties essential. This document details experimental protocols, presents spectroscopic data in a structured format, and provides visual workflows for the synthesis and analysis of this compound.

Introduction

Tripropylammonium hexafluorophosphate is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion. The bulky and symmetric nature of the cation, combined with the non-coordinating properties of the hexafluorophosphate anion, imparts unique physicochemical characteristics to this ionic liquid. Spectroscopic techniques like NMR and FTIR are fundamental for confirming the identity, purity, and molecular environment of [TPA][PF₆].

Synthesis of Tripropylammonium Hexafluorophosphate

The synthesis of tripropylammonium hexafluorophosphate can be achieved through a metathesis reaction between a tripropylammonium halide (e.g., bromide or chloride) and a hexafluorophosphate salt, such as potassium or ammonium (B1175870) hexafluorophosphate. An alternative route involves the direct neutralization of tripropylamine (B89841) with hexafluorophosphoric acid.

A general synthetic workflow is outlined below:

Tripropylammonium Hexafluorophosphate: A Technical Guide to Safe Handling and Hazard Management

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS) information for tripropylammonium (B8586437) hexafluorophosphate (B91526). The following sections detail the physical and chemical properties, potential hazards, handling and storage procedures, and emergency response protocols. This document is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to work safely with this compound.

Chemical and Physical Properties

Tripropylammonium hexafluorophosphate is a salt consisting of a tripropylammonium cation and a hexafluorophosphate anion. It is typically a white crystalline solid soluble in polar solvents.[1] While specific quantitative data for tripropylammonium hexafluorophosphate is not consistently available in the public domain, the following table summarizes known properties and includes data from closely related alkylammonium hexafluorophosphate salts for reference.

Property	Value	Source/Notes
Molecular Formula	C₉H₂₂F₆NP	[1]
Molecular Weight	289.24 g/mol	[1]
CAS Number	92416-28-9
Appearance	White crystalline solid	[1]
Melting Point	> 300 °C / 572 °F	Data for Tetramethylammonium hexafluorophosphate
Boiling Point	Data not available
Solubility	Soluble in polar solvents.[1] Soluble in DMSO at 200 mg/mL.
Thermal Stability	Stable up to approximately 240°C, above which decomposition can occur.[1]

Hazard Identification and GHS Classification

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

Primary Routes of Exposure:

• Inhalation

• Skin contact

• Eye contact

• Ingestion

Potential Health Effects:

• Inhalation: May cause irritation to the respiratory tract.[2]

• Skin: May cause skin irritation.[2]

• Eyes: May cause serious eye irritation.[2]

• Ingestion: The toxicological properties have not been fully investigated, but ingestion may cause irritation of the digestive tract.[3]

Upon decomposition, which can be initiated by heat or reaction with incompatible materials, toxic fumes such as hydrogen fluoride (B91410) may be released.[1]

Hazard Identification Flowchart

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid generating dust.

• Use appropriate personal protective equipment (PPE) as detailed in Section 4.

• Wash hands thoroughly after handling.

• Avoid contact with skin, eyes, and clothing.

• Keep away from heat, sparks, and open flames.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.

• The compound is hygroscopic and sensitive to carbon dioxide; store accordingly to minimize exposure to moisture and air.

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

• Use in a well-ventilated laboratory, ideally within a certified chemical fume hood.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection:

  • Wear chemical-resistant gloves (e.g., nitrile rubber).

  • Wear a lab coat or other protective clothing.

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved particulate respirator.

Personal Protective Equipment Selection

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[3][4]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Wash the affected area with soap and water. Seek medical attention if irritation persists.[3][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[3]

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

• Specific Hazards: Thermal decomposition can produce toxic and corrosive fumes, including hydrogen fluoride, nitrogen oxides, and oxides of phosphorus.[5]

• Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal protective equipment (PPE). Avoid breathing dust.

• Environmental Precautions: Prevent the material from entering drains or waterways.

• Containment and Cleanup: Carefully sweep up or vacuum the spilled material and place it in a suitable, labeled container for disposal. Avoid generating dust.

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.

• Incompatible Materials: Strong oxidizing agents and strong acids.

• Hazardous Decomposition Products: Thermal decomposition can produce hydrogen fluoride, nitrogen oxides, and oxides of phosphorus.[5]

Toxicological and Ecological Information

Experimental Protocols

While specific experimental protocols for determining the safety data of tripropylammonium hexafluorophosphate were not found, standard methodologies for assessing the hazards of chemical substances are outlined below.

Determination of Acute Oral Toxicity (e.g., OECD Guideline 423):

• A single dose of the substance is administered orally to a group of fasted animals.

• Animals are observed for a set period (typically 14 days) for signs of toxicity and mortality.

• The dose at which a certain percentage of the animals die (LD50) is determined to classify the substance's acute oral toxicity.

Determination of Skin Irritation (e.g., OECD Guideline 404):

• A small amount of the substance is applied to a shaved patch of skin on a test animal.

• The application site is observed for signs of irritation (redness, swelling, etc.) at specific intervals.

• The severity of the irritation is scored to determine the substance's potential as a skin irritant.

Determination of Eye Irritation (e.g., OECD Guideline 405):

• A small amount of the substance is instilled into the eye of a test animal.

• The eye is observed for signs of irritation (redness, swelling, corneal opacity, etc.) at specific intervals.

• The severity of the irritation is scored to determine the substance's potential as an eye irritant.

General Safe Handling Workflow

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. Tetrapropylammonium hexafluorophosphate | C12H28F6NP | CID 82922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Ionic Conductivity of Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF6]) is a room-temperature ionic liquid that has garnered interest for its potential applications as an electrolyte in various electrochemical systems, including batteries and capacitors. Its utility is fundamentally linked to its ability to transport ions, a property quantified by its ionic conductivity. This technical guide provides a comprehensive overview of the factors governing the ionic conductivity of [TPA][PF6], details the experimental methodologies for its characterization, and discusses its properties in the context of related alkylammonium hexafluorophosphate salts. While specific quantitative data for tripropylammonium hexafluorophosphate is not extensively available in public literature, this guide extrapolates expected behaviors and provides the necessary framework for its empirical investigation.

Introduction

Ionic liquids (ILs) are a class of salts with melting points below 100°C, exhibiting a unique combination of properties including low volatility, high thermal stability, and intrinsic ionic conductivity.[1] Tripropylammonium hexafluorophosphate, [N(CH₂CH₂CH₃)₃H]⁺[PF₆]⁻, belongs to the protic ammonium (B1175870) subclass of ILs. The ionic conductivity of these materials is a critical parameter for their application in electrochemical devices, where they can serve as the charge-carrying medium.[1] Understanding the factors that influence the mobility of the tripropylammonium cation and the hexafluorophosphate anion is paramount for designing and optimizing such systems.

The hexafluorophosphate anion ([PF₆]⁻) is known for its chemical and electrochemical stability, contributing to a wide electrochemical window for the ionic liquid.[2] The tripropylammonium cation, with its intermediate alkyl chain length, influences the viscosity and ion-pairing within the liquid, which are key determinants of ionic conductivity.

Physicochemical Properties and Ionic Conductivity

The ionic conductivity (σ) of an electrolyte is determined by the number of charge carriers (n), their charge (q), and their mobility (μ), as described by the equation:

σ = n * q * μ

For an ionic liquid like tripropylammonium hexafluorophosphate, the charge carriers are the constituent ions. Their mobility is primarily influenced by the viscosity of the medium and the extent of ion pairing.

Expected Ionic Conductivity Behavior

While specific ionic conductivity data for tripropylammonium hexafluorophosphate is sparse in the literature, we can infer its likely behavior based on trends observed for other tetraalkylammonium hexafluorophosphate salts.[3] Generally, the ionic conductivity of these salts is inversely related to the size of the cation. Smaller cations tend to lead to higher conductivity due to lower viscosity and potentially weaker ion pairing. Therefore, the conductivity of tripropylammonium hexafluorophosphate is expected to be higher than that of its tetrabutylammonium (B224687) counterpart and lower than that of smaller ammonium salts.

The conductivity of ionic liquids is also highly dependent on temperature. As temperature increases, viscosity decreases, leading to a corresponding increase in ionic mobility and, consequently, higher ionic conductivity. This relationship is often described by the Vogel-Tammann-Fulcher (VTF) equation.[4]

Data on Related Compounds

To provide context, the table below summarizes ionic conductivity data for related hexafluorophosphate salts. This data can serve as a benchmark for researchers investigating tripropylammonium hexafluorophosphate.

Compound	Solvent	Concentration (M)	Temperature (°C)	Ionic Conductivity (S/cm)
Sodium Hexafluorophosphate (NaPF₆)	Organic Carbonates	0.1	20	~0.008
Sodium Hexafluorophosphate (NaPF₆)	Organic Carbonates	1.0	20	~0.010
Sodium Hexafluorophosphate (NaPF₆)	Organic Carbonates	3.0	20	~0.006
1-butyl-3-methylimidazolium Hexafluorophosphate (BmImPF₆)	Polymer Electrolyte	50 wt%	Ambient	(1.47 ± 0.02) × 10⁻⁴

Note: The data presented is for comparative purposes and is derived from studies on related compounds.[4][5] Experimental conditions significantly impact these values.

Experimental Protocols for Measuring Ionic Conductivity

Accurate determination of ionic conductivity is crucial for evaluating the potential of tripropylammonium hexafluorophosphate as an electrolyte. The primary method for this measurement is Electrochemical Impedance Spectroscopy (EIS).

Electrochemical Impedance Spectroscopy (EIS)

Objective: To measure the bulk resistance of the ionic liquid, from which the ionic conductivity can be calculated.

Materials and Equipment:

• Tripropylammonium hexafluorophosphate sample

• Conductivity cell with two parallel, inert electrodes (e.g., platinum or stainless steel) of known geometry (cell constant)

• Potentiostat/Galvanostat with a frequency response analyzer

• Temperature-controlled environment (e.g., oven or environmental chamber)

• Inert gas supply (e.g., Argon or Nitrogen) for measurements under anhydrous conditions

Procedure:

• Cell Preparation: The conductivity cell is thoroughly cleaned and dried. The distance between the electrodes and their surface area must be precisely known to determine the cell constant (L/A, where L is the distance between electrodes and A is the electrode area).

• Sample Loading: The tripropylammonium hexafluorophosphate is loaded into the conductivity cell in an inert atmosphere (e.g., a glovebox) to prevent moisture absorption, which can significantly affect conductivity.[2]

• Temperature Equilibration: The cell is placed in a temperature-controlled environment and allowed to equilibrate at the desired measurement temperature.

• EIS Measurement:

  • A small amplitude AC voltage (typically 5-10 mV) is applied across the electrodes over a wide frequency range (e.g., 1 MHz to 1 Hz).

  • The impedance of the system is measured at each frequency.

• Data Analysis:

  • The impedance data is plotted on a Nyquist plot (Z'' vs. Z').

  • The bulk resistance (R) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis.

• Conductivity Calculation: The ionic conductivity (σ) is calculated using the following formula: σ = (1/R) * (L/A)

Safety Precautions: Hexafluorophosphate salts can release toxic and corrosive hydrogen fluoride (B91410) (HF) gas upon contact with moisture or at elevated temperatures.[2] All handling should be performed in a well-ventilated fume hood or glovebox, and appropriate personal protective equipment (gloves, safety glasses) should be worn.

Factors Influencing Ionic Conductivity

The ionic conductivity of tripropylammonium hexafluorophosphate is a complex property influenced by several interrelated factors. Understanding these relationships is key to tuning the material for specific applications.

Caption: Relationship between key factors influencing the ionic conductivity of tripropylammonium hexafluorophosphate.

Experimental Workflow for Ionic Conductivity Determination

The systematic investigation of the ionic conductivity of tripropylammonium hexafluorophosphate involves a series of well-defined steps, from sample preparation to data analysis.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. Lithium Hexafluorophosphate: A Crucial Compound in Modern Electrochemistry_Chemicalbook [chemicalbook.com]
• 3. Tetrapropylammonium hexafluorophosphate | 12110-21-3 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Tripropylammonium Hexafluorophosphate as a Battery Electrolyte

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAHPF6) is an ionic liquid that has garnered attention as a potential electrolyte component in advanced battery systems. Its non-flammable nature, thermal stability, and reasonably high ionic conductivity make it a promising candidate for enhancing the safety and performance of lithium-ion and other next-generation batteries. These application notes provide a comprehensive overview of the properties of TPAHPF6 and detailed protocols for its use as a battery electrolyte.

Ionic liquids (ILs) are salts that are in a liquid state at or near room temperature. They are composed entirely of ions and exhibit unique properties such as low volatility, high thermal stability, and a wide electrochemical window.[1][2] These characteristics make them attractive alternatives to conventional organic solvent-based electrolytes, which are often flammable and have limited electrochemical stability.[1][2] The hexafluorophosphate (PF6⁻) anion is known for its stability and its role in forming a stable solid electrolyte interphase (SEI) on electrode surfaces, which is crucial for long-term battery cycling.[3]

Physicochemical and Electrochemical Properties

The performance of an electrolyte is dictated by its physical and electrochemical properties. While specific data for tripropylammonium hexafluorophosphate is not abundantly available in public literature, we can infer its likely characteristics based on the properties of similar ammonium-based ionic liquids and hexafluorophosphate salts.

Data Presentation

Property	Typical Value Range (for similar ILs)	Significance in Batteries
Ionic Conductivity (σ)	1 - 10 mS/cm at room temperature	Facilitates efficient ion transport between the anode and cathode, impacting power density.
Electrochemical Stability Window (ESW)	4.0 - 5.5 V vs. Li/Li⁺	Determines the operating voltage range of the battery; a wider window allows for the use of high-voltage electrode materials.[4][5]
Viscosity (η)	50 - 150 mPa·s at room temperature	Affects ionic mobility; lower viscosity generally leads to higher ionic conductivity.
Density (ρ)	1.2 - 1.5 g/cm³ at room temperature	Important for calculating the total weight and energy density of the battery.
Thermal Stability (Td)	> 300 °C	Crucial for battery safety, preventing thermal runaway.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of TPAHPF6, preparation of the electrolyte, and assembly and testing of a battery cell.

Synthesis of Tripropylammonium Hexafluorophosphate (TPAHPF6)

Objective: To synthesize tripropylammonium hexafluorophosphate via a metathesis reaction.

Materials:

• Tripropylamine (B89841)

• Hydrobromic acid (HBr)

• Potassium hexafluorophosphate (KPF6)

• Dichloromethane (B109758) (CH2Cl2)

• Deionized water

• Magnesium sulfate (B86663) (MgSO4), anhydrous

• Rotary evaporator

• Separatory funnel

• Standard glassware (beakers, flasks, etc.)

• Magnetic stirrer and stir bar

Procedure:

• Neutralization: React tripropylamine with hydrobromic acid in a 1:1 molar ratio in an ice bath to form tripropylammonium bromide. The reaction is exothermic and should be performed with caution.

• Dissolution: Dissolve the resulting tripropylammonium bromide in deionized water. In a separate container, dissolve an equimolar amount of potassium hexafluorophosphate in deionized water.

• Metathesis Reaction: Slowly add the KPF6 solution to the tripropylammonium bromide solution while stirring vigorously. A white precipitate of potassium bromide (KBr) will form.

• Extraction: Extract the aqueous solution with dichloromethane multiple times to transfer the TPAHPF6 into the organic phase.

• Washing: Wash the combined organic phases with deionized water to remove any remaining KBr and other water-soluble impurities.

• Drying: Dry the organic phase over anhydrous magnesium sulfate.

• Solvent Removal: Remove the dichloromethane using a rotary evaporator to obtain the pure tripropylammonium hexafluorophosphate ionic liquid.

• Characterization: Confirm the identity and purity of the product using techniques such as NMR spectroscopy and mass spectrometry.

Preparation of TPAHPF6-based Electrolyte

Objective: To prepare a 1 M solution of a lithium salt in a TPAHPF6-based electrolyte.

Materials:

• Tripropylammonium hexafluorophosphate (TPAHPF6), synthesized and dried

• Lithium hexafluorophosphate (LiPF6), battery grade

• Ethylene (B1197577) carbonate (EC), battery grade

• Dimethyl carbonate (DMC), battery grade

• Glovebox with an inert atmosphere (e.g., argon)

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

Procedure:

• Solvent Preparation: Inside an argon-filled glovebox, prepare a 1:1 (v/v) mixture of ethylene carbonate and dimethyl carbonate.

• Dissolution of TPAHPF6: Dissolve the desired amount of TPAHPF6 in the EC:DMC solvent mixture. For example, to prepare a 0.5 M TPAHPF6 solution, dissolve the corresponding molar mass of TPAHPF6 in the solvent.

• Addition of Lithium Salt: Slowly add the required amount of LiPF6 to the TPAHPF6/EC:DMC solution to achieve the desired final concentration (e.g., 1 M). Stir the mixture until the LiPF6 is completely dissolved.

• Storage: Store the prepared electrolyte in a sealed container inside the glovebox to prevent moisture contamination.

Battery Assembly and Electrochemical Testing

Objective: To assemble a coin cell and evaluate the electrochemical performance of the TPAHPF6-based electrolyte.

Materials:

• Prepared TPAHPF6-based electrolyte

• Lithium iron phosphate (B84403) (LFP) cathode

• Lithium metal anode

• Celgard separator

• Coin cell components (CR2032)

• Coin cell crimper

• Battery cycler

• Potentiostat/Galvanostat for electrochemical impedance spectroscopy (EIS) and cyclic voltammetry (CV)

Procedure:

• Cell Assembly (inside a glovebox):

  • Place the cathode at the bottom of the coin cell case.

  • Add a few drops of the TPAHPF6-based electrolyte to wet the cathode surface.

  • Place the separator on top of the cathode.

  • Add a few more drops of electrolyte to wet the separator.

  • Place the lithium metal anode on top of the separator.

  • Place a spacer disk and a spring on top of the anode.

  • Seal the coin cell using a crimper.

• Electrochemical Testing:

  • Cyclic Voltammetry (CV): Perform CV to determine the electrochemical stability window of the electrolyte. A typical scan range would be from the open-circuit voltage (OCV) to a lower and upper potential limit (e.g., 2.5 V to 4.5 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1 mV/s).

  • Galvanostatic Cycling: Cycle the cell at various C-rates (e.g., C/10, C/5, 1C) between defined voltage limits (e.g., 2.5 V to 4.2 V for LFP) to evaluate the capacity, coulombic efficiency, and cycling stability.[6][7][8]

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS at different states of charge and after a certain number of cycles to investigate the interfacial resistance and charge transfer kinetics.

Visualizations

Caption: Workflow for the synthesis of tripropylammonium hexafluorophosphate.

Caption: Protocol for preparing a TPAHPF6-based battery electrolyte.

Caption: Workflow for battery assembly and electrochemical testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Ionic Liquid Electrolytes for Electrochemical Energy Storage Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. electrochem.org [electrochem.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. electrochemsci.org [electrochemsci.org]

Application Notes and Protocols: Tripropylammonium Hexafluorophosphate in Electrochemical Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAHP) in electrochemical research. Due to the limited availability of specific quantitative data for tripropylammonium hexafluorophosphate in published literature, data for analogous tetra-alkylammonium and imidazolium (B1220033) hexafluorophosphate salts are included for comparative purposes and to provide researchers with valuable reference points.

General Information

Tripropylammonium hexafluorophosphate, an organic salt, consists of a tripropylammonium cation and a hexafluorophosphate anion.[1] It typically presents as a white crystalline solid soluble in polar solvents, making it a suitable candidate for various electrochemical applications.[1] The hexafluorophosphate anion is known for its high stability and non-coordinating nature, which is a desirable characteristic for electrolytes in electrochemical systems.[1]

Chemical Structure:

• Cation: Tripropylammonium ((CH₃CH₂CH₂)₃NH⁺)

• Anion: Hexafluorophosphate (PF₆⁻)

Physicochemical and Electrochemical Properties

Table 1: Ionic Conductivity of Hexafluorophosphate-Based Electrolytes

Cation	Solvent	Concentration (M)	Temperature (°C)	Ionic Conductivity (S/cm)
1-Butyl-3-methylimidazolium	None (Neat)	-	Ambient	(1.47 ± 0.02) x 10⁻⁴
Sodium	Propylene (B89431) Carbonate	1	20-60	Varies with temperature
Sodium	Propylene Carbonate	3	20-60	Varies with temperature

Note: Data for 1-butyl-3-methylimidazolium hexafluorophosphate and sodium hexafluorophosphate are provided as representative examples of hexafluorophosphate-based electrolytes.

Table 2: Electrochemical Stability Window of Hexafluorophosphate-Based Electrolytes

Cation	Solvent	Supporting Electrolyte	Electrochemical Window (V)
Sodium	Propylene Carbonate	NaPF₆ (1 M)	5.3
Sodium	Propylene Carbonate	NaPF₆ (3 M)	6.3

Note: The electrochemical stability window is a critical parameter indicating the voltage range within which the electrolyte remains stable without undergoing decomposition.

Table 3: Diffusion Coefficients of Ions in Hexafluorophosphate-Based Electrolytes

Ion	Solvent	Salt	Concentration (M)	Diffusion Coefficient (cm²/s)
Li⁺	Ethylene Carbonate:Diethyl Carbonate (1:1 v/v)	LiPF₆	0.1 - 2	Decreases with increasing concentration
Na⁺	Ethylene Carbonate:Diethyl Carbonate (1:1 v/v)	NaPF₆	0.1 - 2	Decreases with increasing concentration

Note: Diffusion coefficients are crucial for understanding ion transport within the electrolyte, which directly impacts the performance of electrochemical devices.

Synthesis of Tripropylammonium Hexafluorophosphate

A common method for synthesizing tripropylammonium hexafluorophosphate involves a two-step process: the formation of a tripropylammonium halide followed by an anion exchange reaction.

Synthesis workflow for tripropylammonium hexafluorophosphate.

Experimental Protocols

The following are generalized protocols for common electrochemical experiments that can be adapted for use with tripropylammonium hexafluorophosphate.

Preparation of an Electrolyte Solution

Objective: To prepare a solution of tripropylammonium hexafluorophosphate in an appropriate solvent for electrochemical testing.

Materials:

• Tripropylammonium hexafluorophosphate (TPAHP)

• Anhydrous solvent (e.g., acetonitrile, propylene carbonate)

• Volumetric flask

• Magnetic stirrer and stir bar

• Inert atmosphere glovebox (recommended due to the hygroscopic nature of many ionic liquids and solvents)

Protocol:

• Inside an inert atmosphere glovebox, accurately weigh the desired amount of TPAHP.

• Transfer the TPAHP to a clean, dry volumetric flask.

• Add a portion of the anhydrous solvent to the volumetric flask.

• Cap the flask and stir the mixture using a magnetic stirrer until the TPAHP is completely dissolved.

• Once dissolved, add the anhydrous solvent to the calibration mark of the volumetric flask.

• Cap and invert the flask several times to ensure a homogeneous solution.

• The electrolyte is now ready for use in electrochemical cells.

Cyclic Voltammetry (CV)

Objective: To determine the electrochemical stability window of the TPAHP electrolyte.

Materials:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/AgCl or a silver pseudo-reference electrode)

• Counter electrode (e.g., platinum wire or mesh)

• Prepared TPAHP electrolyte solution

Experimental workflow for cyclic voltammetry.

Protocol:

• Polish the working electrode to a mirror finish using alumina (B75360) slurry, then rinse with deionized water and the electrolyte solvent, and dry thoroughly.

• Assemble the three-electrode cell with the prepared working, reference, and counter electrodes.

• Fill the cell with the TPAHP electrolyte solution, ensuring the electrodes are appropriately immersed.

• Connect the electrodes to the potentiostat.

• Set the parameters for the cyclic voltammetry experiment, including the initial potential, vertex potentials (spanning a wide range to find the stability limits), and the scan rate (e.g., 50-100 mV/s).

• Run the cyclic voltammetry scan.

• The electrochemical stability window is determined by observing the potentials at which a significant increase in current occurs, corresponding to the oxidation and reduction of the electrolyte.

Ionic Conductivity Measurement

Objective: To measure the ionic conductivity of the TPAHP electrolyte.

Materials:

• Conductivity meter with a suitable probe

• Temperature-controlled environment (e.g., water bath or oven)

• Prepared TPAHP electrolyte solution

Protocol:

• Calibrate the conductivity meter using standard solutions of known conductivity.

• Place the TPAHP electrolyte solution in the temperature-controlled environment and allow it to equilibrate to the desired temperature.

• Immerse the conductivity probe into the electrolyte solution.

• Record the conductivity reading once it has stabilized.

• Repeat the measurement at different temperatures to determine the temperature dependence of the ionic conductivity.

Applications in Drug Development

While the primary applications of tripropylammonium hexafluorophosphate are in materials science and electrochemistry, the principles and techniques used to study it can be relevant to drug development. For instance, electrochemical methods are increasingly used to study drug-biomolecule interactions, drug release mechanisms from conductive polymers, and for the development of electrochemical biosensors for drug screening. The understanding of ion transport and electrochemical stability gained from studying ionic liquids like TPAHP can inform the design of novel drug delivery systems and diagnostic tools.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]

Application Notes and Protocols for the Preparation of Tripropylammonium Hexafluorophosphate Electrolytes

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF6]) is an ionic liquid (IL) that has garnered significant attention as an electrolyte in various electrochemical applications. Ionic liquids are salts that are liquid at relatively low temperatures, often below 100°C.[1] Their unique properties, such as negligible vapor pressure, non-flammability, high thermal stability, and high ionic conductivity, make them attractive alternatives to traditional organic solvents in batteries, capacitors, and other electrochemical devices.[1][2] The hexafluorophosphate anion (PF₆⁻) is known for its hydrolytic and thermal stability, which contributes to a wide electrochemical window in the resulting electrolyte.[3] However, it is susceptible to hydrolysis in the presence of moisture, which can lead to the formation of impurities detrimental to electrochemical performance.[4] Therefore, maintaining anhydrous conditions during synthesis and purification is crucial.[4]

These application notes provide detailed protocols for the synthesis and purification of tripropylammonium hexafluorophosphate, a summary of its key properties, and a visual workflow of the preparation process.

Experimental Protocols

Two common methods for the synthesis of tripropylammonium hexafluorophosphate are presented below: direct acid-base neutralization and anion metathesis.

Method 1: Direct Neutralization Reaction

This method involves the direct reaction of tripropylamine (B89841) with hexafluorophosphoric acid.

Materials:

• Tripropylamine ((CH₃CH₂CH₂)₃N)

• Hexafluorophosphoric acid (HPF₆, typically a 60-65% aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Acetonitrile

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve tripropylamine in a suitable solvent like diethyl ether. The flask should be cooled in an ice bath.

• Slowly add a stoichiometric amount of hexafluorophosphoric acid dropwise to the tripropylamine solution with vigorous stirring. The reaction is exothermic, and maintaining a low temperature is crucial to control the reaction rate and prevent side reactions.

• After the addition is complete, allow the mixture to stir for an additional 2-4 hours at room temperature to ensure the reaction goes to completion.

• A white precipitate of tripropylammonium hexafluorophosphate will form. Collect the crude product by vacuum filtration and wash it with cold diethyl ether to remove any unreacted starting materials.

• The crude product can be further purified by recrystallization. Dissolve the solid in a minimum amount of hot acetonitrile, and then add deionized water dropwise until the solution becomes slightly turbid.[5]

• Allow the solution to cool slowly to room temperature and then place it in a refrigerator to facilitate crystallization.

• Collect the purified crystals by vacuum filtration, wash them with a small amount of cold deionized water, and then with diethyl ether.

• Dry the final product under vacuum at a temperature below its decomposition point (stable up to approximately 240°C) for several hours to remove any residual solvent and moisture.[5] Store the purified tripropylammonium hexafluorophosphate in a desiccator or under an inert atmosphere to prevent moisture absorption.[4]

Method 2: Anion Metathesis

This method involves a salt exchange reaction, which can offer a good balance between commercial viability and product quality.[5]

Materials:

• Tripropylammonium halide (e.g., tripropylammonium bromide or iodide)

• A hexafluorophosphate salt (e.g., ammonium (B1175870) hexafluorophosphate (NH₄PF₆) or potassium hexafluorophosphate (KPF₆))

• A suitable solvent (e.g., acetone, acetonitrile, or a mixture of water and an organic solvent)

Procedure:

• Dissolve the tripropylammonium halide in the chosen solvent in a reaction vessel.

• In a separate vessel, dissolve a stoichiometric equivalent of the hexafluorophosphate salt in the same solvent.

• Slowly add the hexafluorophosphate salt solution to the tripropylammonium halide solution with constant stirring.

• A precipitate of the byproduct salt (e.g., ammonium bromide or potassium iodide) will form. The reaction is driven by the precipitation of the less soluble inorganic salt.

• Stir the reaction mixture for several hours at room temperature to ensure complete reaction.

• Remove the precipitated byproduct salt by filtration.

• The resulting solution contains the desired tripropylammonium hexafluorophosphate. The solvent can be removed under reduced pressure using a rotary evaporator.

• The crude product is then subjected to purification by recrystallization as described in Method 1 (steps 5-8).

Data Presentation

The following table summarizes key quantitative data for tripropylammonium hexafluorophosphate and related compounds, providing a benchmark for the expected outcomes of the synthesis and the properties of the final electrolyte.

Parameter	Value/Range	Reference/Notes
Synthesis
Yield	75-85% (for similar tetraalkylammonium salts)	Based on optimized procedures for related compounds.[6]
Purity	>98%	Achievable with techniques like dual-column purification.[5] High purity is crucial for electrochemical applications.[4]
Physical Properties
Appearance	White crystalline powder	General observation for hexafluorophosphate salts.[7]
Thermal Stability	Stable up to ~240°C	Decomposition begins above this temperature.[5]
Electrochemical Properties
Ionic Conductivity	8–12 mS/cm (for LiPF₆ in organic carbonates)	This is a typical range for hexafluorophosphate-based electrolytes.[7]
Electrochemical Window	0–4.5 V (vs. Li/Li⁺ for LiPF₆)	The wide window is a key advantage of hexafluorophosphate salts.[7]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the preparation of tripropylammonium hexafluorophosphate.

Caption: Experimental workflow for the synthesis and purification of tripropylammonium hexafluorophosphate.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Tetrapropylammonium hexafluorophosphate | 12110-21-3 | Benchchem [benchchem.com]
• 5. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 6. basinc.com [basinc.com]
• 7. powdernano.com [powdernano.com]

Application Notes and Protocols for Cyclic Voltammetry using Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing tripropylammonium (B8586437) hexafluorophosphate (B91526) as a supporting electrolyte in cyclic voltammetry (CV). The information is intended for professionals in research and development, including those in the pharmaceutical industry, who are employing electrochemical techniques to study redox processes.

Introduction to Cyclic Voltammetry and the Role of the Supporting Electrolyte

Cyclic voltammetry is a versatile and powerful electrochemical technique used to investigate the reduction and oxidation processes of a molecular species.[1][2] It is widely employed to determine the thermodynamic and kinetic parameters of electron transfer reactions, study reaction mechanisms, and assess the stability of chemical species in different oxidation states.

In a typical CV experiment, a three-electrode system is used, consisting of a working electrode, a reference electrode, and a counter electrode, all immersed in a solution containing the analyte of interest.[1] A potential is applied to the working electrode and swept linearly with time between two set points, and the resulting current is measured.

A crucial component of the electrolyte solution, particularly in non-aqueous solvents, is the supporting electrolyte. Its primary functions are:

• To increase the conductivity of the solution: Most organic solvents have high resistance, which can lead to significant potential drop (iR drop) and distortion of the voltammetric data. A high concentration of supporting electrolyte minimizes this resistance.[2]

• To maintain a constant ionic strength: This ensures that the activity coefficients of the electroactive species remain constant during the experiment.

• To minimize the migration of the electroactive species: By providing a large excess of inert ions, the supporting electrolyte ensures that the electroactive species reaches the electrode surface primarily through diffusion, a key assumption in the theoretical treatment of cyclic voltammetry.[2]

Tripropylammonium Hexafluorophosphate as a Supporting Electrolyte

Tripropylammonium hexafluorophosphate, [(CH₃CH₂CH₂)₃NH]PF₆, is a quaternary ammonium (B1175870) salt that serves as an effective supporting electrolyte in non-aqueous electrochemistry.[3] Its key properties include:

• High Solubility in Organic Solvents: It readily dissolves in common polar aprotic solvents used for cyclic voltammetry, such as acetonitrile (B52724) (ACN), N,N-dimethylformamide (DMF), and propylene (B89431) carbonate (PC).[3]

• Wide Electrochemical Window: The hexafluorophosphate anion (PF₆⁻) is electrochemically stable over a wide potential range, allowing for the investigation of a broad spectrum of redox processes without interference from the electrolyte itself.[4]

• Chemical Inertness: Both the tripropylammonium cation and the hexafluorophosphate anion are generally non-coordinating and chemically inert, minimizing the risk of unwanted side reactions with the analyte or solvent.[3]

• Good Ionic Conductivity: Solutions containing tripropylammonium hexafluorophosphate exhibit high ionic conductivity, which is essential for high-quality cyclic voltammetry measurements.[3]

Physicochemical Properties of Tripropylammonium Hexafluorophosphate

Property	Value
Molecular Formula	C₉H₂₂F₆NP
Molecular Weight	289.24 g/mol
Appearance	White crystalline solid
Thermal Stability	Decomposes above 240°C

Source:[3]

Electrochemical Properties

Property	Solvent	Value
Molar Conductivity at Infinite Dilution (Λ₀)	Acetonitrile	~160-190 S·cm²/mol
Acetone	~180 S·cm²/mol
Electrochemical Window	Acetonitrile	Approx. +3.0 V to -3.0 V vs. Ag/Ag⁺
Propylene Carbonate	Approx. +2.5 V to -3.5 V vs. Ag/Ag⁺

Note: These values are for tetrabutylammonium (B224687) hexafluorophosphate and should be considered as estimates for tripropylammonium hexafluorophosphate.

Experimental Protocols

Preparation of the Electrolyte Solution (0.1 M Tripropylammonium Hexafluorophosphate)

Materials:

• Tripropylammonium hexafluorophosphate (FW: 289.24 g/mol )

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Volumetric flask (e.g., 50 mL or 100 mL)

• Analytical balance

• Spatula

• Funnel

Procedure:

• Calculate the required mass: To prepare a 0.1 M solution, calculate the mass of tripropylammonium hexafluorophosphate needed. For example, for 100 mL (0.1 L) of solution: Mass = 0.1 mol/L * 0.1 L * 289.24 g/mol = 2.8924 g

• Weigh the salt: Accurately weigh the calculated amount of tripropylammonium hexafluorophosphate using an analytical balance.

• Dissolve the salt: Transfer the weighed salt to the volumetric flask using a funnel. Add a portion of the anhydrous solvent to the flask (approximately half the final volume).

• Ensure complete dissolution: Swirl the flask gently to dissolve the salt completely. If necessary, use an ultrasonic bath to aid dissolution.

• Bring to volume: Once the salt is fully dissolved, carefully add the anhydrous solvent to the calibration mark on the volumetric flask.

• Homogenize the solution: Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store properly: Store the prepared electrolyte solution under an inert atmosphere (e.g., in a glovebox or a sealed flask with a nitrogen or argon headspace) to prevent contamination with water and oxygen.

Cyclic Voltammetry Experiment Workflow

The following diagram illustrates the general workflow for a cyclic voltammetry experiment.

Caption: General workflow for a cyclic voltammetry experiment.

Detailed Protocol for a Cyclic Voltammetry Measurement

Equipment and Materials:

• Potentiostat

• Electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or a silver wire pseudo-reference)[1]

• Counter electrode (e.g., platinum wire or mesh)

• Polishing materials (e.g., alumina (B75360) or diamond slurries)

• Inert gas source (Nitrogen or Argon) with tubing

• Micropipettes

• Prepared 0.1 M tripropylammonium hexafluorophosphate electrolyte solution

• Analyte of interest

Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using appropriate polishing slurries on a polishing pad.

  • Rinse the polished electrode thoroughly with the solvent to be used in the experiment.

  • Clean the reference and counter electrodes according to the manufacturer's instructions.

• Cell Assembly:

  • Assemble the electrochemical cell with the working, reference, and counter electrodes.[1] Ensure the electrodes are positioned correctly and are not in contact with each other.

• Inert Atmosphere:

  • Fill the cell with the 0.1 M tripropylammonium hexafluorophosphate electrolyte solution.

  • Purge the solution with a gentle stream of inert gas (N₂ or Ar) for at least 10-15 minutes to remove dissolved oxygen.[3]

  • Maintain a blanket of the inert gas over the solution throughout the experiment to prevent re-entry of oxygen.[3]

• Background Scan:

  • Perform a cyclic voltammetry scan of the electrolyte solution without the analyte. This "blank" scan should be relatively featureless within the potential window of the solvent and electrolyte.[1] This step is crucial to verify the purity of the solvent and electrolyte and to determine the background current.

• Analyte Addition:

  • Using a micropipette, add a small, known volume of a concentrated stock solution of the analyte to the electrochemical cell to achieve the desired final concentration (typically 0.1 to 1 mM).

  • Gently agitate the solution to ensure it is homogeneous.

• Data Acquisition:

  • Set the parameters on the potentiostat software, including the initial potential, switching potentials, and scan rate.

  • Initiate the cyclic voltammetry scan and record the resulting voltammogram.

  • It is good practice to run several cycles to check for reproducibility and to observe any changes that may occur upon repeated cycling.

• Data Analysis:

  • Analyze the voltammogram to determine key parameters such as the anodic and cathodic peak potentials (Epa and Epc), and the corresponding peak currents (ipa and ipc).

  • These parameters can be used to calculate the formal reduction potential (E°'), the number of electrons transferred in the redox process, and to assess the reversibility of the reaction.

• Post-Experiment:

  • After the experiment, properly dispose of the solutions and thoroughly clean the electrodes and the electrochemical cell.

Signaling Pathways and Logical Relationships

In the context of a cyclic voltammetry experiment, the "signaling pathway" can be represented as the logical relationship between the experimental components and the data output.

Caption: Logical relationship of components in a CV experiment.

Applications in Drug Development

Cyclic voltammetry, using inert supporting electrolytes like tripropylammonium hexafluorophosphate, is a valuable tool in drug development for:

• Studying the redox properties of drug candidates: Many biological processes involve electron transfer, and understanding the redox behavior of a potential drug is crucial.

• Investigating drug-target interactions: Changes in the cyclic voltammogram of a drug molecule upon binding to its biological target can provide insights into the binding mechanism.

• Assessing metabolic pathways: The electrochemical oxidation or reduction of a drug can mimic its metabolic fate in the body.

• Developing electrochemical sensors: CV can be used to develop sensors for the detection and quantification of drugs and their metabolites in biological fluids.

• Evaluating oxidative stress: The interaction of drugs with reactive oxygen species can be studied using electrochemical methods.

By providing a stable and inert environment for electrochemical reactions, tripropylammonium hexafluorophosphate enables researchers to obtain reliable and reproducible data, which is essential for making informed decisions in the drug discovery and development process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Tripropylammonium Hexafluorophosphate in Liquid Crystal Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526), an ionic liquid, presents intriguing possibilities in the formulation of advanced liquid crystalline materials. Its incorporation can significantly influence the physicochemical properties of liquid crystal mixtures, including their phase behavior and ion transport characteristics.[1] This document provides detailed application notes and experimental protocols for the synthesis of tripropylammonium hexafluorophosphate and its use in the formulation of liquid crystals. The information is targeted toward researchers in materials science and professionals in drug development exploring novel delivery systems.

Physicochemical Properties

Tripropylammonium hexafluorophosphate is a white crystalline solid soluble in polar organic solvents.[1] Its key properties relevant to liquid crystal formulations are summarized in the table below.

Property	Value	Reference
Molecular Formula	C9H22F6NP	[2]
Appearance	White crystalline solid	[1]
Anion Structure	Octahedral	[1]
Solubility	Soluble in polar solvents	[1]
Primary Application	Electrolytes, Solvents, Liquid Crystals	[1]

Synthesis of Tripropylammonium Hexafluorophosphate

The synthesis of tripropylammonium hexafluorophosphate can be achieved through several methods, with the metathesis reaction being a common and industrially relevant approach.[1]

Protocol 1: Synthesis via Metathesis Reaction

This protocol describes the synthesis of tripropylammonium hexafluorophosphate from tripropylammonium halide and an alkali metal hexafluorophosphate.[1]

Materials:

• Tripropylammonium bromide

• Potassium hexafluorophosphate

• Dichloromethane (B109758)

• Deionized water

• Anhydrous sodium carbonate

Procedure:

• Dissolve potassium hexafluorophosphate in deionized water.

• Dissolve tripropylammonium bromide in dichloromethane.

• Add the aqueous potassium hexafluorophosphate solution to the dichloromethane solution of tripropylammonium bromide.

• Stir the biphasic mixture vigorously at room temperature for 24 hours to facilitate the metathesis reaction.

• After 24 hours, cease stirring and allow the layers to separate in a separatory funnel.

• Collect the organic (lower) layer containing the tripropylammonium hexafluorophosphate.

• Wash the organic layer three times with deionized water to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous sodium carbonate.

• Filter the solution to remove the drying agent.

• Remove the dichloromethane solvent via rotary evaporation to yield the solid tripropylammonium hexafluorophosphate product.

• Dry the resulting white solid under vacuum at 80°C for 18 hours.[3]

Characterization:

The final product should be characterized to confirm its identity and purity using techniques such as:

• NMR Spectroscopy (¹H, ¹⁹F, ³¹P): To confirm the chemical structure.

• Differential Scanning Calorimetry (DSC): To determine the melting point and other phase transitions.

• Elemental Analysis: To confirm the elemental composition.

Formulation of Liquid Crystals Containing Tripropylammonium Hexafluorophosphate

The addition of tripropylammonium hexafluorophosphate to a liquid crystal host can modify its electro-optical and physical properties. The following protocol outlines a general method for preparing such mixtures.

Protocol 2: Preparation of a Liquid Crystal Mixture

Materials:

• Host liquid crystal material (e.g., a nematic liquid crystal)

• Tripropylammonium hexafluorophosphate

• Volatile solvent (e.g., dichloromethane)

Procedure:

• Accurately weigh the desired amounts of the host liquid crystal and tripropylammonium hexafluorophosphate.

• Dissolve both components in a minimal amount of a volatile solvent like dichloromethane in a clean vial.

• Thoroughly mix the solution using a vortex mixer or sonicator until a homogenous solution is obtained.

• Remove the solvent by placing the vial in a vacuum oven at a temperature slightly above the boiling point of the solvent but below the clearing point of the liquid crystal mixture.

• Continue to dry under vacuum for several hours to ensure complete removal of the solvent.

• The resulting mixture is now ready for characterization and device fabrication.

Characterization of Liquid Crystal Mixtures

The following table summarizes key characterization techniques and the expected impact of adding tripropylammonium hexafluorophosphate.

Characterization Technique	Parameter Measured	Expected Effect of Tripropylammonium Hexafluorophosphate
Polarized Optical Microscopy (POM)	Liquid crystal phases and textures	Alteration of phase transition temperatures and potentially inducing new phases.
Differential Scanning Calorimetry (DSC)	Phase transition temperatures and enthalpies	A decrease in the melting point and a broadening of the liquid crystalline temperature range.[4][5]
Electro-optical Measurements	Threshold voltage, response time, contrast ratio	Changes in dielectric anisotropy and rotational viscosity, leading to altered electro-optical performance.
Impedance Spectroscopy	Ionic conductivity	Increased ionic conductivity due to the presence of mobile ions.[1]

Experimental and Logical Flow Diagrams

The following diagrams illustrate the synthesis and formulation workflows.

Synthesis workflow for tripropylammonium hexafluorophosphate.

Formulation workflow for liquid crystal mixtures.

Logical flow for mixture characterization.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. TETRAPROPYLAMMONIUM HEXAFLUOROPHOSPHATE CAS#: 12110-21-3 [amp.chemicalbook.com]
• 3. Tetrabutylammonium hexafluorophosphate synthesis - chemicalbook [chemicalbook.com]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. Ionic liquid crystals: hexafluorophosphate salts - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Application of Tripropylammonium Hexafluorophosphate in Organic Synthesis: A Review of Potential Uses

For Researchers, Scientists, and Drug Development Professionals

Tripropylammonium (B8586437) hexafluorophosphate (B91526), an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion, holds potential as a versatile component in organic synthesis, primarily due to its properties as an ionic liquid and a phase-transfer catalyst. While specific, detailed applications in the literature are not extensively documented, its characteristics suggest applicability in a range of reaction types. This document provides an overview of these potential applications, drawing parallels from more thoroughly studied tetra-alkylammonium and imidazolium (B1220033) hexafluorophosphate salts.

Potential as a Reaction Medium (Ionic Liquid)

Ionic liquids are salts with melting points below 100°C, and they are valued in organic synthesis for their negligible vapor pressure, thermal stability, and tunable solvent properties. Tripropylammonium hexafluorophosphate, as an ionic liquid, could serve as a "green" alternative to volatile organic solvents.

Potential Applications:

• Diels-Alder Reactions: The polar nature of ionic liquids can enhance the rate and selectivity of Diels-Alder reactions.

• Michael Additions: As a polar medium, it can facilitate the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

• Heck and Suzuki Couplings: Ionic liquids can act as effective media for palladium-catalyzed cross-coupling reactions, often aiding in catalyst stabilization and recycling.

Table 1: Hypothetical Performance in Ionic Liquid-Mediated Reactions

Reaction Type	Substrate 1	Substrate 2	Temperature (°C)	Time (h)	Potential Yield (%)
Diels-Alder	Cyclopentadiene	Methyl acrylate	25	2	>90
Michael Addition	Indole	Nitro-olefin	30	4	>85
Suzuki Coupling	Phenylboronic acid	Iodobenzene	80	1	>95

Note: The data in this table is illustrative and based on typical results for similar ionic liquids. Specific experimental validation for tripropylammonium hexafluorophosphate is required.

Potential as a Phase-Transfer Catalyst

Phase-transfer catalysts (PTCs) facilitate the reaction between reactants located in different immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile). The tripropylammonium cation can form an ion pair with an aqueous-phase anion, transporting it into the organic phase for reaction.

Potential Applications:

• Nucleophilic Substitution Reactions: Facilitating reactions such as cyanations, halogen exchanges, and ether synthesis where the nucleophile is an inorganic salt.

• Alkylation Reactions: Promoting the C-, O-, N-, and S-alkylation of various substrates.

• Oxidation Reactions: Aiding in the transfer of oxidizing agents like permanganate (B83412) or dichromate into the organic phase.

Experimental Protocols (Generalized)

The following are generalized protocols for reactions where tripropylammonium hexafluorophosphate could potentially be used. These should be adapted and optimized for specific substrates and desired outcomes.

Protocol 1: Generalized Procedure for a Diels-Alder Reaction in Tripropylammonium Hexafluorophosphate

• Reaction Setup: To a clean, dry round-bottom flask, add tripropylammonium hexafluorophosphate (e.g., 2 mL).

• Addition of Reactants: Add the diene (1.0 mmol) and the dienophile (1.2 mmol) to the ionic liquid.

• Reaction: Stir the mixture at room temperature (or with gentle heating if necessary) and monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, extract the product from the ionic liquid phase using a suitable organic solvent (e.g., diethyl ether, 3 x 10 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Catalyst Recycling: The ionic liquid phase can be washed with fresh organic solvent and dried under vacuum to be reused for subsequent reactions.

Protocol 2: Generalized Procedure for a Phase-Transfer Catalyzed Nucleophilic Substitution

• Reaction Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the organic substrate (1.0 mmol) in a nonpolar organic solvent (e.g., toluene, 10 mL).

• Addition of Nucleophile: Add an aqueous solution of the inorganic nucleophile (e.g., KCN, 2.0 mmol in 5 mL of water).

• Addition of Catalyst: Add tripropylammonium hexafluorophosphate (0.1 mmol, 10 mol%) to the biphasic mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 80°C) with vigorous stirring. Monitor the reaction by TLC or GC.

• Work-up: After cooling to room temperature, separate the organic layer. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the residue by chromatography or distillation.

Logical Workflow for Utilizing Tripropylammonium Hexafluorophosphate

The following diagram illustrates the decision-making process and experimental workflow for applying tripropylammonium hexafluorophosphate in a given organic transformation.

Caption: Logical workflow for employing tripropylammonium hexafluorophosphate.

Synthesis of Tripropylammonium Hexafluorophosphate

A common method for the synthesis of tripropylammonium hexafluorophosphate is through a metathesis reaction.

Caption: Synthetic route to tripropylammonium hexafluorophosphate.

Disclaimer: The information provided is based on the general properties of similar compounds and is intended for informational purposes for a research audience. Specific experimental conditions for the use of tripropylammonium hexafluorophosphate may require significant optimization. Always consult relevant safety data sheets (SDS) before handling any chemicals.

Application Notes and Protocols for CO2 Capture Using Tripropylammonium Hexafluorophosphate

For: Researchers, scientists, and drug development professionals

Introduction to Tripropylammonium (B8586437) Hexafluorophosphate (B91526) for CO2 Capture

Tripropylammonium hexafluorophosphate, ([TPA][PF6]), is an ionic liquid (IL) that has been investigated for various applications, including as an electrolyte and in chemical synthesis.[1] Its potential use in carbon dioxide (CO2) capture stems from the general properties of ionic liquids, such as negligible vapor pressure, high thermal stability, and tunable properties.[2][3] The primary mechanism of CO2 capture in aprotic ionic liquids like [TPA][PF6] is physical absorption, where CO2 molecules dissolve in the liquid without a chemical reaction. This process is driven by intermolecular forces, such as van der Waals interactions.[2] The capture process is reversible, allowing for the regeneration of the ionic liquid and the release of captured CO2, typically by increasing the temperature or decreasing the pressure.[2]

Physicochemical Properties

Quantitative data for tripropylammonium hexafluorophosphate is not widely published. The following table includes data for related ammonium (B1175870) and hexafluorophosphate-containing ionic liquids to provide an estimate of expected properties. Note: These values are for analogous compounds and should be experimentally verified for [TPA][PF6].

Property	Analogous Compound	Value	Temperature (K)	Pressure (kPa)
Molecular Weight	Tripropylammonium hexafluorophosphate	289.24 g/mol [1]	N/A	N/A
Density	1-Hexyl-3-methylimidazolium hexafluorophosphate	1.14532 - 1.37213 g/cm³[3]	298.15 - 348.15	Atmospheric
Viscosity	1-Butyl-3-methylimidazolium hexafluorophosphate	~350 mPa·s	298.15	Atmospheric
Thermal Decomposition	Tetrabutylammonium hexafluorophosphate	388 °C (Tdec)[4]	N/A	N/A
Vapor Pressure	1-Alkyl-3-methylimidazolium hexafluorophosphate	Lower than many other ILs[5]	N/A	N/A

CO2 Solubility Data

Specific CO2 solubility data for [TPA][PF6] is not available in the reviewed literature. The solubility of CO2 in ionic liquids is a function of pressure, temperature, and the nature of the IL. Generally, CO2 solubility increases with increasing pressure and decreases with increasing temperature. For context, the table below presents CO2 solubility in other relevant ionic liquids.

Ionic Liquid	Temperature (K)	Pressure (bar)	CO2 Solubility (mole fraction)
[emim][eFAP]	333	~10	~0.4
[hmim][FEP]	298.2	20	~0.75[6]
[bmim][Tf2N]	298.15	10	~0.5

Note: [emim][eFAP] = 1-ethyl-3-methylimidazolium (B1214524) tris(pentafluoroethyl)trifluorophosphate; [hmim][FEP] = 1-n-hexyl-3-methylimidazolium tris(pentafluoroethyl)trifluorophosphate; [bmim][Tf2N] = 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide. These are provided for comparative purposes.

Experimental Protocols

Synthesis of Tripropylammonium Hexafluorophosphate ([TPA][PF6])

This protocol describes a common metathesis reaction for the synthesis of ammonium-based ionic liquids.

4.1 Materials:

• Tripropylammonium halide (e.g., bromide or chloride)

• Potassium hexafluorophosphate (KPF6)[4]

• Dichloromethane (B109758) (CH2Cl2)[4]

• Deionized water

• Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)

• Magnetic stirrer, separatory funnel, rotary evaporator

4.2 Protocol:

• Dissolution: Dissolve equimolar amounts of a tripropylammonium halide and potassium hexafluorophosphate in separate flasks. Dissolve the tripropylammonium halide in dichloromethane and the KPF6 in deionized water.[4]

• Reaction: Combine the two solutions in a flask and stir vigorously at room temperature for 24 hours.[4] A biphasic mixture will form.

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to separate. The organic phase (dichloromethane) will contain the desired [TPA][PF6].[4]

• Washing: Wash the organic phase three times with small volumes of deionized water to remove any remaining water-soluble impurities.[4]

• Drying: Dry the organic phase over anhydrous sodium sulfate, then filter to remove the drying agent.[4]

• Solvent Removal: Remove the dichloromethane using a rotary evaporator to yield the ionic liquid.

• Final Drying: Dry the resulting [TPA][PF6] under high vacuum at an elevated temperature (e.g., 80°C) for at least 18 hours to remove any residual solvent and water.[4]

Protocol for CO2 Absorption Measurement (Gravimetric Method)

This protocol outlines a standard procedure for measuring CO2 solubility in an ionic liquid using a gravimetric apparatus, such as a magnetic suspension balance.

5.1 Materials:

• Dry Tripropylammonium hexafluorophosphate ([TPA][PF6])

• High-purity CO2 (99.999%)

• Magnetic suspension balance or similar gravimetric setup

• High-pressure vessel

• Vacuum pump

• Temperature and pressure controllers

5.2 Protocol:

• Sample Preparation: Place a known mass of dried [TPA][PF6] into the sample container of the gravimetric apparatus.

• Degassing: Heat the IL sample under high vacuum for several hours to remove any dissolved gases and residual water.

• Tare Balance: Tare the balance under vacuum at the desired experimental temperature.

• CO2 Introduction: Introduce CO2 into the high-pressure vessel at the desired pressure.

• Equilibration: Allow the system to equilibrate. The mass of the sample will increase as it absorbs CO2. Equilibrium is reached when the mass reading remains constant over a significant period.

• Data Recording: Record the final mass, temperature, and pressure. The difference between the final mass and the initial mass of the IL is the mass of absorbed CO2.

• Repeat: Repeat steps 4-6 for various pressures to generate a CO2 absorption isotherm.

Protocol for Ionic Liquid Regeneration

This protocol describes a typical thermal regeneration process to release captured CO2.

6.1 Materials:

• CO2-saturated [TPA][PF6]

• Heating mantle or temperature-controlled bath

• Vacuum pump or inert gas supply (e.g., N2 or Ar)

• Condenser (if any volatile components are present)

6.2 Protocol:

• Temperature Swing: Heat the CO2-saturated IL to a higher temperature (e.g., 60-80°C). The increased thermal energy will overcome the intermolecular forces holding the CO2 in solution, causing it to desorb.

• Pressure Swing (Optional but Recommended): Simultaneously, reduce the pressure above the IL by applying a vacuum or by purging with an inert gas. This will further drive the desorption of CO2.

• Monitoring: Monitor the release of CO2, for example, by measuring the weight loss of the IL if using a gravimetric setup, or by analyzing the off-gas.

• Completion: Regeneration is complete when CO2 is no longer being released. The IL is now ready for another absorption cycle.

Visualizations

Caption: Workflow for the synthesis of Tripropylammonium Hexafluorophosphate.

Caption: A typical CO2 capture and regeneration cycle using an ionic liquid.

Caption: Physical absorption mechanism of CO2 in [TPA][PF6].

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. edcc.com.cn [edcc.com.cn]
• 4. Tetrabutylammonium hexafluorophosphate synthesis - chemicalbook [chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. Absorption of CO2 in the ionic liquid 1-n-hexyl-3-methylimidazolium tris(pentafluoroethyl)trifluorophosphate ([hmim][FEP]): a molecular view by computer simulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Ionic Conductivity of Tripropylammonium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripropylammonium (B8586437) hexafluorophosphate (B91526) ([N(CH₂CH₂CH₃)₃H][PF₆]) is an ammonium-based ionic liquid (IL). Ionic liquids are salts that are liquid at or near room temperature and possess unique properties such as low vapor pressure, high thermal stability, and intrinsic ionic conductivity.[1] These characteristics make them promising candidates for various applications, including as electrolytes in electrochemical devices, solvents in organic synthesis, and as matrices for drug delivery.

The ionic conductivity is a critical parameter that dictates the performance of an ionic liquid in many of these applications, as it quantifies the material's ability to conduct an electric current via the movement of ions. Accurate and reproducible measurement of ionic conductivity is therefore essential for material characterization, quality control, and the rational design of new ionic liquid-based technologies.

This document provides detailed application notes and experimental protocols for two primary methods used to measure the ionic conductivity of tripropylammonium hexafluorophosphate: Electrochemical Impedance Spectroscopy (EIS) and the Four-Probe Method .

Methods for Measuring Ionic Conductivity

Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy is a powerful, non-destructive technique used to investigate the electrical properties of a wide range of materials, including ionic liquids.[2] The method involves applying a small amplitude sinusoidal AC voltage or current signal to the sample over a wide range of frequencies and measuring the resulting current or voltage response.[3] The impedance (Z), which is the frequency-dependent resistance to the flow of alternating current, is then calculated.

The key advantage of EIS for ionic liquids is its ability to separate the bulk ionic resistance from other contributions, such as electrode polarization and double-layer capacitance, by analyzing the impedance spectrum.

a. Sample Preparation:

• Drying: Tripropylammonium hexafluorophosphate is hygroscopic, and the presence of water can significantly increase its ionic conductivity. Therefore, the sample must be thoroughly dried under high vacuum (e.g., using a Schlenk line or a vacuum oven) at an elevated temperature (e.g., 60-80 °C) for several hours (typically >12 hours) prior to measurement.[4]

• Water Content Determination: The water content of the dried sample should be determined using Karl Fischer titration to ensure it is below an acceptable threshold (e.g., <100 ppm).[5]

• Handling: All subsequent handling of the dried ionic liquid should be performed in an inert atmosphere (e.g., in an argon- or nitrogen-filled glovebox) to prevent reabsorption of moisture.

b. Instrumentation and Setup:

• Impedance Analyzer/Potentiostat with Frequency Response Analyzer (FRA): A high-precision instrument capable of performing impedance measurements over a wide frequency range (e.g., 1 MHz down to 1 Hz or lower) is required.

• Conductivity Cell: A two-electrode conductivity cell is commonly used for liquid samples.[6]

  • Cell Type: A sealed, parallel-plate or coaxial-cylinder cell made of inert materials (e.g., glass, PEEK, or PTFE) with platinum or stainless steel electrodes is recommended.[7] Commercially available liquid sample cells are designed to minimize evaporation and offer adjustable electrode distances.[7]

  • Cell Constant (Kcell): The cell constant is a geometric factor that relates the measured resistance to the conductivity. It is determined by measuring the resistance of a standard solution with a known conductivity (e.g., aqueous KCl solutions).[8] The cell constant should be determined before and after the measurements of the ionic liquid.[8]

• Temperature Control: A temperature-controlled environment, such as a circulating bath or an oven, is crucial as ionic conductivity is highly dependent on temperature. The temperature of the sample should be monitored with a calibrated thermometer.

c. Measurement Procedure:

• Assemble the conductivity cell inside an inert atmosphere glovebox.

• Transfer a known volume of the dried tripropylammonium hexafluorophosphate into the conductivity cell.

• Seal the cell to prevent contamination.

• Place the cell in the temperature-controlled environment and allow it to thermally equilibrate for at least 30 minutes at the desired temperature.

• Connect the cell to the impedance analyzer.

• Apply a small AC voltage (typically 5-10 mV to ensure a linear response) and sweep the frequency over a range of approximately 1 MHz to 1 Hz.[9]

• Record the impedance data.

• Repeat the measurement at different temperatures to determine the temperature dependence of the ionic conductivity.

d. Data Analysis:

• Nyquist Plot: The impedance data is typically visualized as a Nyquist plot, where the negative of the imaginary part of the impedance (-Z") is plotted against the real part (Z').[2] For a simple ionic conductor, the Nyquist plot often shows a semicircle at high frequencies and a straight line at low frequencies.

• Determining Bulk Resistance (Rb): The bulk resistance of the ionic liquid is determined from the intercept of the high-frequency semicircle with the real axis (Z').

• Calculating Ionic Conductivity (σ): The ionic conductivity is calculated using the following equation:

  σ = Kcell / Rb

  where:

  • σ is the ionic conductivity (in S/m)

  • Kcell is the cell constant (in m⁻¹)

  • Rb is the bulk resistance (in Ω)

Four-Probe Method

The four-probe method is another common technique for measuring the conductivity of materials. It is particularly advantageous as it eliminates the influence of contact resistance between the probes and the sample, which can be a significant source of error in two-point measurements.[10] In this method, a constant current is passed through the two outer probes, and the voltage drop is measured across the two inner probes.[11]

a. Sample Preparation:

The sample preparation steps (drying, water content determination, and handling in an inert atmosphere) are the same as for the EIS method.

b. Instrumentation and Setup:

• Current Source: A stable DC or low-frequency AC current source.

• Voltmeter: A high-impedance voltmeter to measure the potential difference between the inner probes.

• Four-Probe Cell: A specialized cell with four equally spaced, collinear platinum or stainless steel electrodes is required. The cell should be made of an inert material and allow for temperature control.

• Temperature Control: A temperature-controlled environment is essential.

c. Measurement Procedure:

• Assemble the four-probe cell in an inert atmosphere.

• Fill the cell with the dried tripropylammonium hexafluorophosphate, ensuring the electrodes are fully immersed.

• Place the cell in the temperature-controlled environment and allow it to equilibrate.

• Apply a constant current (I) through the two outer probes.

• Measure the voltage (V) across the two inner probes.

• Reverse the direction of the current and repeat the voltage measurement to account for any thermoelectric effects.

• Repeat the measurements at various temperatures.

d. Data Analysis:

The ionic conductivity (σ) is calculated using the measured current and voltage, and a geometric correction factor (C) that depends on the geometry of the probe and the sample container. For a liquid sample in a cylindrical container with the probes aligned along the axis, the calculation is more complex than for a solid sample. The resistance (R = V/I) is first determined, and then the conductivity is calculated using the cell geometry. For a custom-built cell, the geometric factor is often determined by calibration with a standard solution of known conductivity.

Data Presentation

Ionic Liquid Cation	Anion	Temperature (°C)	Ionic Conductivity (mS/cm)
Tetraethylammonium	Hexafluorophosphate	25	~10-12
Tributylmethylammonium	Hexafluorophosphate	25	~5-7
1-Butyl-3-methylimidazolium	Hexafluorophosphate	25	3.3
1-Octyl-3-methylimidazolium	Hexafluorophosphate	30	1.1

Note: The conductivity of tripropylammonium hexafluorophosphate is expected to be in a similar range to the tetraalkylammonium and imidazolium-based ionic liquids listed.

Visualizations

Caption: Experimental workflow for measuring ionic conductivity.

Caption: Relationship between experimental variables and conductivity.

References

• 1. ionicliquids.alfa-chemistry.com [ionicliquids.alfa-chemistry.com]
• 2. research.utwente.nl [research.utwente.nl]
• 3. ntnu.edu [ntnu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. metrohm.com [metrohm.com]
• 7. LSC - Liquid Sample Cells - Eynocs GmbH · Dielectric, Impedance and Conductivity Spectroscopy [eynocs.de]
• 8. Electrolytic Conductivity Measurements for Ten Room Temperature Ionic Liquids | NIST [nist.gov]
• 9. Ionic liquid enables simple and rapid sample preparation of human culturing cells for scanning electron microscope analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. e3s-conferences.org [e3s-conferences.org]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Electrodeposition of Metals in Tripropylammonium Hexafluorophosphate Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the electrodeposition of various metals using the ionic liquid tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA]PF₆). While specific data for this exact ionic liquid is limited in publicly available literature, the following protocols and data are synthesized from established principles of electrochemistry in ionic liquids and data from closely related ammonium-based hexafluorophosphate systems. These guidelines offer a robust starting point for experimental design and optimization.

Introduction to Electrodeposition in Ionic Liquids

Ionic liquids (ILs) are salts that are liquid at or near room temperature. They offer several advantages over traditional aqueous and organic electrolytes for electrodeposition, including a wide electrochemical window, low vapor pressure, high thermal stability, and good ionic conductivity.[1][2][3][4] Tripropylammonium hexafluorophosphate ([TPA]PF₆) is an organic salt consisting of a tripropylammonium cation and a hexafluorophosphate anion.[5] Its properties make it a suitable medium for the electrodeposition of various metals.

The electrodeposition process in ILs is governed by the mass transport of metal ions to the electrode surface, followed by electron transfer and nucleation/growth of the metallic phase. The nature of the cation and anion of the ionic liquid can significantly influence the deposition process, affecting the morphology, adhesion, and purity of the deposited metal film.[1]

Safety Precautions

• Always handle tripropylammonium hexafluorophosphate and other chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Tripropylammonium hexafluorophosphate can undergo hydrolysis under acidic conditions to produce toxic hydrofluoric acid.[5] Avoid contact with acids and moisture.

• Consult the Safety Data Sheet (SDS) for all chemicals used.

Preparation of the Electrolyte

The electrolyte is prepared by dissolving a salt of the metal to be deposited into the tripropylammonium hexafluorophosphate ionic liquid.

Materials:

• Tripropylammonium hexafluorophosphate ([TPA]PF₆) (synthesis may be required if not commercially available)[5]

• Metal salt (e.g., AgBF₄, CuSO₄, Zn(TfO)₂)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane) for dissolution assistance if necessary.

• Schlenk line or glove box for inert atmosphere handling.

Protocol:

• Drying: Dry the tripropylammonium hexafluorophosphate under vacuum at an elevated temperature (e.g., 80-100 °C) for several hours to remove any residual water, as water can negatively affect the electrodeposition process.

• Dissolution: In an inert atmosphere (e.g., inside a glove box or using a Schlenk line), add the desired metal salt to the dried ionic liquid.

• Heating and Stirring: Gently heat the mixture (e.g., to 60-80 °C) and stir until the metal salt is completely dissolved. The dissolution can be slow and may require several hours.

• Solvent Removal (if used): If a volatile solvent was used to aid dissolution, remove it under vacuum.

• Storage: Store the prepared electrolyte under an inert atmosphere to prevent moisture absorption.

Section A: Electrodeposition of Silver (Ag)

A.1. Application Notes

Silver electrodeposition from ionic liquids, including those with the hexafluorophosphate anion, has been reported to produce dense and nanostructured films.[6] The morphology of the deposited silver can be controlled by tuning electrochemical parameters such as potential and deposition time. The nucleation and growth mechanism of silver in ionic liquids often follows a progressive nucleation and diffusion-controlled 3D growth model.[6]

A.2. Experimental Protocol

Electrochemical Cell Setup:

• Working Electrode (WE): Glassy carbon, gold, or platinum disc electrode.

• Counter Electrode (CE): Platinum wire or mesh.

• Reference Electrode (RE): A quasi-reference electrode such as a silver wire (AgQRE) immersed directly in the electrolyte is often suitable for qualitative studies. For quantitative measurements, a more stable reference electrode is recommended, such as Ag/Ag⁺ (e.g., 10 mM AgBF₄ in [TPA]PF₆) in a separate compartment with a porous frit.[6][7][8][9][10]

• Electrolyte: 0.05 M AgBF₄ in [TPA]PF₆.

Deposition Parameters (Starting Points):

Parameter	Value	Notes
Deposition Mode	Potentiostatic	Constant potential applied.
Deposition Potential	-0.1 V to -0.5 V vs. AgQRE	To be optimized based on cyclic voltammetry.
Temperature	Room Temperature (25 °C)	Can be varied to influence deposit morphology.
Deposition Time	60 - 1200 seconds	Depends on desired film thickness.
Agitation	None	To maintain diffusion-controlled growth.

Procedure:

• Assemble the three-electrode cell with the prepared electrolyte under an inert atmosphere.

• Perform cyclic voltammetry (CV) to determine the reduction potential of Ag⁺ in the electrolyte. Scan from a potential where no reaction occurs (e.g., +0.5 V vs. AgQRE) to a sufficiently negative potential to observe the silver deposition peak (e.g., -1.0 V vs. AgQRE) and back.

• Based on the CV, select a suitable potentiostatic deposition potential in the rising portion of the reduction wave.

• Apply the chosen potential for the desired duration to deposit the silver film.

• After deposition, gently rinse the working electrode with an appropriate solvent (e.g., acetonitrile) to remove residual ionic liquid and dry under a stream of inert gas.

• Characterize the deposited film using techniques such as Scanning Electron Microscopy (SEM) for morphology and X-ray Diffraction (XRD) for crystal structure.

Section B: Electrodeposition of Copper (Cu)

B.1. Application Notes

The electrodeposition of copper in ammonium-based ionic liquids can be influenced by the cation, which may have a blocking effect leading to finer-grained deposits. The reduction of Cu²⁺ in some ionic liquids can occur in two steps (Cu²⁺ → Cu⁺ and Cu⁺ → Cu⁰). The nucleation mechanism is often found to be three-dimensional instantaneous nucleation under diffusion control.

B.2. Experimental Protocol

Electrochemical Cell Setup:

• Working Electrode (WE): Copper, glassy carbon, or platinum disc electrode.

• Counter Electrode (CE): Copper wire or mesh.

• Reference Electrode (RE): Ag/Ag⁺ or a copper wire quasi-reference electrode (CuQRE).

• Electrolyte: 0.1 M CuSO₄ in [TPA]PF₆.

Deposition Parameters (Starting Points):

Parameter	Value	Notes
Deposition Mode	Galvanostatic or Potentiostatic	Constant current or potential.
Current Density	-1 to -10 mA/cm²	For galvanostatic deposition.
Deposition Potential	-0.2 V to -0.8 V vs. CuQRE	To be optimized based on cyclic voltammetry.
Temperature	25 - 50 °C	Higher temperatures may improve conductivity.
Deposition Time	600 - 3600 seconds	Depends on desired film thickness.
Agitation	Optional	Can be used to control mass transport.

Procedure:

• Set up the electrochemical cell as described for silver deposition.

• Run a cyclic voltammogram to identify the copper reduction potentials.

• For galvanostatic deposition, apply a constant cathodic current density. For potentiostatic deposition, apply a constant potential based on the CV.

• After the desired deposition time, remove the working electrode, rinse it with acetonitrile, and dry it.

• Analyze the copper deposit for its morphology (SEM) and elemental composition (Energy-dispersive X-ray spectroscopy, EDX).

Section C: Electrodeposition of Zinc (Zn)

C.1. Application Notes

Zinc electrodeposition in ionic liquids is of interest for applications such as batteries and corrosion protection. The morphology of the zinc deposit can be controlled to be compact and dense, which is advantageous for preventing dendrite formation in rechargeable batteries. The choice of anion and cation in the ionic liquid can affect the coordination of Zn²⁺ ions and, consequently, the deposition potential and deposit morphology.

B.2. Experimental Protocol

Electrochemical Cell Setup:

• Working Electrode (WE): Mild steel, copper, or glassy carbon electrode.

• Counter Electrode (CE): Zinc sheet or wire.

• Reference Electrode (RE): Ag/Ag⁺ or a zinc wire quasi-reference electrode (ZnQRE).

• Electrolyte: 0.2 M Zn(TfO)₂ (zinc trifluoromethanesulfonate) in [TPA]PF₆.

Deposition Parameters (Starting Points):

Parameter	Value	Notes
Deposition Mode	Potentiostatic or Galvanostatic	Constant potential or current.
Deposition Potential	-0.5 V to -1.5 V vs. ZnQRE	To be optimized based on cyclic voltammetry.
Current Density	-2 to -20 mA/cm²	For galvanostatic deposition.
Temperature	25 - 60 °C	Can influence deposit morphology and conductivity.
Deposition Time	1800 - 7200 seconds	Depends on desired film thickness.
Agitation	None	To favor compact growth.

Procedure:

• Assemble the electrochemical cell in an inert atmosphere.

• Perform cyclic voltammetry to determine the zinc deposition potential.

• Apply either a constant potential or a constant current density for the desired duration.

• Post-deposition, rinse the working electrode with an appropriate solvent and dry it.

• Characterize the zinc deposit for its morphology (SEM), adhesion, and corrosion resistance properties if applicable.

Visualizations

Experimental Workflow

References

• 1. Progress on Electrodeposition of Metals and Alloys Using Ionic Liquids as Electrolytes | MDPI [mdpi.com]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. Application of ionic liquids to the electrodeposition of metals - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Electrodeposition in Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 6. electrochemistryresources.com [electrochemistryresources.com]
• 7. researchgate.net [researchgate.net]
• 8. Rationale for the implementation of reference electrodes in ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Rationale for the implementation of reference electrodes in ionic liquids. | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Purification of Tripropylammonium Hexafluorophosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of tripropylammonium (B8586437) hexafluorophosphate (B91526). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying tripropylammonium hexafluorophosphate?

A1: The most common and widely employed method for the purification of tripropylammonium hexafluorophosphate is recrystallization from polar organic solvents.[1] This technique is effective at removing residual starting materials, byproducts, and other impurities.

Q2: What are the recommended solvent systems for recrystallization?

A2: Acetonitrile-water mixtures are frequently reported to provide optimal results for most applications.[1] Other effective solvent systems include methanol/diethyl ether, ethanol/ethyl acetate, pure acetonitrile, and dichloromethane/hexane.[1] The choice of solvent can significantly influence the crystal habit and final product purity.[1]

Q3: What is an alternative purification method to recrystallization?

A3: Column chromatography using ion exchange resins is another effective purification approach.[1] This method is particularly useful for removing both cationic and anionic impurities. Strongly acidic cation exchange resins can remove residual ammonium (B1175870) species, while weakly basic anion exchange resins can eliminate trace halide contamination.[1]

Q4: What is the thermal stability of tripropylammonium hexafluorophosphate?

A4: Tripropylammonium hexafluorophosphate is thermally stable up to approximately 240°C.[1] Above this temperature, decomposition may occur, leading to the evolution of hydrogen fluoride (B91410) and the formation of phosphorus-containing byproducts.[1] Careful temperature control is crucial during purification and drying processes.[1]

Q5: What are some common impurities found in crude tripropylammonium hexafluorophosphate?

A5: Common impurities can include residual starting materials such as tripropylamine (B89841) and hexafluorophosphoric acid, byproducts from the synthesis, and trace amounts of halide ions.[1] Overalkylation during synthesis can also lead to the formation of higher-order ammonium salts.[1]

Troubleshooting Guide

Problem 1: The product oils out during recrystallization instead of forming crystals.

• Possible Cause: The cooling process is too rapid, or the solution is supersaturated. The chosen solvent system may also not be ideal for your specific product's purity profile.

• Solution:

  • Try cooling the solution more slowly. You can do this by allowing the flask to cool to room temperature on the benchtop before transferring it to an ice bath or refrigerator.

  • Scratch the inside of the flask with a glass rod at the meniscus to induce nucleation.

  • Add a seed crystal from a previous successful crystallization, if available.

  • Experiment with different solvent systems. If you are using a solvent/anti-solvent system, try adding the anti-solvent more slowly while vigorously stirring.

Problem 2: The purified product has low purity, as indicated by analytical techniques (e.g., NMR).

• Possible Cause: Incomplete removal of impurities during a single purification step. The presence of impurities with similar solubility to the product.

• Solution:

  • Perform multiple recrystallizations.[2][3] It is common practice to recrystallize the product two to four times to achieve high purity.[3]

  • If halide contamination is suspected, consider using ion exchange chromatography.[1]

  • Ensure your starting materials are of high purity to minimize the introduction of impurities.

  • Wash the collected crystals thoroughly with a small amount of cold solvent to remove any residual mother liquor.

Problem 3: The recovery yield after purification is very low.

• Possible Cause: The product has significant solubility in the chosen solvent, even at low temperatures. Too much solvent was used for dissolution. The product was washed with an excessive amount of cold solvent.

• Solution:

  • Minimize the amount of hot solvent used to dissolve the crude product. The goal is to create a saturated solution at high temperature.

  • After crystallization, cool the mixture for a sufficient amount of time to maximize crystal formation.

  • When washing the crystals, use a minimal amount of ice-cold solvent.

  • Consider using a different solvent system where the product has lower solubility at cold temperatures. The methanol/diethyl ether system, for instance, has been reported to provide high recovery yields.[1]

Quantitative Data

The following table summarizes the impact of different solvent systems on the purification of tripropylammonium hexafluorophosphate.

Solvent System	Crystallization Temperature (°C)	Recovery Yield (%)	Crystal Habit	Melting Point (°C)	Thermal Stability (°C)
Acetonitrile/Water (4:1)	5	88	Needles	165	240
Methanol/Diethyl Ether	-20	92	Prisms	168	235
Ethanol/Ethyl Acetate	0	85	Plates	162	238
Pure Acetonitrile	25	78	Blocks	159	232
Dichloromethane/Hexane	-10	90	Irregular	166	241

Data sourced from Smolecule.[1]

Experimental Protocols

Recrystallization

• Dissolution: Place the crude tripropylammonium hexafluorophosphate in a clean Erlenmeyer flask. Add a minimal amount of the chosen hot solvent system (e.g., acetonitrile/water 4:1) to just dissolve the solid. Gentle heating and stirring can be applied to facilitate dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold solvent system to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Ion Exchange Chromatography

• Resin Preparation: Swell the appropriate ion exchange resin (e.g., a strongly acidic cation exchange resin for removing cationic impurities) in a suitable solvent and pack it into a chromatography column.

• Equilibration: Equilibrate the column by passing several column volumes of the chosen eluent through the resin.

• Sample Loading: Dissolve the crude tripropylammonium hexafluorophosphate in a minimum amount of the eluent and carefully load it onto the top of the column.

• Elution: Elute the product from the column using the appropriate eluent. The impurities will either be retained on the column or elute at a different rate.

• Fraction Collection: Collect the fractions containing the purified product.

• Solvent Removal: Remove the solvent from the collected fractions using a rotary evaporator.

• Final Purification: The product obtained after ion exchange chromatography may be further purified by recrystallization to achieve higher purity.

Visualizations

Caption: General workflow for the purification of tripropylammonium hexafluorophosphate by recrystallization.

Caption: Troubleshooting decision tree for common purification problems.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. basinc.com [basinc.com]

Technical Support Center: Purification of Tripropylammonium Hexafluorophosphate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tripropylammonium (B8586437) hexafluorophosphate (B91526). Our goal is to offer direct and practical solutions to common issues encountered during the purification of this ionic liquid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in tripropylammonium hexafluorophosphate?

A1: The most common impurities found in tripropylammonium hexafluorophosphate are water, residual halide ions (from synthesis), organic starting materials, and other organic byproducts.[1][2][3][4] Due to the hygroscopic nature of many ionic liquids, water is a primary concern and can significantly affect the physicochemical properties of the material.[1][2] Halide impurities, such as chloride and bromide, are also common and can be detrimental to electrochemical applications.[3][4]

Q2: How can I remove water from my tripropylammonium hexafluorophosphate sample?

A2: Several methods can be employed to effectively dry tripropylammonium hexafluorophosphate:

• Vacuum Drying: Heating the ionic liquid under vacuum is a common and effective method.[2][5] For thermally stable ionic liquids, this can be performed at elevated temperatures to accelerate the drying process.[5]

• Azeotropic Distillation: This involves adding a solvent that forms an azeotrope with water, allowing for its removal by distillation.[1]

• Molecular Sieves: Using desiccants like 3Å or 4Å molecular sieves can effectively trap water molecules.[2][6]

• Freeze-Pump-Thaw: This technique involves freezing the ionic liquid, applying a vacuum to remove volatiles, and then thawing. Repeating this cycle can significantly reduce the water content.[1]

Q3: What is the best method for removing non-water impurities?

A3: The choice of purification method depends on the nature of the impurities. Here are some effective techniques:

• Recrystallization: This is a highly effective method for removing a wide range of impurities.[7] Common solvent systems for tripropylammonium hexafluorophosphate include acetonitrile/water and methanol/diethyl ether.[7]

• Activated Carbon Treatment: Activated carbon is excellent for adsorbing non-polar organic impurities.[8][9]

• Solvent Extraction: This technique, also known as liquid-liquid extraction, separates impurities based on their differential solubilities in two immiscible liquids.[8][10][11]

• Ion Exchange Chromatography: This method is particularly useful for removing residual cationic and anionic impurities, such as halide ions.[7]

Troubleshooting Guides

Issue 1: The ionic liquid is still wet after vacuum drying.

Possible Cause	Troubleshooting Step
Insufficient drying time or temperature.	Increase the drying time and/or temperature, ensuring the temperature remains below the decomposition point of the ionic liquid (approximately 240°C for tripropylammonium hexafluorophosphate).[7]
Inadequate vacuum.	Ensure your vacuum system is functioning correctly and can achieve a sufficiently low pressure.
High initial water content.	For samples with very high water content, consider a preliminary drying step, such as azeotropic distillation, before vacuum drying.

Issue 2: Recrystallization yields are low.

Possible Cause	Troubleshooting Step
The ionic liquid is too soluble in the chosen solvent system.	Adjust the solvent ratio or select a different solvent system where the ionic liquid has lower solubility at colder temperatures.[7]
The cooling process is too rapid.	Allow the solution to cool slowly to promote the formation of larger crystals and improve recovery.
Insufficient precipitation.	After cooling, place the solution in an ice bath or freezer to maximize crystal formation, if the solvent system allows.

Issue 3: The purified ionic liquid still contains halide impurities.

Possible Cause	Troubleshooting Step
The purification method is not effective for halide removal.	Recrystallization may not be sufficient to remove all halide impurities. Consider using ion exchange chromatography for more complete removal.[7]
Incomplete reaction during synthesis.	Ensure the synthesis reaction goes to completion to minimize residual starting materials.

Data Presentation

Table 1: Recrystallization Parameters for Tripropylammonium Hexafluorophosphate [7]

Solvent System	Crystallization Temperature (°C)	Recovery Yield (%)	Crystal Habit
Acetonitrile/water (4:1)	5	88	Needles
Methanol/diethyl ether	-20	92	Prisms
Ethanol/ethyl acetate	0	85	Plates
Pure acetonitrile	25	78	Blocks
Dichloromethane/hexane	-10	90	Irregular

Experimental Protocols

Protocol 1: Recrystallization using Acetonitrile/Water [7]

• Dissolve the crude tripropylammonium hexafluorophosphate in a minimal amount of a hot 4:1 acetonitrile/water mixture.

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• For further crystallization, place the solution in a refrigerator at 5°C.

• Collect the resulting needle-shaped crystals by filtration.

• Wash the crystals with a small amount of cold diethyl ether.

• Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Purification using Activated Carbon [8][9]

• Dissolve the ionic liquid in a suitable solvent (e.g., acetone (B3395972) or acetonitrile).

• Add activated carbon to the solution (typically 1-5% by weight).

• Stir the mixture at room temperature for several hours.

• Remove the activated carbon by filtration through a fine filter paper or a pad of celite.

• Remove the solvent from the filtrate under reduced pressure.

Visualizations

Caption: General workflow for the purification of tripropylammonium hexafluorophosphate.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 6. researchgate.net [researchgate.net]
• 7. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 8. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. austinpublishinggroup.com [austinpublishinggroup.com]
• 11. thieme-connect.com [thieme-connect.com]

Technical Support Center: Tripropylammonium Hexafluorophosphate in Electrochemical Applications

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the electrochemical stability of tripropylammonium (B8586437) hexafluorophosphate (B91526).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of electrochemical instability in tripropylammonium hexafluorophosphate?

A1: The primary cause of electrochemical instability is the hydrolysis of the hexafluorophosphate (PF₆⁻) anion in the presence of trace amounts of water. This reaction leads to the formation of corrosive hydrofluoric acid (HF) and other phosphorus-containing byproducts, which can adversely affect electrochemical measurements and degrade electrode materials.[1]

Q2: How does the tripropylammonium cation affect the overall stability?

A2: Quaternary ammonium (B1175870) cations, such as tripropylammonium, are generally considered to be electrochemically robust with a wide potential window.[2] Their stability is a key reason for their use in electrolytes. However, the overall stability of the ionic liquid is often limited by the less stable anion, in this case, hexafluorophosphate.

Q3: What is a typical electrochemical window for ammonium-based hexafluorophosphate ionic liquids?

Q4: Can additives be used to improve the electrochemical stability?

A4: Yes, certain additives can enhance electrochemical stability. For hexafluorophosphate-based electrolytes, additives are primarily aimed at scavenging water or passivating the electrode surface to prevent degradation. While specific studies on tripropylammonium hexafluorophosphate are limited, additives like lithium fluoride (B91410) (LiF) or certain organic compounds that can react with and neutralize HF are used in similar systems. Highly fluorinated phosphate (B84403) esters have also been investigated as additives to form a stable solid electrolyte interphase (SEI) layer on the cathode surface.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during electrochemical experiments with tripropylammonium hexafluorophosphate.

Issue 1: Irreproducible or Drifting Cyclic Voltammograms

• Possible Cause: Presence of impurities, particularly water and residual reactants from synthesis.

• Troubleshooting Steps:

  • Purification: Ensure the tripropylammonium hexafluorophosphate is of high purity. Recrystallization from a suitable solvent mixture, such as ethanol/water, followed by drying under high vacuum at an elevated temperature (e.g., 80-100 °C) for an extended period (24-48 hours) is crucial to remove water and volatile impurities.

  • Inert Atmosphere: Conduct all experiments in an inert atmosphere (e.g., an argon or nitrogen-filled glovebox) to minimize water absorption from the ambient environment.

  • Solvent Purity: If using a co-solvent, ensure it is rigorously dried using molecular sieves or other appropriate methods.

  • Electrode Polishing: Properly polish the working electrode before each experiment to ensure a clean and reproducible surface.

Issue 2: Narrowed Electrochemical Window

• Possible Cause: Water contamination is a primary culprit for a reduced electrochemical window.[3][4]

• Troubleshooting Steps:

  • Rigorous Drying: Dry the ionic liquid under high vacuum at an elevated temperature just below its decomposition point.

  • Karl Fischer Titration: Quantify the water content using Karl Fischer titration to ensure it is below an acceptable threshold (ideally <10 ppm).

  • Use of Water Scavengers: Consider adding a small amount of a water scavenger, such as activated alumina (B75360) or molecular sieves, to the electrochemical cell (ensure the scavenger is electrochemically inert within your potential window).

Issue 3: Poorly Defined or Absent Redox Peaks of the Analyte

• Possible Cause: High viscosity of the ionic liquid can lead to slow mass transport of the analyte to the electrode surface.

• Troubleshooting Steps:

  • Increase Temperature: Performing the experiment at a slightly elevated temperature can decrease the viscosity and improve mass transport.

  • Decrease Scan Rate: Use a slower potential scan rate in your cyclic voltammetry experiment to allow more time for the analyte to diffuse to the electrode.

  • Use of a Co-solvent: Adding a low-viscosity, electrochemically stable co-solvent can improve ionic conductivity and mass transport. Ensure the co-solvent is compatible with your system and rigorously dried.

Data Presentation

Table 1: Representative Electrochemical Windows of Similar Ionic Liquids

Ionic Liquid Cation	Ionic Liquid Anion	Working Electrode	Cathodic Limit (V)	Anodic Limit (V)	Electrochemical Window (V)	Reference
1-Butyl-3-methylimidazolium	Hexafluorophosphate	Glassy Carbon	-2.1	2.2	4.3	[3]
N-Butyl-N-methyl-pyrrolidinium	Bis(trifluoromethylsulfonyl)imide	Glassy Carbon	-3.4	2.6	6.0	[2]
Trihexyl(tetradecyl)phosphonium	Bis(trifluoromethylsulfonyl)imide	Platinum	-2.9	1.8	4.7	[2]

Note: The electrochemical window is highly dependent on experimental conditions, including water content, electrode material, and the cutoff current density used for its determination.

Experimental Protocols

Protocol 1: Purification of Tripropylammonium Hexafluorophosphate by Recrystallization

• Dissolution: Dissolve the crude tripropylammonium hexafluorophosphate in a minimal amount of hot ethanol.

• Water Addition: Slowly add deionized water to the hot solution until it becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator (4 °C) for several hours to promote crystallization.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold deionized water, followed by a non-polar solvent like diethyl ether to remove residual water.

• Drying: Dry the purified crystals under high vacuum at 80-100 °C for at least 24 hours. Store the purified ionic liquid in an inert atmosphere.

Protocol 2: Determination of the Electrochemical Window by Cyclic Voltammetry

• Cell Assembly: Assemble a three-electrode electrochemical cell inside an inert atmosphere glovebox.

  • Working Electrode: Glassy carbon or platinum disk electrode.

  • Reference Electrode: A non-aqueous reference electrode such as Ag/Ag⁺ (e.g., 0.01 M AgNO₃ in the same ionic liquid or a compatible solvent). A quasi-reference electrode (e.g., a silver or platinum wire) can also be used, but the potential should be calibrated against a standard redox couple like ferrocene/ferrocenium (Fc/Fc⁺).

  • Counter Electrode: A platinum wire or mesh with a surface area larger than the working electrode.

• Electrolyte Preparation: Place the purified and dried tripropylammonium hexafluorophosphate into the electrochemical cell.

• Initial Scan: Run a cyclic voltammogram over a wide potential range (e.g., -3 V to +3 V vs. the reference electrode) at a scan rate of 50-100 mV/s.

• Determine Limits: Identify the anodic and cathodic limits as the potentials at which a significant increase in current is observed, indicating the oxidation and reduction of the electrolyte, respectively. A current density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits.

• Electrochemical Window Calculation: The electrochemical window is the difference between the anodic and cathodic potential limits.

Visualizations

References

• 1. Electrochemically-induced reactions of hexafluorophosphate anions with water in negative ion electrospray mass spectrometry of undiluted ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. squ.elsevierpure.com [squ.elsevierpure.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Tris ( hexafluoro-isopropyl ) phosphate as an SEI-Forming Additive on Improving the Electrochemical Performance of the Li [ Li 0 . 2 Mn 0 . 56 Ni 0 . 16 Co 0 . 08 ] O 2 Cathode Material | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Tripropylammonium Hexafluorophosphate Concentration for Electrolyte Performance

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the concentration of tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAHP) in electrolyte solutions. The following information is designed to assist you in overcoming common challenges during your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing tripropylammonium hexafluorophosphate concentration?

A1: The primary goal is to achieve a balance between ionic conductivity and viscosity to maximize electrolyte performance for a specific application. While increasing the salt concentration generally increases the number of charge carriers, it also increases the viscosity of the electrolyte, which can impede ion mobility. The optimal concentration will provide the highest possible ionic conductivity at an acceptable viscosity.

Q2: How does the choice of solvent affect the optimal concentration of tripropylammonium hexafluorophosphate?

A2: The solvent plays a crucial role in dissolving the salt and facilitating ion transport. Polar aprotic solvents, such as propylene (B89431) carbonate (PC), ethylene (B1197577) carbonate (EC), and dimethyl carbonate (DMC), are commonly used. The optimal concentration of TPAHP will vary depending on the solvent's dielectric constant, viscosity, and its ability to solvate the tripropylammonium and hexafluorophosphate ions. A solvent with a high dielectric constant will better dissociate the salt, potentially leading to a higher optimal concentration.

Q3: What is the typical electrochemical stability window for electrolytes containing tripropylammonium hexafluorophosphate?

Q4: What are the common degradation mechanisms for tripropylammonium hexafluorophosphate electrolytes?

A4: The hexafluorophosphate anion (PF₆⁻) is susceptible to hydrolysis, especially in the presence of trace amounts of water. This reaction can produce hydrofluoric acid (HF) and other detrimental byproducts. Additionally, the salt can thermally decompose at elevated temperatures, with a reported stability for tripropylammonium hexafluorophosphate up to approximately 240°C.

Section 2: Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low Ionic Conductivity	1. Sub-optimal Salt Concentration: The concentration may be too low (insufficient charge carriers) or too high (excessive viscosity). 2. Impurities: Water or other impurities can interfere with ion transport. 3. Incomplete Dissolution: The salt may not be fully dissolved in the solvent.	1. Concentration Series: Prepare a series of electrolytes with varying concentrations (e.g., 0.1 M to 1.5 M) to identify the concentration that yields the highest conductivity. 2. Use High-Purity Materials: Ensure the use of anhydrous solvents and high-purity tripropylammonium hexafluorophosphate. Dry solvents using molecular sieves if necessary. Handle and prepare electrolytes in an inert atmosphere (e.g., a glovebox). 3. Ensure Complete Dissolution: Use gentle heating and stirring to ensure the salt is fully dissolved. Visually inspect for any undissolved particles.
High Viscosity	1. High Salt Concentration: Viscosity increases significantly at higher salt concentrations. 2. Low Temperature: Electrolyte viscosity is highly dependent on temperature.	1. Reduce Concentration: If high viscosity is limiting performance, reduce the salt concentration, keeping in mind the trade-off with the number of charge carriers. 2. Increase Operating Temperature: If the application allows, increasing the temperature will decrease the viscosity and improve ionic conductivity.
Narrow Electrochemical Window or Poor Cycling Stability	1. Presence of Impurities: Water can lead to the formation of HF, which can corrode electrode materials. Other impurities can also have parasitic reactions. 2. Reaction with Electrodes: The electrolyte may be reacting with the anode or cathode at the operating potentials.	1. Purify Materials: Recrystallize the tripropylammonium hexafluorophosphate, for example, from an acetonitrile-water mixture, and ensure the solvent is anhydrous.[2] 2. Cyclic Voltammetry: Perform cyclic voltammetry with the intended electrode materials to determine the practical electrochemical stability window of your specific electrolyte system.
Inconsistent Experimental Results	1. Hygroscopic Nature of the Salt: Tripropylammonium hexafluorophosphate can absorb moisture from the air, leading to changes in the electrolyte composition and performance. 2. Inaccurate Concentration Preparation: Errors in weighing or volume measurements can lead to batch-to-batch variability.	1. Inert Atmosphere: Always handle the salt and prepare the electrolyte inside a glovebox with low moisture and oxygen levels. 2. Careful Preparation: Use calibrated balances and volumetric flasks for accurate preparation of the electrolyte solutions.

Section 3: Experimental Protocols

Protocol 1: Preparation of Tripropylammonium Hexafluorophosphate Electrolyte

This protocol describes the preparation of a 1 M solution of tripropylammonium hexafluorophosphate in propylene carbonate.

Materials:

• Tripropylammonium hexafluorophosphate (TPAHP)

• Anhydrous propylene carbonate (PC)

• Volumetric flask

• Magnetic stirrer and stir bar

• Argon-filled glovebox

Procedure:

• Transfer the required amount of TPAHP to a clean, dry weighing boat inside an argon-filled glovebox.

• Weigh the desired mass of TPAHP corresponding to a 1 M concentration in the final volume of PC.

• Transfer the weighed TPAHP to a clean, dry volumetric flask.

• Add a portion of the anhydrous PC to the volumetric flask, approximately half of the final volume.

• Add a magnetic stir bar to the flask and place it on a magnetic stirrer. Stir until the salt is fully dissolved. Gentle heating can be applied if necessary, but avoid high temperatures to prevent decomposition.

• Once the salt is completely dissolved, add anhydrous PC to the volumetric flask until the meniscus reaches the calibration mark.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Caption: Workflow for the preparation of tripropylammonium hexafluorophosphate electrolyte.

Protocol 2: Determination of Ionic Conductivity

This protocol outlines the measurement of ionic conductivity using an electrochemical impedance spectroscopy (EIS)-based conductivity cell.

Materials:

• Prepared TPAHP electrolyte

• Conductivity cell with platinum electrodes

• Potentiostat with EIS capability

• Temperature-controlled chamber

Procedure:

• Calibrate the conductivity cell using standard potassium chloride (KCl) solutions of known conductivity.

• Rinse the conductivity cell with a small amount of the TPAHP electrolyte to be tested.

• Fill the cell with the TPAHP electrolyte, ensuring the electrodes are fully immersed and there are no air bubbles.

• Place the cell in a temperature-controlled chamber and allow it to equilibrate to the desired temperature.

• Connect the cell to the potentiostat.

• Perform an EIS measurement over a suitable frequency range (e.g., 1 MHz to 1 Hz) with a small AC amplitude (e.g., 10 mV).

• The resistance of the electrolyte (R) is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Calculate the ionic conductivity (σ) using the formula: σ = L / (A * R), where L is the distance between the electrodes and A is the electrode area (or use the cell constant determined during calibration).

• Repeat the measurement for electrolytes of different concentrations and at different temperatures.

Caption: Workflow for measuring the ionic conductivity of the electrolyte.

Protocol 3: Determination of the Electrochemical Window

This protocol describes the use of cyclic voltammetry (CV) to determine the electrochemical stability window of the electrolyte.

Materials:

• Prepared TPAHP electrolyte

• Three-electrode electrochemical cell (working, counter, and reference electrodes)

• Potentiostat

• Argon-filled glovebox

Procedure:

• Assemble the three-electrode cell inside an argon-filled glovebox. Common working electrodes include glassy carbon, platinum, or gold. A lithium or silver wire can be used as a pseudo-reference electrode, and a platinum wire or mesh as the counter electrode.

• Fill the cell with the TPAHP electrolyte.

• Connect the cell to the potentiostat.

• Set the CV parameters: scan from the open-circuit potential towards the negative limit, then reverse the scan towards the positive limit, and finally return to the initial potential. A typical scan rate is 50-100 mV/s.

• Run the cyclic voltammogram.

• The electrochemical window is defined by the potential limits where a significant increase in current is observed, indicating the onset of electrolyte reduction (cathodic limit) or oxidation (anodic limit).

• It is recommended to use inert working electrodes to ensure the observed currents are due to electrolyte decomposition and not electrode reactions.

Caption: Workflow for determining the electrochemical window using cyclic voltammetry.

Section 4: Data Presentation

While specific experimental data for the ionic conductivity and viscosity of tripropylammonium hexafluorophosphate as a function of concentration is not available in the provided search results, the expected trend follows a general pattern for salt-in-solvent electrolytes. The following tables illustrate this expected behavior and can be populated with your experimental data. For illustrative purposes, data for a related salt, NaPF₆ in a carbonate solvent, is included to show the typical relationship between concentration, conductivity, and viscosity.

Table 1: Illustrative Example of Ionic Conductivity vs. Concentration for NaPF₆ in Propylene Carbonate at Various Temperatures

Concentration (mol/L)	Ionic Conductivity at -20°C (mS/cm)	Ionic Conductivity at 0°C (mS/cm)	Ionic Conductivity at 20°C (mS/cm)	Ionic Conductivity at 40°C (mS/cm)	Ionic Conductivity at 60°C (mS/cm)
0.1	~1.0	~2.0	~3.5	~5.0	~7.0
1.0	~2.5	~4.5	~7.0	~10.0	~13.0
3.0	~1.0	~2.0	~3.5	~5.5	~8.0
Note: These are approximate values for NaPF₆ to illustrate the trend.[3] Actual values for tripropylammonium hexafluorophosphate will differ.

Table 2: Illustrative Example of Viscosity vs. Concentration for LiPF₆ in EC:DMC (1:1 wt%) at Various Temperatures

Concentration (wt%)	Viscosity at 10°C (cP)	Viscosity at 20°C (cP)	Viscosity at 30°C (cP)	Viscosity at 40°C (cP)
0	~4.5	~3.5	~2.8	~2.2
5	~7.0	~5.5	~4.5	~3.5
Note: These are approximate values for LiPF₆ to illustrate the trend.[4] Actual values for tripropylammonium hexafluorophosphate will differ.

References

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 2. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 3. Fluorinated Cyclic Phosphorus(III)-Based Electrolyte Additives for High Voltage Application in Lithium-Ion Batteries: Impact of Structure-Reactivity Relationships on CEI Formation and Cell Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rheosense.com [rheosense.com]

troubleshooting guide for experiments involving tripropylammonium hexafluorophosphate

Welcome to the technical support center for experiments involving tripropylammonium (B8586437) hexafluorophosphate (B91526). This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their work with this compound.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture containing tripropylammonium hexafluorophosphate is showing low or no product conversion. What are the potential causes and how can I troubleshoot this?

A1: Low or no conversion in reactions involving tripropylammonium hexafluorophosphate can stem from several factors. A systematic approach to troubleshooting is recommended.

• Inactive Catalyst: If your reaction is catalytic, the catalyst may be inactive. Ensure proper storage and handling of the catalyst, and consider using a fresh batch if necessary. Impurities in the tripropylammonium hexafluorophosphate, such as water or halide residues, can poison certain catalysts.

• Poor Reagent Quality: Verify the purity of all starting materials, including the ionic liquid. Tripropylammonium hexafluorophosphate can be hygroscopic, and absorbed water can interfere with many reactions.[1] It is advisable to dry the ionic liquid under vacuum before use.

• Inappropriate Reaction Conditions: The choice of solvent, base (if applicable), and temperature is critical. If tripropylammonium hexafluorophosphate is used as the solvent, its viscosity might hinder reaction kinetics. In such cases, using a co-solvent can be beneficial.[1] For specific reactions like Suzuki-Miyaura couplings, screening different bases and solvents may be necessary to optimize the reaction.[2]

• Reaction Monitoring: Ensure you are accurately monitoring the reaction's progress. Techniques like TLC, GC, or LC-MS can provide insights into whether the reaction is proceeding, has stalled, or if side products are forming.

Q2: I am observing unexpected side products in my reaction. Could the tripropylammonium hexafluorophosphate be the cause?

A2: Yes, the ionic liquid can sometimes participate in or promote side reactions.

• Hydrolysis: The hexafluorophosphate anion (PF₆⁻) is susceptible to hydrolysis, especially under acidic conditions or at elevated temperatures, which can produce hydrofluoric acid (HF).[3] This can lead to undesired side reactions or degradation of sensitive substrates.

• Nucleophilicity of the Anion: While the PF₆⁻ anion is generally considered to be non-coordinating and has low nucleophilicity, it can react under certain conditions.[3] For instance, in the presence of strong electrophiles, decomposition or reaction of the anion might occur.

• Impurities: As mentioned previously, impurities within the tripropylammonium hexafluorophosphate can lead to side reactions. For example, residual halide ions from the synthesis of the ionic liquid can act as nucleophiles.

To mitigate these issues, ensure the ionic liquid is of high purity and dry, and run the reaction under an inert atmosphere if your substrates are sensitive to air or moisture.

Q3: My electrochemical experiment using tripropylammonium hexafluorophosphate as an electrolyte shows poor ionic conductivity. How can I improve this?

A3: Low ionic conductivity in an electrolyte system can be attributed to several factors. Here are some troubleshooting steps:

• Optimize Salt Concentration: The concentration of the ionic liquid can significantly impact conductivity. While a higher concentration increases the number of charge carriers, it can also increase viscosity and ion pairing, which reduces ion mobility.[1][4] Experiment with different concentrations to find the optimal balance.

• Reduce Viscosity: Tripropylammonium hexafluorophosphate can be viscous, which impedes ion movement.[1] The addition of a low-viscosity co-solvent, such as dimethyl carbonate (DMC) or acetonitrile, can significantly enhance conductivity.[1]

• Eliminate Impurities: Water is a particularly detrimental impurity in electrochemical systems using hexafluorophosphate salts.[1][5] It can lead to the formation of HF, which can degrade the electrolyte and electrode surfaces.[5] Ensure all components of your electrolyte are rigorously dried.

• Temperature Control: Ionic conductivity is temperature-dependent. Higher temperatures generally lead to lower viscosity and higher conductivity.[1] Ensure your experiments are conducted at a consistent and controlled temperature.

Q4: I am having difficulty with the workup and product isolation from a reaction mixture containing tripropylammonium hexafluorophosphate. What are some effective strategies?

A4: The ionic nature of tripropylammonium hexafluorophosphate can present challenges during product isolation.

• Extraction: If your product is soluble in a nonpolar organic solvent, you may be able to extract it from the ionic liquid phase. However, some ionic liquids have partial solubility in common organic solvents, which can lead to contamination of the product. Multiple extractions may be necessary.

• Precipitation: If your product is a solid, you may be able to precipitate it by adding an anti-solvent to the reaction mixture.

• Distillation/Sublimation: If your product is volatile and thermally stable, distillation or sublimation can be an effective purification method to separate it from the non-volatile ionic liquid.

• Silica (B1680970) Gel Chromatography: While challenging due to the polar nature of the ionic liquid, it is possible to perform column chromatography. It is often advisable to first remove the bulk of the ionic liquid through extraction before attempting chromatography.

For challenging workups, consider the following:

• If an emulsion forms during extraction, adding a saturated brine solution can help to break it.

• If your product is soluble in the aqueous layer, back-extraction of the aqueous phase with an appropriate organic solvent is recommended.

Q5: My catalyst appears to be deactivating when I use tripropylammonium hexafluorophosphate. What could be the cause and can it be regenerated?

A5: Catalyst deactivation in the presence of an ionic liquid can be due to several mechanisms:

• Poisoning: Impurities in the tripropylammonium hexafluorophosphate, such as sulfur or halide compounds, can act as catalyst poisons.[6][7]

• Fouling: The ionic liquid itself or reaction byproducts could adsorb onto the catalyst surface, blocking active sites.[6][7]

• Sintering: High local temperatures in the reaction mixture can cause the metal particles of a heterogeneous catalyst to agglomerate, reducing the active surface area.[7][8]

To address this, ensure the highest possible purity of the ionic liquid. If deactivation occurs, regeneration may be possible depending on the cause. For example, coking or fouling might be reversed by calcination, while a poisoned catalyst may be more difficult to regenerate.[9]

Data Presentation

Table 1: Physical and Chemical Properties of Tripropylammonium Hexafluorophosphate

Property	Value	Reference
Molecular Formula	C₉H₂₂F₆NP	[3]
Molecular Weight	289.24 g/mol	[3]
Appearance	White crystalline solid	[3]
Thermal Stability	Stable up to ~240°C	Smolecule

Table 2: Solubility of Tripropylammonium Hexafluorophosphate

Solvent	Solubility	Notes	Reference
Polar Solvents	Soluble	e.g., Acetonitrile, DMSO	[3]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction Using an Ionic Liquid as a Co-solvent

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: To an oven-dried reaction vessel containing a magnetic stir bar, add the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.5 mol%), and the base (e.g., K₂CO₃, 2.0 mmol).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed primary solvent (e.g., toluene, 5 mL) and tripropylammonium hexafluorophosphate (e.g., 1 mL) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor its progress by TLC or GC.

• Workup: Upon completion, cool the reaction to room temperature. Add water and an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Separate the layers and wash the organic layer with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[10]

Visualizations

Caption: A general workflow for experiments involving tripropylammonium hexafluorophosphate.

Caption: A decision tree for troubleshooting failed reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 4. Identifying High Ionic Conductivity Compositions of Ionic Liquid Electrolytes Using Features of the Solvation Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. [PDF] Heterogeneous Catalyst Deactivation and Regeneration: A Review | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. rsc.org [rsc.org]

strategies to reduce the viscosity of tripropylammonium hexafluorophosphate solutions

Welcome to the technical support center for tripropylammonium (B8586437) hexafluorophosphate (B91526) ([N(CH₂CH₂CH₃)₃H]⁺[PF₆]⁻) solutions. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the viscosity of these solutions during their experiments.

Troubleshooting Guide

High viscosity can be a significant hurdle in handling and utilizing tripropylammonium hexafluorophosphate solutions. The following guide provides a structured approach to troubleshoot and mitigate viscosity-related issues.

Problem: Solution is too viscous to handle or dispense accurately.

Possible Causes:

• High Concentration: The concentration of tripropylammonium hexafluorophosphate is too high.

• Low Temperature: The solution temperature is too low.

• Inappropriate Solvent: The chosen solvent is not optimal for reducing viscosity.

Solutions:

• Step 1: Evaluate and Adjust Concentration.

  • Action: Decrease the concentration of the tripropylammonium hexafluorophosphate.

  • Rationale: The viscosity of ionic liquid solutions generally increases with concentration due to increased intermolecular friction and ion-ion interactions.[1]

  • Procedure: Refer to the Experimental Protocols section for detailed instructions on preparing solutions of varying concentrations.

• Step 2: Increase the Solution Temperature.

  • Action: Gently warm the solution.

  • Rationale: Viscosity is highly dependent on temperature; for most ionic liquids, viscosity decreases significantly as temperature increases.[2][3] This is because thermal energy overcomes the intermolecular forces that cause resistance to flow.

  • Procedure: Use a calibrated water bath or a temperature-controlled stirrer to warm the solution to the desired temperature. Monitor the viscosity at different temperatures to find the optimal working range.

• Step 3: Optimize the Solvent System.

  • Action: Consider using a different solvent or a solvent mixture.

  • Rationale: The viscosity of the solvent itself and its interaction with the ionic liquid can have a substantial impact on the overall solution viscosity.[4][5] Solvents with lower viscosity can effectively reduce the viscosity of the final solution.

  • Common Solvents: Polar aprotic solvents are often good choices for dissolving hexafluorophosphate salts. Consider solvents such as acetonitrile, dimethyl sulfoxide (B87167) (DMSO), or propylene (B89431) carbonate.

The logical workflow for troubleshooting high viscosity can be visualized as follows:

Figure 1. Troubleshooting workflow for high viscosity issues.

Frequently Asked Questions (FAQs)

Q1: How does the alkyl chain length of the ammonium (B1175870) cation affect the viscosity of hexafluorophosphate ionic liquids?

Q2: What is the effect of temperature on the viscosity of tripropylammonium hexafluorophosphate solutions?

A2: The viscosity of ionic liquid solutions, including those with hexafluorophosphate anions, is highly sensitive to temperature.[2] As the temperature increases, the viscosity decreases significantly.[2][3] This relationship is due to the increase in kinetic energy of the molecules, which helps to overcome the intermolecular forces responsible for viscous drag.

Q3: Which solvents are recommended for dissolving tripropylammonium hexafluorophosphate to achieve a lower viscosity?

A3: While specific solvent compatibility data for tripropylammonium hexafluorophosphate was not found in the search results, general principles for similar ionic liquids suggest that polar aprotic solvents are effective. Solvents such as acetonitrile, propylene carbonate, and dimethyl sulfoxide (DMSO) are commonly used for hexafluorophosphate salts and can be good starting points. The final choice of solvent will depend on the specific requirements of your application, including polarity and miscibility.

Q4: How does the concentration of tripropylammonium hexafluorophosphate in a solution affect its viscosity?

A4: The viscosity of the solution will increase as the concentration of tripropylammonium hexafluorophosphate increases.[1] At higher concentrations, there are more ion-ion and ion-solvent interactions, leading to greater resistance to flow. For applications requiring low viscosity, it is advisable to work with the lowest concentration that is effective for the intended purpose.

Quantitative Data

While specific experimental data for tripropylammonium hexafluorophosphate is limited in the public domain, the following tables provide illustrative data for analogous ammonium-based ionic liquids with the hexafluorophosphate anion. This data can be used as a general guide to understand the expected trends.

Disclaimer: The following data is for structurally similar compounds and should be used as an estimate. Experimental validation for tripropylammonium hexafluorophosphate is recommended.

Table 1: Effect of Temperature on the Viscosity of a Representative Tetraalkylammonium Hexafluorophosphate Ionic Liquid

Temperature (°C)	Viscosity (mPa·s)
25	~150
40	~70
60	~30
80	~15

Data is estimated based on general trends observed for similar ionic liquids.

Table 2: Effect of Concentration on the Viscosity of a Representative Ammonium Hexafluorophosphate in Propylene Carbonate at 25°C

Concentration (mol/L)	Viscosity (mPa·s)
0.1	~5
0.5	~15
1.0	~40
1.5	~90

Data is estimated based on general trends observed for similar ionic liquids.

Table 3: Viscosity of Common Organic Solvents at 25°C

Solvent	Viscosity (mPa·s)
Acetonitrile	0.34
Dimethyl Sulfoxide (DMSO)	1.99
Propylene Carbonate	2.53
Water	0.89

This table provides reference values for potential solvents.

Experimental Protocols

Protocol 1: Preparation of Tripropylammonium Hexafluorophosphate Solutions

This protocol describes the preparation of a solution of tripropylammonium hexafluorophosphate in an organic solvent.

Materials:

• Tripropylammonium hexafluorophosphate (solid)

• Anhydrous organic solvent (e.g., acetonitrile, propylene carbonate)

• Volumetric flask

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Ensure all glassware is clean and dry to prevent contamination.

• Weigh the desired amount of tripropylammonium hexafluorophosphate using an analytical balance.

• Transfer the solid to a volumetric flask of the appropriate size.

• Add a portion of the chosen solvent to the flask, approximately half of the final volume.

• Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

• Stir the mixture until the solid is completely dissolved. Gentle heating may be applied if necessary to aid dissolution, but be mindful of the solvent's boiling point and the thermal stability of the ionic liquid.

• Once dissolved, allow the solution to return to room temperature if it was heated.

• Carefully add more solvent to the flask until the bottom of the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

The process for preparing solutions is outlined in the following diagram:

Figure 2. Experimental workflow for solution preparation.

Protocol 2: Measurement of Viscosity

This protocol provides a general method for measuring the dynamic viscosity of a solution using a rotational viscometer.

Equipment:

• Rotational viscometer

• Temperature-controlled sample holder/bath

• Appropriate spindle for the expected viscosity range

• Solution to be measured

Procedure:

• Instrument Setup:

  • Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

  • Select a spindle appropriate for the expected viscosity of the solution. If the viscosity is unknown, start with a low-torque spindle and adjust as needed.

• Sample Loading:

  • Place the required volume of the tripropylammonium hexafluorophosphate solution into the sample cup.

  • Ensure the sample is free of air bubbles.

• Temperature Equilibration:

  • Set the desired temperature on the temperature controller.

  • Allow the sample to equilibrate at the set temperature for a sufficient amount of time (e.g., 15-20 minutes).

• Measurement:

  • Immerse the spindle into the solution to the correct depth as indicated by the manufacturer.

  • Begin the rotation of the spindle at a specified speed (RPM).

  • Allow the reading to stabilize before recording the viscosity value. For non-Newtonian fluids, it may be necessary to take readings at multiple shear rates (RPMs).

• Data Recording:

  • Record the viscosity (in mPa·s or cP), temperature, spindle used, and rotational speed.

• Cleaning:

  • Thoroughly clean the spindle and sample cup with an appropriate solvent after each measurement to prevent cross-contamination.

The relationship between the key parameters in viscosity reduction is illustrated below:

Figure 3. Factors influencing solution viscosity.

References

• 1. researchgate.net [researchgate.net]
• 2. Viscosity of Ionic Liquids: Application of the Eyring’s Theory and a Committee Machine Intelligent System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Addressing Solubility Issues of Salts in Tripropylammonium Hexafluorophosphate ([TPA][PF6])

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when dissolving salts in the ionic liquid tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF6]).

Section 1: Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving common solubility issues.

Guide 1.1: Salt Insoluble or Poorly Soluble in [TPA][PF6]

Problem: The salt does not dissolve or only dissolves partially in [TPA][PF6] at the desired concentration.

Troubleshooting Workflow:

minimizing side reactions with tripropylammonium hexafluorophosphate electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAHP) electrolytes.

Frequently Asked Questions (FAQs)

1. What is tripropylammonium hexafluorophosphate and what are its common applications?

Tripropylammonium hexafluorophosphate (TPAHP) is a quaternary ammonium (B1175870) salt used as a supporting electrolyte in non-aqueous electrochemistry. Its chemical formula is (CH₃CH₂CH₂)₃NHPF₆. It is favored for its relatively wide electrochemical window, good solubility in organic solvents, and thermal stability. Common applications include cyclic voltammetry, spectroelectrochemistry, and as an electrolyte in various electrochemical sensors and devices.

2. What are the best practices for handling and storing TPAHP?

TPAHP is hygroscopic and should be handled in a controlled atmosphere, such as a glovebox with low water and oxygen content. It should be stored in a tightly sealed container in a cool, dry place.[1][2] Before use, it is recommended to dry the salt under vacuum to remove any absorbed moisture.

3. What are the primary impurities in TPAHP and how can they be removed?

Common impurities include water, halide ions (from synthesis), and organic residues. These impurities can significantly affect electrochemical experiments. The standard method for purification is recrystallization.[3]

4. What is the thermal stability of TPAHP?

Tripropylammonium hexafluorophosphate is thermally stable up to approximately 240°C. Above this temperature, decomposition can occur, potentially evolving hydrogen fluoride (B91410) and other phosphorus-containing byproducts.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Poorly defined or distorted cyclic voltammograms	1. High electrolyte resistance.2. Water or other impurities in the electrolyte.3. Reference electrode instability.4. Clogged electrode frit.	1. Increase electrolyte concentration. Ensure proper electrode placement.2. Purify the TPAHP by recrystallization and dry the solvent.3. Check and, if necessary, replace the reference electrode.4. Clean or replace the electrode frit.
Unexpected peaks in the voltammogram	1. Electrochemical decomposition of the electrolyte.2. Presence of electroactive impurities.	1. Reduce the potential window of the experiment. Consider the possibility of Hofmann elimination of the tripropylammonium cation at highly negative potentials.2. Purify the TPAHP and the solvent.
Low ionic conductivity	1. Insufficient electrolyte concentration.2. High viscosity of the solvent.3. Presence of impurities that reduce ion mobility.	1. Increase the concentration of TPAHP.2. Choose a solvent with a lower viscosity.3. Ensure high purity of the electrolyte and solvent.
Irreproducible results	1. Inconsistent electrolyte preparation.2. Contamination from the experimental setup.3. Degradation of the electrolyte over time.	1. Follow a standardized protocol for electrolyte preparation in a controlled atmosphere.2. Thoroughly clean all glassware and electrochemical cell components.3. Prepare fresh electrolyte solutions for each set of experiments.

Data Presentation

Table 1: Physicochemical Properties of Tripropylammonium Hexafluorophosphate

Property	Value	Notes
Molecular Formula	C₉H₂₂F₆NP
Molecular Weight	289.24 g/mol
Thermal Stability	Up to ~240 °C	Decomposition may occur at higher temperatures.
Solubility	Soluble in acetonitrile, DMSO, and other polar organic solvents.	Insoluble in water.

Table 2: Typical Electrochemical Properties of Quaternary Ammonium Hexafluorophosphate Electrolytes

Parameter	Typical Value Range	Solvent	Notes
Electrochemical Window	~ -3.0 V to +3.0 V vs. Ag/AgCl	Acetonitrile	The exact window can vary with the purity of the electrolyte and solvent, as well as the working electrode material.[4]
Ionic Conductivity (0.1 M)	5 - 15 mS/cm	Acetonitrile	Dependent on concentration and temperature.[5][6][7][8][9]

Note: Specific data for tripropylammonium hexafluorophosphate is limited; these values are based on similar quaternary ammonium hexafluorophosphate salts like tetrabutylammonium (B224687) hexafluorophosphate (TBAPF6).

Experimental Protocols

Protocol 1: Purification of Tripropylammonium Hexafluorophosphate by Recrystallization

• Dissolution: In a fume hood, dissolve the crude TPAHP in a minimum amount of a hot solvent mixture, such as acetonitrile/water or methanol/diethyl ether.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum for several hours to remove all traces of solvent and moisture. Store the purified salt in a desiccator or glovebox.

Protocol 2: Preparation of a TPAHP Electrolyte Solution and Cyclic Voltammetry Measurement

• Environment: Perform all steps inside a glovebox with a dry, inert atmosphere (e.g., argon or nitrogen).

• Drying: Ensure all glassware and equipment are rigorously dried in an oven and cooled under vacuum before being brought into the glovebox.

• Solvent Preparation: Use anhydrous, high-purity solvent (e.g., acetonitrile). It is recommended to dry the solvent over molecular sieves.

• Electrolyte Preparation: Weigh the desired amount of dried TPAHP and dissolve it in the appropriate volume of anhydrous solvent to achieve the target concentration (e.g., 0.1 M).

• Cell Assembly: Assemble a three-electrode electrochemical cell with a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl in the same electrolyte), and a counter electrode (e.g., platinum wire).

• De-gassing: Sparge the electrolyte solution with an inert gas (e.g., argon) for 10-15 minutes to remove any dissolved oxygen.

• Background Scan: Run a cyclic voltammogram of the electrolyte solution without the analyte to determine the background current and the electrochemical window.[10]

• Analyte Addition: Add the analyte of interest to the cell.

• Measurement: Perform the cyclic voltammetry experiment by scanning the potential over the desired range.[11][12]

Visualizations

Caption: Troubleshooting workflow for poorly defined cyclic voltammograms.

Caption: Potential Hofmann elimination side reaction of the tripropylammonium cation.[13][14][15][16][17]

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. ossila.com [ossila.com]
• 12. youtube.com [youtube.com]
• 13. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 14. grokipedia.com [grokipedia.com]
• 15. byjus.com [byjus.com]
• 16. Illustrated Glossary of Organic Chemistry - Hofmann elimination [chem.ucla.edu]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]

enhancing the performance of tripropylammonium hexafluorophosphate-based devices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAHP)-based devices.

Frequently Asked Questions (FAQs)

1. What is tripropylammonium hexafluorophosphate and what are its primary applications?

Tripropylammonium hexafluorophosphate (TPAHP), with the chemical formula C9H22F6NP, is an ionic liquid. It consists of a tripropylammonium cation ([CH3(CH2)2]3NH+) and a hexafluorophosphate anion (PF6-).[1] It is typically a white crystalline solid soluble in polar organic solvents.[1] Its primary applications are in electrochemistry, where it is used as an electrolyte in batteries and as a supporting electrolyte in various electrochemical studies.[1]

2. What are the key physical and chemical properties of tripropylammonium hexafluorophosphate?

Property	Value	Reference
Molecular Formula	C9H22F6NP	[1]
Molecular Weight	289.24 g/mol	[1]
Appearance	White crystalline solid	[1]
Solubility	Soluble in polar solvents	[1]
Thermal Stability	Decomposes above 240°C	[1]

3. What are the main safety precautions to take when handling tripropylammonium hexafluorophosphate?

Tripropylammonium hexafluorophosphate should be handled with care in a well-ventilated area, and personal protective equipment (PPE), including gloves and safety goggles, should be worn.[2][3] Avoid breathing dust and prevent contact with skin and eyes.[2][3] In case of contact, rinse the affected area with plenty of water.[2][3] It is incompatible with strong oxidizing agents and should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[3] Upon decomposition, it can release hazardous substances like hydrogen fluoride (B91410).[1]

Troubleshooting Guide

Issue 1: Low Ionic Conductivity

Q: My device is showing lower than expected ionic conductivity. What are the possible causes and how can I troubleshoot this?

A: Low ionic conductivity can stem from several factors. Follow this troubleshooting workflow:

Figure 1: Troubleshooting workflow for low ionic conductivity.

• Electrolyte Concentration: The ionic conductivity of hexafluorophosphate electrolytes is highly dependent on concentration, typically peaking around 1 M and then decreasing at higher concentrations due to increased viscosity and ion pairing.[4][5][6][7]

  Concentration (M) of NaPF6 in EC:DEC	Ionic Conductivity (mS/cm) at 35°C
  0.5	~6
  1.0	~8
  1.5	~7
  2.0	~5

  Data adapted from a study on NaPF6 electrolytes, which shows a similar trend expected for TPAHP.[5]

• Purity of TPAHP: Impurities, such as residual reactants from synthesis (e.g., halides) or byproducts, can significantly lower ionic conductivity.[1] Purification by recrystallization is recommended.

• Moisture Contamination: Hexafluorophosphate salts are sensitive to moisture. Hydrolysis can lead to the formation of HF and other species that impede ion transport.[8] Ensure that the electrolyte and solvent are thoroughly dried before use.

• Operating Temperature: Ionic conductivity is temperature-dependent. An increase in temperature generally leads to higher conductivity due to reduced viscosity.[7][9]

Issue 2: Poor Device Stability and Short Lifetime

Q: The performance of my device degrades quickly over time. What could be causing this instability?

A: Device instability is often linked to the chemical and thermal degradation of the electrolyte.

Figure 2: Logical relationship for troubleshooting device instability.

• Thermal Degradation: TPAHP is thermally stable up to approximately 240°C.[1] Above this temperature, it decomposes, releasing species like hydrogen fluoride which can damage device components.[1]

• Electrochemical Instability: The hexafluorophosphate anion (PF6-) has a limited electrochemical stability window. Applying voltages outside this window can lead to its decomposition and subsequent device failure.

• Moisture: As mentioned, moisture can lead to the hydrolysis of the PF6- anion, generating corrosive byproducts.[8]

Issue 3: Inconsistent Experimental Results

Q: I am observing significant variations between my experimental runs. How can I improve the reproducibility of my results?

A: Inconsistent results often point to variations in the preparation of the electrolyte or the assembly of the device.

• Purity of TPAHP: The purity of the ionic liquid is critical. Ensure that the same batch of TPAHP is used for a series of experiments, or that different batches are purified to the same high standard.

  Purification Method	Typical Purity
  Recrystallization (Acetonitrile/water)	>98%
  Column Chromatography	>98%

• Electrolyte Preparation: The concentration of the electrolyte must be precisely controlled. Ensure accurate weighing of the TPAHP and the solvent.

• Atmospheric Control: Due to the hygroscopic nature of TPAHP, all handling and device assembly should be performed in a controlled atmosphere, such as a glovebox with low moisture and oxygen levels.

Experimental Protocols

Protocol 1: Synthesis of Tripropylammonium Hexafluorophosphate

A common method for synthesizing TPAHP involves the reaction of tripropylamine (B89841) with hexafluorophosphoric acid.

• Reaction: In a fume hood, slowly add hexafluorophosphoric acid dropwise to a stirred solution of tripropylamine in a suitable solvent (e.g., diethyl ether) at 0°C.

• Precipitation: The TPAHP will precipitate out of the solution as a white solid.

• Filtration: Collect the solid by vacuum filtration and wash with cold diethyl ether to remove unreacted starting materials.

• Drying: Dry the product under vacuum to remove residual solvent.

Protocol 2: Purification of Tripropylammonium Hexafluorophosphate by Recrystallization

• Dissolution: Dissolve the crude TPAHP in a minimum amount of a hot solvent mixture, such as acetonitrile/water (4:1 v/v).[1]

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath or refrigerator to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum at an elevated temperature (e.g., 60-80°C) for several hours to ensure all solvent is removed.

Protocol 3: Preparation of a TPAHP-based Electrolyte

• Drying: Dry the purified TPAHP and the desired solvent (e.g., propylene (B89431) carbonate, acetonitrile) separately over molecular sieves for at least 24 hours inside a glovebox.

• Weighing: Inside the glovebox, accurately weigh the required amount of TPAHP and solvent to achieve the desired concentration.

• Mixing: Add the TPAHP to the solvent and stir until it is completely dissolved. A magnetic stirrer can be used.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox to prevent moisture absorption.

Protocol 4: Characterization by Cyclic Voltammetry

Cyclic voltammetry (CV) is used to determine the electrochemical stability window of the electrolyte.

• Cell Assembly: Assemble a three-electrode electrochemical cell inside a glovebox. Use a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a silver wire pseudo-reference), and a counter electrode (e.g., platinum wire).

• Electrolyte Filling: Fill the cell with the prepared TPAHP-based electrolyte.

• CV Measurement: Connect the cell to a potentiostat and perform a cyclic voltammetry scan over a wide potential range. Start with a narrower range and gradually expand it to identify the anodic and cathodic limits. The potential at which a significant increase in current is observed indicates the breakdown of the electrolyte.

• Data Analysis: Plot the current versus the potential to obtain the cyclic voltammogram. The electrochemical stability window is the potential range between the onset of oxidation and reduction of the electrolyte.

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chemategroup.com [chemategroup.com]
• 9. rheosense.com [rheosense.com]

Reference Data & Comparative Studies

A Comparative Guide to Tripropylammonium Hexafluorophosphate and Tetrapropylammonium Hexafluorophosphate for Researchers

In the landscape of electrochemical research and drug development, the selection of appropriate electrolytes and reagents is paramount. This guide provides a detailed, objective comparison of two closely related quaternary ammonium (B1175870) salts: tripropylammonium (B8586437) hexafluorophosphate (B91526) and tetrapropylammonium (B79313) hexafluorophosphate. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in performance between these two compounds, supported by available experimental data.

Physicochemical Properties

A fundamental comparison begins with the basic physicochemical properties of these salts. The addition of a fourth propyl group to the ammonium cation in tetrapropylammonium hexafluorophosphate results in a higher molecular weight and can influence properties such as melting point and solubility.

Property	Tripropylammonium Hexafluorophosphate	Tetrapropylammonium Hexafluorophosphate
Chemical Formula	C₉H₂₂F₆NP	C₁₂H₂₈F₆NP
Molecular Weight	289.24 g/mol	331.32 g/mol [1]
Appearance	White crystalline solid[2]	White powder
Melting Point	162-168 °C (recrystallization dependent)[2]	Data not readily available
Solubility	Soluble in polar solvents[2]	Soluble in polar organic solvents

Performance Comparison

The performance of these salts as electrolytes is critically dependent on their ionic conductivity, electrochemical stability, and thermal stability. While direct side-by-side comparative data is limited, we can infer performance characteristics from available studies on these and related compounds.

Ionic Conductivity

Ionic conductivity is a measure of a substance's ability to conduct electricity through the movement of ions. For electrolytes, higher ionic conductivity is generally desirable. The size and mobility of the cation play a significant role in determining the overall ionic conductivity of the salt. It is generally expected that smaller cations will have higher mobility, leading to higher ionic conductivity.

Electrochemical Window

The electrochemical stability window (ESW) defines the voltage range over which an electrolyte is stable and does not undergo oxidation or reduction. A wider electrochemical window is crucial for applications in high-voltage energy storage devices. Quaternary ammonium hexafluorophosphates are known for their wide electrochemical windows.[4]

Specific quantitative data for the electrochemical window of tripropylammonium hexafluorophosphate was not found in the searched literature. However, tetraalkylammonium hexafluorophosphate salts, in general, are recognized for their chemical inertness and wide potential windows, making them suitable as supporting electrolytes in various electrochemical studies.[5] It is anticipated that both tripropylammonium and tetrapropylammonium hexafluorophosphate would exhibit wide electrochemical windows, though minor differences may exist due to the differing cationic structures.

Thermal Stability

Thermal stability is a critical parameter, especially for applications that may involve elevated temperatures. Thermogravimetric analysis (TGA) is commonly used to determine the decomposition temperature of these salts.

Compound	Decomposition Onset Temperature (°C)
Tripropylammonium Hexafluorophosphate	~240[2]
Tetrapropylammonium Hexafluorophosphate	Not explicitly found, but trends suggest it would be slightly higher than the tripropylammonium salt.
Tetramethylammonium Hexafluorophosphate	380
Tetraethylammonium Hexafluorophosphate	330
Tetrabutylammonium (B224687) Hexafluorophosphate	280-370 (two-step decomposition)

Note: The thermal stability data for tetramethyl-, tetraethyl-, and tetrabutylammonium hexafluorophosphate is included to provide context on the effect of alkyl chain length on thermal stability.

The general trend observed in tetraalkylammonium hexafluorophosphates is that thermal stability is influenced by the size of the alkyl groups on the cation.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of research findings. Below are generalized protocols for the key experiments cited in this guide.

Synthesis of Tripropylammonium and Tetrapropylammonium Hexafluorophosphate

Objective: To synthesize the target quaternary ammonium hexafluorophosphate salts.

Materials:

• Tripropylamine or Tetrapropylammonium bromide

• Hexafluorophosphoric acid (HPF₆) or a hexafluorophosphate salt (e.g., KPF₆)

• Appropriate solvents (e.g., water, acetonitrile, dichloromethane)

• Stirring apparatus

• Filtration apparatus

• Rotary evaporator

• Vacuum oven

Protocol (Metathesis Reaction):

• Dissolve the starting tetraalkylammonium halide (e.g., tetrapropylammonium bromide) in a suitable organic solvent (e.g., dichloromethane).

• In a separate vessel, dissolve an alkali metal hexafluorophosphate salt (e.g., potassium hexafluorophosphate) in water.

• Combine the two solutions and stir vigorously at room temperature for an extended period (e.g., 24 hours) to allow for the ion exchange reaction to occur.

• Separate the organic and aqueous phases.

• Wash the organic phase multiple times with deionized water to remove any remaining water-soluble impurities.

• Dry the organic phase over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

• Filter the solution to remove the drying agent.

• Remove the solvent from the filtrate using a rotary evaporator to yield the crude product.

• Purify the product by recrystallization from an appropriate solvent system (e.g., ethanol/water).

• Dry the purified product under vacuum.

Figure 1. General workflow for the synthesis of tetraalkylammonium hexafluorophosphates via metathesis.

Ionic Conductivity Measurement

Objective: To determine the ionic conductivity of the synthesized salts in a specific solvent.

Apparatus:

• Conductivity meter with a calibrated conductivity cell

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

• Thermostatically controlled water bath

Protocol:

• Prepare a stock solution of the tetraalkylammonium hexafluorophosphate salt of a known concentration in the desired solvent (e.g., acetonitrile).

• Place a known volume of the pure solvent in a thermostatically controlled measurement cell.

• Immerse the conductivity probe into the solvent and allow the temperature to equilibrate.

• Measure the conductivity of the pure solvent.

• Incrementally add known volumes of the stock solution to the solvent in the cell, stirring to ensure homogeneity.

• Record the conductivity after each addition, ensuring the temperature remains constant.

• Calculate the molar conductivity at each concentration.

Figure 2. Experimental workflow for ionic conductivity measurement.

Electrochemical Window Measurement

Objective: To determine the electrochemical stability window of the electrolyte.

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working, counter, and reference electrodes)

• Inert atmosphere glovebox (if sensitive to air or moisture)

Protocol:

• Prepare an electrolyte solution of the tetraalkylammonium hexafluorophosphate salt in a suitable aprotic solvent (e.g., acetonitrile) at a specific concentration (e.g., 0.1 M).

• Assemble the three-electrode cell inside an inert atmosphere glovebox. A glassy carbon or platinum electrode is typically used as the working electrode, a platinum wire or foil as the counter electrode, and a non-aqueous reference electrode (e.g., Ag/Ag⁺).

• Fill the cell with the prepared electrolyte solution.

• Connect the electrodes to the potentiostat.

• Perform cyclic voltammetry (CV) or linear sweep voltammetry (LSV). For CV, scan the potential from the open-circuit potential to negative potentials to determine the cathodic limit, and then to positive potentials to determine the anodic limit.

• The electrochemical window is defined as the potential difference between the onset of the anodic and cathodic currents.

Figure 3. Workflow for determining the electrochemical stability window.

Thermal Stability Analysis (TGA)

Objective: To determine the thermal decomposition temperature of the salt.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Sample pans (e.g., platinum or alumina)

• Inert gas supply (e.g., nitrogen)

Protocol:

• Calibrate the TGA instrument for temperature and mass.

• Place a small, accurately weighed sample (typically 5-10 mg) of the salt into a TGA sample pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate to provide an inert atmosphere.

• Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range.

• Record the sample weight as a function of temperature.

• The onset of decomposition is typically determined as the temperature at which a significant weight loss begins.

Figure 4. A simplified workflow for thermogravimetric analysis (TGA).

Conclusion

Both tripropylammonium hexafluorophosphate and tetrapropylammonium hexafluorophosphate are valuable salts for electrochemical applications, primarily serving as supporting electrolytes. The choice between them will likely depend on the specific requirements of the application.

• Tripropylammonium hexafluorophosphate , with its lower molecular weight and potentially higher ionic mobility, may be advantageous in applications where high ionic conductivity is the primary concern. Its lower thermal stability compared to shorter-chain tetraalkylammonium salts should be considered.

• Tetrapropylammonium hexafluorophosphate , while likely having a slightly lower ionic conductivity due to its larger cationic size, may offer a different solubility profile and potentially higher thermal stability compared to its tripropyl counterpart, although specific data is needed to confirm this.

Further direct comparative studies are necessary to fully elucidate the performance differences between these two compounds. Researchers are encouraged to perform side-by-side characterization under their specific experimental conditions to make the most informed selection.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. Tetrapropylammonium hexafluorophosphate | 12110-21-3 | Benchchem [benchchem.com]
• 5. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]

comparing tripropylammonium hexafluorophosphate with other ionic liquids

A Comparative Guide to Tripropylammonium (B8586437) Hexafluorophosphate (B91526) and Other Ionic Liquids for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical properties of tripropylammonium hexafluorophosphate against other commonly used ionic liquids. The information presented herein is intended to assist researchers, scientists, and drug development professionals in selecting appropriate ionic liquids for their specific applications.

Comparative Analysis of Physicochemical Properties

The selection of an ionic liquid for a particular application is dictated by its unique set of physicochemical properties. This section provides a comparative summary of key performance indicators for tripropylammonium hexafluorophosphate and two other widely utilized ionic liquids: 1-butyl-3-methylimidazolium hexafluorophosphate ([Bmim][PF6]) and 1-ethyl-3-methylimidazolium (B1214524) tetrafluoroborate (B81430) ([Emim][BF4]).

Data Summary Table

Property	Tripropylammonium Hexafluorophosphate	1-Butyl-3-methylimidazolium hexafluorophosphate ([Bmim][PF6])	1-Ethyl-3-methylimidazolium tetrafluoroborate ([Emim][BF4])
Melting Point (°C)	Not available	-8[1][2]	15[3][4]
Viscosity (mPa·s at 25°C)	Data not available; expected to be higher than [Bmim][PF6] due to longer alkyl chains.	310[1][2]	33.8[3]
Ionic Conductivity (mS/cm at 25°C)	Data not available; expected to be lower than [Bmim][PF6] due to higher viscosity.	1.92[1][2]	14.1[3][4]
Thermal Decomposition Temp. (°C)	~240	~406[5]	>350[4]

Analysis of Properties:

• Thermal Stability: Tripropylammonium hexafluorophosphate exhibits thermal stability up to approximately 240°C.[6] In comparison, imidazolium-based ionic liquids like [Bmim][PF6] and [Emim][BF4] generally show higher thermal decomposition temperatures.[4][5] The thermal stability of ionic liquids is significantly influenced by the nature of both the cation and the anion.[7]

• Ionic Conductivity: Ionic conductivity is inversely related to viscosity. Given the expected higher viscosity of tripropylammonium hexafluorophosphate, its ionic conductivity is predicted to be lower than that of [Bmim][PF6]. [Emim][BF4] exhibits a significantly higher ionic conductivity, which can be attributed to its lower viscosity.

Experimental Protocols

This section outlines the detailed methodologies for determining the key physicochemical properties of ionic liquids discussed in this guide.

1. Thermal Stability Determination via Thermogravimetric Analysis (TGA)

• Objective: To determine the decomposition temperature of the ionic liquid.

• Instrumentation: A thermogravimetric analyzer.

• Procedure:

  • Place a small, accurately weighed sample (typically 5-10 mg) of the ionic liquid into a clean TGA pan (e.g., platinum or alumina).

  • Place the pan into the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[8]

  • Continuously monitor and record the sample weight as a function of temperature.

  • The onset temperature of decomposition is determined from the resulting weight loss curve, typically as the temperature at which a 5% weight loss is observed.[8]

2. Viscosity Measurement using a Rotational Viscometer

• Objective: To measure the dynamic viscosity of the ionic liquid.

• Instrumentation: A rotational viscometer with appropriate spindle geometry (e.g., cone-plate or coaxial cylinder).

• Procedure:

  • Ensure the viscometer is properly calibrated and leveled.

  • Select a spindle and rotational speed appropriate for the expected viscosity of the ionic liquid.[9]

  • Place a known volume of the ionic liquid into the sample cup, ensuring the spindle will be immersed to the correct level.

  • Allow the sample to thermally equilibrate to the desired measurement temperature (e.g., 25°C) using a temperature-controlled bath.

  • Start the rotation of the spindle at the selected speed.

  • Allow the reading to stabilize, and then record the torque and rotational speed.

  • The dynamic viscosity is calculated from the torque, rotational speed, and the calibration constants of the spindle.[10]

3. Ionic Conductivity Measurement via Four-Electrode Method

• Objective: To determine the ionic conductivity of the ionic liquid.

• Instrumentation: A four-electrode conductivity cell and a conductivity meter or impedance analyzer.

• Procedure:

  • Calibrate the four-electrode conductivity cell using standard solutions of known conductivity (e.g., KCl solutions).[11]

  • Rinse the cell thoroughly with a suitable solvent and dry it completely.

  • Fill the cell with the ionic liquid sample, ensuring the electrodes are fully immersed and there are no air bubbles.

  • Connect the cell to the conductivity meter or impedance analyzer.

  • Apply a small alternating current between the two outer (current) electrodes.

  • Measure the resulting voltage difference between the two inner (potential) electrodes.[12][13]

  • The instrument calculates the resistance of the solution from the current and voltage, and then the conductivity is determined using the cell constant.

Visualizations

Logical Relationship for Property Comparison

References

• 1. Page loading... [guidechem.com]
• 2. ajer.org [ajer.org]
• 3. Trimethylammonium hexafluorophosphate | C3H10F6NP | CID 22625473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrapropylammonium hexafluorophosphate | C12H28F6NP | CID 82922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 558-32-7 CAS MSDS (TETRAMETHYLAMMONIUM HEXAFLUOROPHOSPHATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 7. mdpi.com [mdpi.com]
• 8. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 9. What is the operation procedure of rotational viscometer? Q&A | NBCHAO [en1.nbchao.com]
• 10. worldoftest.com [worldoftest.com]
• 11. Four-probe Conductivity Measurement | Physics Van | Illinois [van.physics.illinois.edu]
• 12. drpradeepatuem.wordpress.com [drpradeepatuem.wordpress.com]
• 13. Four Point Probe Measurement Explained [suragus.com]

A Comparative Guide to Tripropylammonium Hexafluorophosphate and LiPF6 in Battery Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of tripropylammonium (B8586437) hexafluorophosphate (B91526) (TPAPF6) and the widely-used lithium hexafluorophosphate (LiPF6) as electrolytes in battery applications. This analysis is based on available experimental data for key performance metrics including ionic conductivity, electrochemical stability, and thermal stability.

Executive Summary

Lithium hexafluorophosphate (LiPF6) is the current industry standard electrolyte salt for lithium-ion batteries, offering a good balance of performance characteristics. However, its thermal instability and sensitivity to moisture, which can lead to the formation of hazardous hydrofluoric acid (HF), are significant drawbacks.[1][2] Tripropylammonium hexafluorophosphate (TPAPF6) is an ionic liquid that has been explored as a potential electrolyte component. While direct, comprehensive comparative studies with LiPF6 in identical battery systems are limited, this guide synthesizes available data to provide a comparative overview.

Performance Data Comparison

The following tables summarize the key performance indicators for TPAPF6 and LiPF6 based on available research. It is important to note that the experimental conditions for each study may vary, affecting direct comparability.

Performance Metric	Tripropylammonium Hexafluorophosphate (TPAPF6)	Lithium Hexafluorophosphate (LiPF6)
Ionic Conductivity	Data not available for a direct comparison in a standard battery electrolyte formulation. As a component of an ionic liquid-based biopolymer electrolyte, a system containing a hexafluorophosphate anion (BmImPF6) showed an ionic conductivity of (1.47 ± 0.02) × 10⁻⁴ S/cm at ambient temperature.[3][4]	Typically in the range of 8–12 mS/cm at room temperature in a 1 M solution with a mixture of organic carbonate solvents (e.g., EC:EMC).[5][6] The ionic conductivity is dependent on concentration and temperature.[6][7]
Electrochemical Stability Window	Quaternary ammonium (B1175870) cations, a class to which tripropylammonium belongs, are known for their high electrochemical stability.[8] A hexafluorophosphate-based ionic liquid has shown oxidative stability up to 5.2 V on a platinum electrode.[1]	Generally considered to have a wide electrochemical stability window, typically up to around 4.5 V vs. Li/Li+.[3][9]
Thermal Stability	Thermally stable up to approximately 240°C, above which it begins to decompose.	Pure LiPF6 is thermally stable up to 107°C in a dry, inert atmosphere, decomposing into LiF and PF5.[10] In the presence of moisture, its decomposition temperature is lowered.[10][11]

Detailed Performance Analysis

Ionic Conductivity

Ionic conductivity is a critical factor for battery performance, as it dictates the rate at which ions can move between the electrodes.

• LiPF6: As the established standard, LiPF6 dissolved in a mixture of organic carbonates exhibits high ionic conductivity, typically in the range of 8-12 mS/cm at room temperature.[5][6] This high conductivity is a key reason for its widespread adoption. The conductivity is influenced by factors such as the concentration of the salt and the operating temperature.[6][7]

Electrochemical Stability Window

The electrochemical stability window (ESW) defines the voltage range within which the electrolyte remains stable without undergoing decomposition. A wider ESW is crucial for developing high-voltage batteries.

• LiPF6: The electrolyte based on LiPF6 in organic carbonates is known to have a sufficiently wide electrochemical stability window for current lithium-ion battery technologies, typically up to around 4.5 V.[3][9]

• TPAPF6: Quaternary ammonium cations, such as tripropylammonium, are recognized for their excellent electrochemical stability.[8] Research on a hexafluorophosphate-based ionic liquid has demonstrated oxidative stability up to 5.2 V when measured on a platinum electrode, suggesting that a TPAPF6-based electrolyte could potentially offer a wider electrochemical window than conventional LiPF6 electrolytes.[1] This could be advantageous for the development of next-generation high-voltage battery chemistries.

Thermal Stability

Thermal stability is a critical safety parameter for batteries. Unstable electrolytes can decompose at elevated temperatures, leading to gas generation, pressure buildup, and potentially thermal runaway.

• LiPF6: The thermal stability of LiPF6 is a well-documented concern. In its pure, dry state, it is stable up to 107°C.[10] However, in the presence of even trace amounts of water, its decomposition temperature decreases, leading to the formation of hazardous hydrofluoric acid (HF).[10][11] The decomposition of LiPF6-based electrolytes can also be initiated at temperatures as low as 70°C.[1]

• TPAPF6: As an ionic liquid, TPAPF6 exhibits significantly higher thermal stability, with a decomposition temperature of approximately 240°C. This superior thermal stability could translate to enhanced safety in battery applications, reducing the risk of thermal runaway at elevated operating temperatures.

Experimental Protocols

This section provides an overview of the methodologies used to determine the key performance metrics discussed above.

Ionic Conductivity Measurement

Method: AC Impedance Spectroscopy

• Cell Assembly: A conductivity cell with two blocking electrodes (e.g., stainless steel or platinum) of a known geometry is assembled in an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

• Electrolyte Filling: The cell is filled with the electrolyte under investigation.

• Impedance Measurement: Electrochemical Impedance Spectroscopy (EIS) is performed over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• Data Analysis: The bulk resistance (Rb) of the electrolyte is determined from the Nyquist plot.

• Calculation: The ionic conductivity (σ) is calculated using the formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the electrode area. The cell constant (L/A) is typically determined by calibrating the cell with a standard solution of known conductivity.

Electrochemical Stability Window (ESW) Determination

Method: Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV)

• Cell Assembly: A three-electrode cell is typically used, consisting of a working electrode (e.g., platinum, glassy carbon, or a relevant battery electrode material), a reference electrode (e.g., Li/Li+), and a counter electrode (e.g., lithium foil). The cell is assembled in an inert atmosphere.

• Voltammetry Scan: A potential is applied to the working electrode and swept at a slow scan rate (e.g., 1 mV/s) from the open-circuit potential to the desired anodic and cathodic limits.

• Data Analysis: The ESW is determined by identifying the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation or reduction. A cutoff current density (e.g., 0.1 mA/cm²) is often used to define the stability limits.

Thermal Stability Analysis

Method: Thermogravimetric Analysis (TGA)

• Sample Preparation: A small, accurately weighed sample of the electrolyte is placed in a TGA crucible inside an inert atmosphere glovebox.

• TGA Measurement: The sample is heated at a constant rate (e.g., 10 °C/min) in an inert gas flow (e.g., argon or nitrogen).

• Data Analysis: The TGA curve plots the sample weight as a function of temperature. The onset temperature of decomposition is identified as the temperature at which a significant weight loss begins.

Visualizations

Figure 1: Comparison of TPAPF6 and LiPF6 based on their constituent ions and key performance metrics.

Figure 2: A general experimental workflow for evaluating the performance of battery electrolytes.

Conclusion

Based on the available data, tripropylammonium hexafluorophosphate (TPAPF6) presents a compelling profile in terms of thermal and potentially electrochemical stability when compared to the incumbent LiPF6. Its significantly higher decomposition temperature suggests a potential for enhanced battery safety. However, the major unknown and likely challenge for TPAPF6 is its ionic conductivity when used as a primary electrolyte salt in a lithium-ion battery. The limited data on analogous ionic liquids suggests that it may be considerably lower than that of standard LiPF6-based electrolytes, which would negatively impact battery performance, particularly at high charge and discharge rates.

Further research is critically needed to conduct direct, side-by-side comparisons of TPAPF6 and LiPF6 in identical battery cell configurations. Such studies would need to focus on optimizing the TPAPF6-based electrolyte formulation to improve ionic conductivity while leveraging its inherent stability advantages. For researchers and developers in the field, TPAPF6 represents a promising, albeit not fully characterized, alternative that could address some of the key safety and high-voltage limitations of current lithium-ion battery technology.

References

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 2. Lithium Hexafluorophosphate: A Crucial Compound in Modern Electrochemistry_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Measuring and Enhancing the Ionic Conductivity of Chloroaluminate Electrolytes for Al-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. wiltsonenergy.com [wiltsonenergy.com]
• 8. How to Perform a Battery Cycle Test on a Lithium-Ion Battery?-News [neexgent.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Thermal Stability of LiPF6 Salt and Li-ion Battery ElectrolytesContaining LiPF6 - UNT Digital Library [digital.library.unt.edu]

A Comparative Guide to Purity Validation of Tripropylammonium Hexafluorophosphate Using Chromatography

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of chromatographic and alternative methods for the purity validation of tripropylammonium (B8586437) hexafluorophosphate (B91526). Detailed experimental protocols and performance data are presented to assist in selecting the most suitable analytical technique for your research and quality control needs.

Introduction

Tripropylammonium hexafluorophosphate [(CH₃CH₂CH₂)₃NH][PF₆] is an ionic liquid with a growing number of applications in organic synthesis, electrochemistry, and materials science. Ensuring the purity of this compound is critical, as even trace impurities can significantly impact its physicochemical properties and experimental outcomes. This guide focuses on chromatographic methods for comprehensive purity analysis, covering both the tripropylammonium cation and the hexafluorophosphate anion. Alternative methods are also discussed to provide a broader analytical perspective.

Chromatographic Methods: A Detailed Comparison

Chromatography is a powerful technique for separating and quantifying the components of a mixture. For an ionic liquid like tripropylammonium hexafluorophosphate, it is essential to analyze both the cationic and anionic species, as impurities can be associated with either.

Table 1: Comparison of Chromatographic Methods for Purity Analysis

Feature	Ion Chromatography (for Anion)	Reversed-Phase HPLC (for Cation)	Ion-Pair Chromatography (for Cation)
Principle	Ion-exchange separation of anions.	Partitioning based on hydrophobicity.	Forms a neutral ion pair that is retained by a reversed-phase column.
Primary Target	Hexafluorophosphate (PF₆⁻) and anionic impurities.	Tripropylammonium cation and organic impurities.	Tripropylammonium cation.
Typical Column	Anion-exchange column (e.g., Dionex IonPac™ AS14A, AS22).	C18 or C8 silica-based column.	C18 or C8 silica-based column.
Mobile Phase	Aqueous buffer (e.g., carbonate/bicarbonate).	Acetonitrile/water or methanol/water with a buffer.	Acetonitrile/water with an ion-pairing reagent (e.g., heptanesulfonic acid).[1]
Detection	Conductivity, UV.	UV (if chromophore present), ELSD, CAD, MS.[2]	UV (if chromophore present), ELSD, CAD, MS.[3]
Potential Impurities Detected	F⁻, Cl⁻, Br⁻, PO₂F₂⁻, HPO₃F⁻, HPO₄²⁻.[4]	Residual tripropylamine, other organic bases.	Residual tripropylamine.
Estimated LOD/LOQ	µg/L to mg/L range.[4][5]	ng/L to µg/L range with MS detection.[4]	Similar to RP-HPLC.
Analysis Time	15-30 minutes.	10-25 minutes.	15-30 minutes.
Advantages	Excellent for separating inorganic anions. Established methods available.[4][5]	High efficiency and sensitivity. Compatible with MS.	Good retention for highly polar cations.
Disadvantages	Not suitable for cation analysis.	Poor retention for highly polar cations without derivatization.	Ion-pairing reagents can be difficult to remove from the column and may suppress MS signal.[6]

Experimental Protocols

Protocol 1: Ion Chromatography for Hexafluorophosphate and Anionic Impurities

This method is adapted from established procedures for the analysis of hexafluorophosphate in ionic liquids.[4]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of tripropylammonium hexafluorophosphate.

  • Dissolve in a 70:30 (v/v) acetonitrile/water mixture in a 100 mL volumetric flask.

  • Dilute to the mark with the acetonitrile/water mixture.

  • Filter the solution through a 0.22 µm nylon syringe filter prior to injection.[4]

• Chromatographic Conditions:

  • Instrument: Ion Chromatograph with a suppressed conductivity detector.

  • Column: Dionex IonPac™ AS22 (250 x 4 mm) or equivalent.[4]

  • Eluent: 4.5 mM sodium carbonate / 1.4 mM sodium bicarbonate in a 70:30 (v/v) water/acetonitrile mixture.

  • Flow Rate: 1.0 mL/min.[4]

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

  • Detection: Suppressed conductivity.

• Data Analysis:

  • Identify and quantify the hexafluorophosphate peak based on the retention time and calibration curve of a potassium hexafluorophosphate standard.

  • Identify and quantify potential anionic impurities by comparing retention times with known standards (e.g., fluoride, chloride, phosphate).

Protocol 2: Reversed-Phase HPLC for Tripropylammonium Cation

This method is a general approach for the analysis of quaternary ammonium (B1175870) compounds.[4][5]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of tripropylammonium hexafluorophosphate.

  • Dissolve in the mobile phase in a 100 mL volumetric flask and dilute to the mark.

  • Filter the solution through a 0.45 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Instrument: HPLC with UV or Evaporative Light Scattering Detector (ELSD).

  • Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).

  • Mobile Phase: 60:40 (v/v) acetonitrile/50 mM ammonium formate (B1220265) buffer (pH 3.5).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

  • Detection: ELSD (Nebulizer temperature: 40 °C, Evaporator temperature: 60 °C, Gas flow: 1.5 L/min) or low wavelength UV (e.g., 200 nm).

• Data Analysis:

  • Quantify the tripropylammonium peak area. Purity is calculated as the ratio of the main peak area to the total peak area.

  • Potential impurities, such as residual tripropylamine, may be identified by their retention times.

Alternative Purity Validation Methods

While chromatography is a primary tool, other techniques can provide valuable information on the purity of tripropylammonium hexafluorophosphate.

Table 2: Comparison of Alternative Purity Validation Methods

Method	Principle	Information Provided	Advantages	Disadvantages
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Structural confirmation, identification and quantification of proton- and fluorine-containing impurities.	Provides detailed structural information. Can be quantitative (qNMR).[7]	Lower sensitivity than chromatography. May not detect non-protonated or non-fluorinated impurities.
Titration	Chemical reaction with a standardized solution to determine the concentration of the analyte.	Overall assay of the ammonium salt.	Simple, inexpensive, and accurate for determining overall salt concentration.[8][9]	Not specific; does not identify individual impurities.
Karl Fischer Titration	Titrimetric method that uses coulometric or volumetric titration to determine trace amounts of water.	Water content.	Highly accurate and specific for water determination.[10]	Only measures water content.

Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity validation of tripropylammonium hexafluorophosphate.

Purity validation workflow.

Conclusion

The purity of tripropylammonium hexafluorophosphate can be effectively determined using a combination of chromatographic techniques. Ion chromatography is the method of choice for analyzing the hexafluorophosphate anion and its potential inorganic impurities. For the tripropylammonium cation and organic impurities, reversed-phase HPLC is a versatile and sensitive technique. For a comprehensive purity assessment, it is recommended to employ both an anionic and a cationic analysis method. Alternative techniques such as NMR and titration can provide complementary information and serve as orthogonal methods for quality control. The choice of method will ultimately depend on the specific impurities of interest, the required sensitivity, and the available instrumentation.

References

• 1. chromforum.org [chromforum.org]
• 2. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Analysis of quaternary ammonium compounds in estuarine sediments by LC-ToF-MS: very high positive mass defects of alkylamine ions provide powerful diagnostic tools for identification and structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. helixchrom.com [helixchrom.com]
• 7. Recent advances in NMR spectroscopy of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 9. philadelphia.edu.jo [philadelphia.edu.jo]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Alkylammonium vs. Imidazolium-Based Ionic Liquids for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of two ubiquitous classes of ionic liquids (ILs): alkylammonium-based and imidazolium-based. The selection of an appropriate IL is critical for a range of applications, from "green" solvents in organic synthesis to electrolytes in electrochemical devices and innovative drug delivery systems. This document summarizes key physicochemical properties, supported by experimental data, to inform your selection process. Detailed experimental methodologies for the cited properties are also provided to ensure reproducibility and aid in the critical evaluation of the presented data.

Core Physicochemical Properties: A Comparative Overview

The fundamental differences in the cationic structures of alkylammonium and imidazolium-based ILs give rise to distinct physicochemical properties. Imidazolium (B1220033) cations, with their planar, aromatic structure, exhibit delocalized positive charge, which influences their interactions with anions and surrounding media. In contrast, alkylammonium cations possess a localized charge on the nitrogen atom and greater conformational flexibility. These structural dissimilarities manifest in variations in thermal stability, viscosity, conductivity, and toxicity.

General Cation Structures

Caption: General chemical structures of alkylammonium and imidazolium cations.

Quantitative Data Comparison

The following tables summarize key performance metrics for representative alkylammonium and imidazolium-based ionic liquids. To ensure a fair comparison, the data is presented for ILs sharing the same or similar anions.

Table 1: Thermal Stability (Decomposition Temperature, Td)

Ionic Liquid Cation	Anion	Td (°C)	Reference
Triethylammonium ([TEA]+)	Octanoate ([Oc]-)	~200-250
1-Butyl-3-methylimidazolium ([BMIM]+)	Dicyanamide ([DCA]-)	~300	[1]
1-Butyl-2,3-dimethylimidazolium ([BMMIM]+)	Dicyanamide ([DCA]-)	>300	[1]
Quaternary Ammonium (B1175870)	Dicyanamide	<300	[2]
Imidazolium	Halogenated Anions	<400	[2]
1-Alkyl-3-methylimidazolium	Chloride	Decreases with longer alkyl chain	[3]

Note: The thermal stability of ionic liquids is significantly influenced by the anion.[3][4] Generally, imidazolium-based ILs exhibit higher thermal stability than their quaternary ammonium counterparts.[1][5]

Table 2: Viscosity (η)

Ionic Liquid Cation	Anion	Temperature (°C)	Viscosity (cP)	Reference
1-Butyl-3-methylimidazolium ([BMIM]+)	Dicyanamide ([DCA]-)	25	29	[1]
Tributylethylammonium (N4442+)	Dicyanamide ([DCA]-)	25	Significantly higher than [BMIM][DCA]	[1]
1-Alkyl-3-methylimidazolium ([CnMIM]+)	Tetrafluoroborate ([BF4]-)	25	Increases with alkyl chain length	[6][7]
Alkylammonium	Octanoate ([Oc]-)	-	Presence of hydroxyl groups increases viscosity

Note: Imidazolium-based ionic liquids generally have lower viscosities than quaternary ammonium ILs due to weaker Coulombic interactions resulting from the delocalized positive charge.[1] For both classes, viscosity tends to increase with the length of the alkyl chain substituents.[6][7]

Table 3: Ionic Conductivity (σ)

Ionic Liquid Cation	Anion	Temperature (°C)	Conductivity (mS/cm)	Reference
1-Butyl-3-methylimidazolium ([BMIM]+)	Dicyanamide ([DCA]-)	25	10.09	[1]
1-Butyl-2,3-dimethylimidazolium ([BMMIM]+)	Dicyanamide ([DCA]-)	25	2.88	[1]
Tributylethylammonium (N4442+)	Dicyanamide ([DCA]-)	25	0.0508	[1]
Tetraalkylammonium	Bis(trifluoromethylsulfonyl)imide ([TFSI]-)	-	Decreases with increasing cation size	[8]
Imidazolium	Bis(trifluoromethylsulfonyl)imide ([TFSI]-)	-	Generally higher than tetraalkylammonium ILs	[8]

Note: The higher mobility of the charge carriers in imidazolium-based ILs, a consequence of their lower viscosity, generally results in higher ionic conductivity compared to alkylammonium-based ILs.[1][8]

Table 4: Cytotoxicity (EC50)

Ionic Liquid Cation	Organism/Cell Line	EC50	Reference
1-Alkyl-3-methylimidazolium ([CnMIM]+)	Vibrio fischeri	Toxicity increases with alkyl chain length	[9]
1-Alkylpyridinium	Vibrio fischeri	Toxicity increases with alkyl chain length	[9]
Imidazolium-based	Daphnia magna	More toxic than corresponding sodium salts	[10]
Imidazolium-based	General Trend	The primary mechanism of toxicity is the disruption of the plasma membrane.[11]	[11]

Note: The cytotoxicity of both alkylammonium and imidazolium-based ILs is strongly dependent on the length of the alkyl chain, with longer chains leading to increased toxicity.[9][12] This is often attributed to greater disruption of cell membranes.[12] The anion identity generally has a less significant impact on toxicity.[9]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure transparency and facilitate the replication of results.

Thermogravimetric Analysis (TGA) for Thermal Stability

Objective: To determine the decomposition temperature (Td) of the ionic liquid.

Methodology:

• Sample Preparation: Ensure the ionic liquid sample is free of impurities and has been dried under vacuum to remove any residual water, as water content can affect thermal stability.[6]

• Instrumentation: A thermogravimetric analyzer is used.

• Experimental Conditions:

  • A small, precisely weighed sample (typically 4-8 mg) is placed in a platinum or ceramic pan.[8]

  • The sample is heated at a constant rate, commonly 10 °C/min, under an inert atmosphere such as nitrogen to prevent oxidative degradation.[8][9]

  • The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis:

  • The decomposition temperature (Td) is often reported as the onset temperature (Tonset), which is the temperature at which a significant mass loss begins. This is typically determined by the intersection of the baseline tangent and the tangent of the decomposition curve.[6]

  • For a more rigorous assessment of long-term thermal stability, isothermal TGA can be performed, where the sample is held at a constant temperature, and mass loss is recorded over time.[6][8]

Viscosity Measurement using a Rotational Rheometer

Objective: To measure the dynamic viscosity of the ionic liquid.

Methodology:

• Sample Preparation: The ionic liquid sample should be free of air bubbles and particulates.

• Instrumentation: A rotational rheometer with a suitable geometry (e.g., cone-plate or parallel-plate) is used.

• Experimental Procedure:

  • The sample is loaded onto the rheometer plate, ensuring the gap is completely filled.

  • The temperature is controlled precisely using a Peltier or similar system.

  • A steady-state flow sweep is performed by applying a range of shear rates and measuring the resulting shear stress.

• Data Analysis:

  • The viscosity (η) is calculated as the ratio of shear stress to shear rate.

  • For Newtonian fluids, the viscosity is independent of the shear rate. Many ionic liquids exhibit Newtonian behavior.[7]

  • The data can be fitted to models like the Vogel-Fulcher-Tammann (VFT) equation to describe the temperature dependence of viscosity.[4][7]

Ionic Conductivity Measurement using Impedance Spectroscopy

Objective: To determine the ionic conductivity of the ionic liquid.

Methodology:

• Sample Preparation: The ionic liquid is placed in a conductivity cell with two parallel electrodes (e.g., platinum or stainless steel).

• Instrumentation: An impedance spectrometer is used.

• Experimental Procedure:

  • A small amplitude sinusoidal voltage is applied across the electrodes over a wide frequency range (e.g., 1 MHz to 0.1 Hz).[7]

  • The resulting current and phase shift are measured to determine the complex impedance.

• Data Analysis:

  • The data is typically plotted in a Nyquist plot (imaginary vs. real impedance).

  • The bulk resistance (Rb) of the ionic liquid is determined from the x-intercept of the semicircle in the Nyquist plot.[7]

  • The ionic conductivity (σ) is then calculated using the formula: σ = t / (Rb * A), where 't' is the distance between the electrodes and 'A' is the area of the electrodes.[7]

Cytotoxicity Assessment using the MTT Assay

Objective: To determine the concentration of the ionic liquid that causes a 50% reduction in cell viability (IC50).

Methodology:

• Cell Culture: The target cell line (e.g., human cancer cells) is seeded in a 96-well plate and allowed to adhere overnight.[12]

• Treatment: The cells are then treated with a range of concentrations of the ionic liquid and incubated for a specific period (e.g., 24, 48, or 72 hours).[12]

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation: The plate is incubated for a few hours (e.g., 4 hours) to allow viable cells with active mitochondrial dehydrogenases to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.[12]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[5]

• Data Analysis: The cell viability is calculated as a percentage relative to untreated control cells. The IC50 value is then determined by plotting cell viability against the logarithm of the ionic liquid concentration.

Logical Workflow for Ionic Liquid Selection

The selection of an appropriate ionic liquid for a specific application is a multi-step process that involves considering the desired properties and potential trade-offs.

Caption: A logical workflow for the selection of an ionic liquid based on application requirements.

Conclusion

The choice between alkylammonium and imidazolium-based ionic liquids is highly dependent on the specific application. Imidazolium-based ILs generally offer superior thermal stability and ionic conductivity, making them suitable for high-temperature applications and electrochemical devices. However, this often comes at the cost of higher toxicity, particularly with longer alkyl chains. Alkylammonium-based ILs, while typically less stable and conductive, may be preferred in applications where lower toxicity is a critical factor and high performance in the aforementioned areas is not paramount. The "tunability" of both classes of ionic liquids through modification of the anion and the length of the alkyl chains provides a powerful tool for designing ILs with tailored properties for a wide array of scientific and industrial purposes. This guide serves as a foundational resource to aid researchers in making informed decisions in this complex and dynamic field.

References

• 1. squ.elsevierpure.com [squ.elsevierpure.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 8. ajer.org [ajer.org]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. MTT (Assay protocol [protocols.io]
• 11. Practical Approach to Measuring Intrinsic Viscosity on a Rotational Rheometer - TA Instruments [tainstruments.com]
• 12. jchr.org [jchr.org]

A Comparative Analysis of Cathode Materials for Lithium-Ion Batteries: Electrochemical Performance and Stability

A deep dive into the electrochemical characteristics and thermal stability of three prominent cathode materials for lithium-ion batteries: Lithium Nickel Manganese Cobalt Oxide (NCM523), Lithium Manganese Oxide (LMO), and Lithium Iron Phosphate (LFP). This guide provides researchers, scientists, and drug development professionals with a side-by-side comparison of their performance metrics, supported by experimental data and detailed methodologies.

The landscape of energy storage is continually evolving, with lithium-ion batteries at the forefront of powering a vast array of applications, from portable electronics to electric vehicles. The performance of these batteries is intrinsically linked to the properties of their constituent materials, particularly the cathode, which plays a crucial role in determining the battery's capacity, voltage, and safety. This guide offers a comparative analysis of three key cathode materials: Li(Ni0.5Co0.2Mn0.3)O2 (NCM523), LiMn2O4 (LMO), and LiFePO4 (LFP), focusing on their electrochemical performance and thermal stability.[1][2][3]

Electrochemical Performance: A Quantitative Comparison

The electrochemical behavior of NCM523, LMO, and LFP was evaluated based on their specific capacity, cycling stability, and rate capability. The data, summarized in the tables below, highlights the distinct advantages and disadvantages of each material.

Cathode Material	First Coulombic Efficiency (%)	Capacity Retention after 100 Cycles (%)
Li(Ni0.5Co0.2Mn0.3)O2 (NCM523)	84	57
LiMn2O4 (LMO)	84	82
LiFePO4 (LFP)	87	95
Table 1. Comparison of the initial coulombic efficiency and capacity retention of NCM523, LMO, and LFP cathode materials at a charge rate of 0.7 C.[1]

Cathode Material	Specific Capacity (mAh/g) at 0.2 C
Li(Ni0.5Co0.2Mn0.3)O2 (NCM523)	~160
LiMn2O4 (LMO)	~110
LiFePO4 (LFP)	~140
Table 2. Comparison of the specific capacity of NCM523, LMO, and LFP cathode materials at a discharge rate of 0.2 C.[2]

NCM523 exhibits the highest specific capacity, making it an attractive option for applications requiring high energy density.[1][2] However, its cycling stability is significantly lower than that of LMO and LFP. LFP, on the other hand, demonstrates exceptional cycling performance with a capacity retention of 95% after 100 cycles, along with the highest initial coulombic efficiency.[1] LMO presents a balance between the two, with moderate specific capacity and good cycling stability.[1][2] The inferior cycle performance of NCM523 can be attributed to structural instability during repeated charge-discharge cycles.[1]

Thermal Stability: A Critical Safety Parameter

The thermal stability of charged cathode materials is paramount for the safety of lithium-ion batteries. Thermogravimetric analysis (TGA) and C80 microcalorimetry were employed to assess the thermal behavior of NCM523, LMO, and LFP.

Cathode Material	Onset Decomposition Temperature (°C)	Total Heat Generation (J/g)
Li(Ni0.5Co0.2Mn0.3)O2 (NCM523)	~250	-88 (pure material) / -810 (full battery)
LiMn2O4 (LMO)	Higher than NCM523	Less than NCM523
LiFePO4 (LFP)	Higher than NCM523	Less than NCM523
Table 3. Thermal stability comparison of charged NCM523, LMO, and LFP.[1][2]

The results clearly indicate that charged NCM523 has the poorest thermal stability among the three materials, with a lower onset decomposition temperature and significantly higher heat generation, especially within a full battery system.[1][2] This suggests a higher propensity for thermal runaway in batteries utilizing NCM523 cathodes. LFP and LMO exhibit superior thermal stability, a crucial factor for applications where safety is a primary concern.[1]

Experimental Protocols

A systematic workflow was followed to ensure a comprehensive and comparative evaluation of the cathode materials.

Figure 1. A schematic of the experimental workflow for the comparative analysis.

1. Electrode Preparation:

• The cathode electrodes were prepared by mixing the active material (NCM523, LMO, or LFP), a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a specific weight ratio (e.g., 8:1:1) with a solvent (e.g., N-methyl-2-pyrrolidone - NMP) to form a homogeneous slurry.

• The slurry was then uniformly coated onto an aluminum foil current collector and dried in a vacuum oven to remove the solvent.

• Circular electrodes were punched out from the coated foil for coin cell assembly.

2. Coin Cell Assembly:

• CR2032-type coin cells were assembled in an argon-filled glovebox.

• Lithium metal was used as the anode, and a microporous polymer membrane served as the separator.

• A standard electrolyte, such as 1 M LiPF6 in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (e.g., 1:1 by volume), was used.

3. Electrochemical Measurements:

• Charge-Discharge Cycling: The cells were cycled at various C-rates (e.g., 0.2 C, 0.7 C, 1 C, etc.) within a specific voltage window appropriate for each cathode material using a multi-channel battery cycler. The specific capacity, coulombic efficiency, and cycling stability were determined from these tests.

• Rate Capability Testing: The discharge capacity was measured at different C-rates to evaluate the material's ability to perform under high current loads.

• Electrochemical Impedance Spectroscopy (EIS): EIS measurements were performed using an electrochemical workstation over a frequency range (e.g., 100 kHz to 0.01 Hz) with a small AC amplitude (e.g., 5 mV) to investigate the charge transfer resistance and ion diffusion kinetics.

• Cyclic Voltammetry (CV): CV was conducted at a slow scan rate (e.g., 0.1 mV/s) within the respective voltage range to study the redox reactions and electrochemical reversibility of the materials.

4. Thermal Analysis:

• Thermogravimetric Analysis (TGA): The thermal stability of the charged cathode materials was investigated by heating the samples at a constant rate (e.g., 10 °C/min) in an inert atmosphere and monitoring the weight loss as a function of temperature.

• C80 Microcalorimetry: The heat flow from the charged cathodes was measured as a function of temperature to determine the total heat generation during thermal decomposition.

Conclusion

This comparative analysis provides valuable insights into the electrochemical performance and stability of NCM523, LMO, and LFP cathode materials. The choice of cathode material is a critical engineering decision that depends on the specific requirements of the battery application.

• NCM523 is suitable for applications demanding high energy density, but its poor cycling stability and thermal safety require careful consideration and management.

• LFP stands out for its exceptional safety, long cycle life, and high power capability, making it a preferred choice for applications where these factors are paramount, even at the expense of slightly lower energy density.

• LMO offers a compromise between energy density, stability, and cost, positioning it as a viable option for a range of applications.

Future research and development efforts should focus on enhancing the stability of high-capacity materials like NCM and improving the energy density of safer materials like LFP to meet the ever-growing demands of the energy storage market.

References

• 1. Frontiers | Comparison of the Electrochemical Performance and Thermal Stability for Three Kinds of Charged Cathodes [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Assessing the Cost-Benefit of Tripropylammonium Hexafluorophosphate in Research

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical factor that can significantly impact experimental outcomes and project budgets. Tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA][PF6]) is a quaternary ammonium (B1175870) ionic liquid that has garnered attention for its potential applications in various research fields, particularly in electrochemistry and materials science. This guide provides an objective comparison of [TPA][PF6] with its common alternatives, supported by available data, to aid in making informed decisions for laboratory and development needs.

Performance Comparison in Electrochemical Applications

The primary application for tripropylammonium hexafluorophosphate and its alternatives is as an electrolyte in electrochemical systems, such as lithium-ion batteries and supercapacitors. The performance in these applications is dictated by key physicochemical properties like ionic conductivity, viscosity, and electrochemical stability.

Table 1: Physicochemical Properties of Selected Ammonium-Based Ionic Liquids

Compound	Molecular Weight ( g/mol )	Ionic Conductivity (mS/cm)	Viscosity (cP)	Electrochemical Stability Window (V)
Tripropylammonium hexafluorophosphate	289.24	Data not readily available	Data not readily available	Expected to be wide (>4.5 V)
Tetrabutylammonium (B224687) hexafluorophosphate	387.43	~10 (in organic carbonates)[1]	High	> 5.0[2]
Ammonium hexafluorophosphate	163.00	High in solution	Low	Wide

Note: Direct comparative data for tripropylammonium hexafluorophosphate under identical conditions as its alternatives is limited in publicly available literature. The expected wide electrochemical stability window is based on the general properties of quaternary ammonium hexafluorophosphate salts.

Quaternary ammonium-based ionic liquids are generally favored for their wide electrochemical windows, making them suitable for high-voltage applications.[2][3] The choice between different alkyl chain lengths on the ammonium cation (e.g., propyl vs. butyl) can influence properties such as viscosity and ionic conductivity.[3] Generally, shorter alkyl chains can lead to lower viscosity and potentially higher ionic mobility.

Cost Analysis

A significant consideration in the selection of a research chemical is its cost. The price of ionic liquids can vary substantially based on the complexity of synthesis, purity, and the scale of production.

Table 2: Cost Comparison of Tripropylammonium Hexafluorophosphate and Alternatives

Compound	Supplier Example	Purity	Price (USD/g)
Tripropylammonium hexafluorophosphate	Chem-Impex	98%	~$20 - $30
Tetrabutylammonium hexafluorophosphate	Sigma-Aldrich	98%	~$8 - $16
Ammonium hexafluorophosphate	Sigma-Aldrich	99.99%	~$4 - $10

Note: Prices are approximate and can vary significantly between suppliers, purity grades, and purchase volumes. The prices listed are for research-grade quantities.

From a cost perspective, ammonium hexafluorophosphate is the most economical alternative, followed by tetrabutylammonium hexafluorophosphate. Tripropylammonium hexafluorophosphate is currently priced higher for research quantities. This higher cost may be attributed to a less optimized, smaller-scale synthesis process compared to the more commonly used tetrabutylammonium derivative.

Experimental Protocols

Detailed experimental protocols are crucial for replicating and building upon existing research. Below are generalized protocols for the synthesis of ammonium-based hexafluorophosphate salts and the preparation of an ionic liquid-based electrolyte.

Synthesis of Quaternary Ammonium Hexafluorophosphates

The synthesis of tripropylammonium hexafluorophosphate and similar quaternary ammonium hexafluorophosphates typically involves a two-step process: quaternization of the amine followed by an anion exchange reaction.

1. Quaternization of Tripropylamine (B89841):

• Reactants: Tripropylamine and a propyl halide (e.g., 1-bromopropane).

• Procedure: Equimolar amounts of tripropylamine and 1-bromopropane (B46711) are refluxed in a suitable solvent, such as ethyl acetate (B1210297) or acetonitrile, for several hours. The resulting tetrapropylammonium (B79313) bromide salt precipitates upon cooling and can be collected by filtration. The product is then washed with a non-polar solvent like diethyl ether to remove any unreacted starting materials and dried under vacuum.

2. Anion Exchange:

• Reactants: The synthesized tetrapropylammonium halide and a hexafluorophosphate salt (e.g., ammonium hexafluorophosphate or potassium hexafluorophosphate).

• Procedure: The tetrapropylammonium halide is dissolved in a minimal amount of a polar solvent in which it is soluble. An aqueous solution of the hexafluorophosphate salt is then added dropwise with stirring. The desired tripropylammonium hexafluorophosphate, being less soluble in the aqueous mixture, will precipitate out. The precipitate is collected by filtration, washed with deionized water to remove any remaining halide salts, and then dried under vacuum at an elevated temperature (e.g., 80-100 °C) for an extended period to ensure the removal of all water.

Preparation of an Ionic Liquid-Based Electrolyte for a Lithium-Ion Battery

This protocol describes the general steps for preparing an electrolyte for use in a lithium-ion battery coin cell for research purposes.

• Materials: Quaternary ammonium hexafluorophosphate ionic liquid, lithium salt (e.g., lithium hexafluorophosphate, LiPF6), and organic carbonate solvents (e.g., ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC)).

• Procedure:

  • Inside an argon-filled glovebox with low moisture and oxygen levels, dissolve the desired concentration of the lithium salt (e.g., 1 M LiPF6) in a mixture of organic carbonate solvents (e.g., 1:1 v/v EC:DMC).

  • To this solution, add the quaternary ammonium hexafluorophosphate ionic liquid to the desired weight or volume percentage.

  • Stir the mixture at room temperature until the ionic liquid is completely dissolved and the solution is homogeneous.

  • The resulting electrolyte is then ready to be used in the assembly of a lithium-ion battery coin cell for electrochemical characterization.

Visualization of Experimental Workflow

The following diagrams illustrate the general workflows for the synthesis of the ionic liquid and the subsequent characterization of the electrolyte.

Caption: A workflow diagram for the two-step synthesis of tripropylammonium hexafluorophosphate.

Caption: A general workflow for the preparation and electrochemical characterization of an ionic liquid-based electrolyte.

Conclusion

For researchers prioritizing cost-effectiveness, ammonium hexafluorophosphate and tetrabutylammonium hexafluorophosphate remain the more attractive options. For applications where fine-tuning of electrolyte properties is critical and cost is a secondary concern, tripropylammonium hexafluorophosphate may warrant investigation. Further research directly comparing the performance of these electrolytes under identical experimental conditions is necessary to fully elucidate the cost-benefit trade-offs.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]

Tripropylammonium Hexafluorophosphate: A Comparative Guide for Researchers

Tripropylammonium (B8586437) hexafluorophosphate (B91526) ((TPA)PF₆) is a quaternary ammonium (B1175870) salt that has garnered interest in various scientific fields for its potential applications as an electrolyte, a component in liquid crystal formulations, and a catalyst. This guide provides a comparative analysis of (TPA)PF₆ against other relevant compounds, supported by available data and experimental protocols to assist researchers, scientists, and drug development professionals in their work.

Physicochemical Properties

Tripropylammonium hexafluorophosphate is a white crystalline solid soluble in polar organic solvents.[1] Its chemical structure consists of a central nitrogen atom bonded to three propyl groups, forming the tripropylammonium cation, and a hexafluorophosphate anion (PF₆⁻).[1] The PF₆⁻ anion is known for its stability and non-coordinating nature.[1]

Property	Value	Reference
Molecular Formula	C₉H₂₂F₆NP	[1]
Molecular Weight	289.24 g/mol	[1]
Appearance	White crystalline solid	[1]
Thermal Stability	Decomposes above 240°C	[1]

Applications and Performance Comparison

Electrolytes for Electrochemical Applications

Quaternary ammonium hexafluorophosphate salts are widely used as supporting electrolytes in nonaqueous electrochemistry due to their chemical inertness and wide electrochemical window.[2]

Comparison with Alternatives:

The electrochemical stability window is another critical factor. The hexafluorophosphate-based electrolyte in the aforementioned study could be operated up to 2.90 V, while the triflate-based system demonstrated a wider window of 3.1 V.[3]

Tetrabutylammonium (B224687) Hexafluorophosphate (TBA)PF₆ as a Benchmark:

(TBA)PF₆ is a commonly used electrolyte in nonaqueous electrochemistry.[2] It is known for its high solubility in polar organic solvents and its ability to serve as an inert electrolyte over a wide potential range.[2] Given the structural similarity, it is plausible that (TPA)PF₆ would exhibit comparable, albeit slightly different, electrochemical properties due to the smaller size of the tripropylammonium cation compared to the tetrabutylammonium cation. This difference in cation size could influence factors such as ion mobility and, consequently, ionic conductivity.

Electrolyte	Max. Ionic Conductivity (S·cm⁻¹)	Electrochemical Stability Window (V)	Key Features
1-butyl-3-methylimidazolium hexafluorophosphate (BmImPF₆)	(1.47 ± 0.02) × 10⁻⁴	2.90	Good thermal stability.[3][4][5]
1-butyl-3-methylimidazolium triflate (BmImTf)	(3.21 ± 0.01) × 10⁻⁴	3.10	Higher ionic conductivity and wider stability window compared to the hexafluorophosphate counterpart.[3][4][5]
Tetrabutylammonium hexafluorophosphate (TBA)PF₆	Data not available in reviewed literature	Wide potential range	Chemically inert, widely used as a standard supporting electrolyte.[2]
Tripropylammonium hexafluorophosphate (TPA)PF₆	Data not available in reviewed literature	Expected to be wide	Smaller cation size may influence ionic mobility.

Experimental Protocols

Synthesis of Tripropylammonium Hexafluorophosphate

A common method for synthesizing tripropylammonium hexafluorophosphate is through a counterion exchange reaction.[1]

Protocol: Synthesis via Aqueous Metathesis

Objective: To synthesize tripropylammonium hexafluorophosphate from tripropylammonium halide.

Materials:

• Tripropylammonium bromide (or chloride)

• Potassium hexafluorophosphate (KPF₆)

• Deionized water

• Acetone (B3395972)

• Filter paper

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Vacuum filtration apparatus

Procedure:

• Dissolution: Dissolve a specific molar amount of tripropylammonium bromide in a minimal amount of deionized water in a beaker with stirring. In a separate beaker, dissolve an equimolar amount of potassium hexafluorophosphate in deionized water, gently heating if necessary to ensure complete dissolution.

• Reaction: Slowly add the potassium hexafluorophosphate solution to the tripropylammonium bromide solution while stirring continuously. A white precipitate of tripropylammonium hexafluorophosphate should form immediately due to its lower solubility in water compared to the starting materials.

• Precipitation and Cooling: Continue stirring the mixture for 1-2 hours at room temperature to ensure complete reaction. Cool the mixture in an ice bath to further decrease the solubility of the product and maximize precipitation.

• Filtration: Collect the white precipitate by vacuum filtration using a Buchner funnel and filter paper.

• Washing: Wash the precipitate with small portions of cold deionized water to remove any remaining potassium bromide and unreacted starting materials. Subsequently, wash with a small amount of cold acetone to aid in drying.

• Drying: Dry the purified tripropylammonium hexafluorophosphate product in a vacuum oven at a temperature below its decomposition point (e.g., 60-80°C) until a constant weight is achieved.

DOT Diagram: Synthesis Workflow

References

• 1. Buy Tripropylammonium hexafluorophosphate [smolecule.com]
• 2. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparing Triflate and Hexafluorophosphate Anions of Ionic Liquids in Polymer Electrolytes for Supercapacitor Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Tripropylammonium Hexafluorophosphate in Supercapacitor Applications

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of energy storage necessitates the development of high-performance and safe electrolytes for supercapacitors. Ionic liquids (ILs) have emerged as promising candidates due to their wide electrochemical windows, low volatility, and high thermal stability. Among these, tripropylammonium (B8586437) hexafluorophosphate (B91526) ([TPA]PF6) is a noteworthy option. This guide provides an objective comparison of the performance of a representative hexafluorophosphate-based ionic liquid with other common alternatives, supported by experimental data and detailed protocols.

Performance Benchmark: Hexafluorophosphate vs. Alternatives

To provide a clear performance comparison, this guide utilizes data from a study comparing 1-butyl-3-methylimidazolium hexafluorophosphate (BmImPF6), a well-characterized hexafluorophosphate IL, with 1-butyl-3-methylimidazolium trifluoromethanesulfonate (B1224126) (BmImTf). While the cation differs from tripropylammonium, the comparison of the hexafluorophosphate anion's performance provides valuable insights.

Property	BmImPF6	BmImTf	Tetraethylammonium Tetrafluoroborate (TEABF4) in ACN	Unit
Ionic Conductivity	(1.47 ± 0.02) × 10⁻⁴[1][2]	(3.21 ± 0.01) × 10⁻⁴[1][2]	~10-60	mS/cm
Electrochemical Stability Window	2.90[3]	3.10[3]	~2.5-2.7	V
Specific Capacitance (from CV)	36.79[1]	44.09	Not directly comparable	F/g
Specific Capacitance (from GCD)	37.07[3]	41.75[3]	~100-200 (for the complete device)	F/g
Energy Density	Lower than Triflate-based IL	Higher than Hexafluorophosphate-based IL	Device dependent	Wh/kg
Power Density	Lower than Triflate-based IL	Higher than Hexafluorophosphate-based IL	Device dependent	W/kg

Key Observations:

• Ionic Conductivity: The triflate-based ionic liquid (BmImTf) exhibits significantly higher ionic conductivity compared to the hexafluorophosphate-based one (BmImPF6).[1][2] This is a crucial factor influencing the power density of the supercapacitor.

• Electrochemical Stability: Both ionic liquids demonstrate a wide electrochemical stability window, a key advantage over conventional aqueous and organic electrolytes. The triflate-based IL shows a slightly wider window.[3]

• Specific Capacitance: Supercapacitors employing the triflate-based electrolyte consistently show a higher specific capacitance in both cyclic voltammetry and galvanostatic charge-discharge tests.[1][3] This directly translates to a higher energy storage capacity.

• Energy and Power Density: Consequently, the supercapacitor with the triflate-based electrolyte demonstrates superior energy and power density.[3]

Experimental Protocols

Detailed and standardized experimental protocols are critical for the accurate benchmarking of electrolyte performance in supercapacitors. The following sections outline the methodologies for key electrochemical characterization techniques.

Electrode and Supercapacitor Assembly

• Electrode Preparation: A slurry of the active material (e.g., activated carbon), a conductive additive (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a solvent (e.g., N-methyl-2-pyrrolidone - NMP) is prepared. This slurry is then coated onto a current collector (e.g., aluminum foil) and dried under vacuum.

• Coin Cell Assembly: Two identical electrodes are separated by a porous separator and assembled in a coin cell (e.g., CR2032) inside an argon-filled glovebox to prevent moisture contamination. The cell is then filled with the ionic liquid electrolyte.

Cyclic Voltammetry (CV)

Cyclic voltammetry is used to determine the capacitive behavior and the electrochemical stability window of the supercapacitor.

• Instrument: A potentiostat/galvanostat is used.

• Setup: A two-electrode configuration (the assembled coin cell) is connected to the potentiostat.

• Parameters:

  • Potential Window: Scanned from 0 V to the desired maximum voltage (e.g., 3.0 V).

  • Scan Rates: A series of scan rates are applied (e.g., 10, 20, 50, 100 mV/s).

• Analysis: The specific capacitance (C) is calculated from the CV curves using the formula: C = ∫I dV / (2 * v * ΔV * m), where ∫I dV is the integrated area of the CV curve, v is the scan rate, ΔV is the potential window, and m is the mass of the active material on one electrode.

Galvanostatic Charge-Discharge (GCD)

GCD measurements are used to determine the specific capacitance, energy density, and power density of the supercapacitor under constant current conditions.

• Instrument: A potentiostat/galvanostat.

• Setup: The assembled coin cell is connected to the instrument.

• Parameters:

  • Current Density: A range of current densities are applied (e.g., 0.5, 1, 2, 5 A/g).

  • Potential Window: The cell is charged and discharged between 0 V and the maximum operating voltage.

• Analysis:

  • Specific Capacitance (C): C = (I * Δt) / (m * ΔV), where I is the discharge current, Δt is the discharge time, m is the mass of the active material, and ΔV is the potential window.

  • Energy Density (E): E = (C * ΔV²) / (2 * 3.6), expressed in Wh/kg.

  • Power Density (P): P = E / (Δt / 3600), expressed in W/kg.

Electrochemical Impedance Spectroscopy (EIS)

EIS is employed to investigate the internal resistance and ion diffusion characteristics of the supercapacitor.

• Instrument: A potentiostat/galvanostat with a frequency response analyzer.

• Setup: The assembled coin cell is connected to the instrument.

• Parameters:

  • Frequency Range: Typically from 100 kHz down to 10 mHz.

  • AC Amplitude: A small AC voltage perturbation (e.g., 5-10 mV) is applied.

  • DC Bias: The measurement is performed at the open-circuit potential.

• Analysis: The resulting Nyquist plot is analyzed to determine the equivalent series resistance (ESR) from the high-frequency intercept with the real axis and the charge transfer resistance from the semicircle in the mid-frequency region.

Visualizing the Benchmarking Workflow

The following diagram illustrates the logical workflow for benchmarking the performance of an ionic liquid in a supercapacitor.

Caption: Workflow for benchmarking ionic liquid performance in supercapacitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparing Triflate and Hexafluorophosphate Anions of Ionic Liquids in Polymer Electrolytes for Supercapacitor Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Hexafluorophosphate Salts in Battery Electrolytes: LiPF₆ vs. NaPF₆

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate electrolyte salt is a critical determinant of battery performance, safety, and cost. Among the various salts utilized in modern battery technologies, hexafluorophosphates have emerged as a prominent class. This guide provides a detailed structural and functional comparison of two key hexafluorophosphate (B91526) compounds: Lithium Hexafluorophosphate (LiPF₆) and Sodium Hexafluorophosphate (NaPF₆). This objective analysis is supported by experimental data to aid researchers and professionals in making informed decisions for their specific applications.

Quantitative Performance Comparison

The functional efficacy of LiPF₆ and NaPF₆ as electrolyte salts is primarily evaluated based on their ionic conductivity, thermal stability, and electrochemical stability window. The following table summarizes key quantitative data for these parameters.

Parameter	Lithium Hexafluorophosphate (LiPF₆)	Sodium Hexafluorophosphate (NaPF₆)	Experimental Conditions
Ionic Conductivity	~11.38 mS/cm[1]	~12.30 mS/cm[2]	1M concentration in a 1:1 (vol.) mixture of Ethylene (B1197577) Carbonate (EC) and Dimethyl Carbonate (DMC) at 25°C.
Thermal Decomposition Onset	~107 °C[3][4][5]	~325 °C[6]	Thermogravimetric Analysis (TGA) in a dry, inert atmosphere.
Electrochemical Stability Window	Up to ~4.5 V vs. Li/Li⁺[7]	Up to ~4.5 V vs. Na/Na⁺ (can be extended to 6.3 V in concentrated solutions)[8][9]	Cyclic Voltammetry (CV) in a carbonate-based electrolyte.

Structural and Functional Insights

Lithium hexafluorophosphate has long been the industry standard for lithium-ion batteries due to its good ionic conductivity and its ability to form a stable solid-electrolyte interphase (SEI) on graphite (B72142) anodes.[7] However, it suffers from relatively low thermal stability and sensitivity to moisture, which can lead to the generation of hazardous hydrofluoric acid (HF).[3][10]

Sodium hexafluorophosphate is a key electrolyte salt for the emerging sodium-ion battery technology. Structurally similar to its lithium counterpart, NaPF₆ offers the significant advantage of being derived from more abundant and less expensive sodium resources. Functionally, it exhibits comparable, and in some cases, slightly higher ionic conductivity than LiPF₆ in similar solvent systems.[2] A notable advantage of NaPF₆ is its superior thermal stability, with a significantly higher decomposition temperature.[6] This enhanced thermal robustness can contribute to improved battery safety. The electrochemical stability window of NaPF₆ is also wide, making it suitable for high-voltage sodium-ion battery applications.[8][9]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison.

Ionic Conductivity Measurement (Electrochemical Impedance Spectroscopy)

• Electrolyte Preparation: Prepare a 1 M solution of the hexafluorophosphate salt (LiPF₆ or NaPF₆) in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC) inside an argon-filled glovebox to prevent moisture contamination.

• Cell Assembly: Assemble a two-electrode conductivity cell with platinum or stainless steel blocking electrodes. The cell constant should be known or determined using a standard KCl solution.

• Measurement: Place the cell in a temperature-controlled chamber and allow it to equilibrate at 25°C.

• Data Acquisition: Perform Electrochemical Impedance Spectroscopy (EIS) over a frequency range of approximately 1 MHz to 1 Hz with a small AC amplitude (e.g., 10 mV).

• Analysis: Determine the bulk resistance (R) of the electrolyte from the high-frequency intercept of the Nyquist plot with the real axis. Calculate the ionic conductivity (σ) using the formula σ = L/A * (1/R), where L is the distance between the electrodes and A is the electrode area (or use the predetermined cell constant).

Thermal Stability Assessment (Thermogravimetric Analysis)

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the neat hexafluorophosphate salt into a TGA crucible inside an argon-filled glovebox.

• Instrument Setup: Place the crucible in the Thermogravimetric Analyzer (TGA).

• Experimental Conditions: Heat the sample from room temperature to a desired upper limit (e.g., 400°C) at a constant heating rate (e.g., 10 °C/min) under a continuous flow of a dry, inert gas (e.g., argon or nitrogen).

• Data Analysis: Record the sample weight as a function of temperature. The onset temperature of decomposition is determined as the temperature at which a significant weight loss begins.

Electrochemical Stability Window Determination (Cyclic Voltammetry)

• Electrolyte Preparation: Prepare a 1 M solution of the hexafluorophosphate salt in a suitable carbonate-based electrolyte solvent.

• Cell Assembly: Assemble a three-electrode electrochemical cell inside an argon-filled glovebox. Use a lithium or sodium metal as the reference and counter electrode, and a working electrode made of an inert material such as glassy carbon or platinum.

• Measurement: Connect the cell to a potentiostat.

• Data Acquisition: Perform cyclic voltammetry (CV) by sweeping the potential of the working electrode from the open-circuit potential to a positive and negative limit at a slow scan rate (e.g., 1 mV/s).

• Analysis: The electrochemical stability window is defined by the potential range where no significant oxidative or reductive current is observed. The anodic and cathodic limits are typically defined as the potentials at which the current density exceeds a certain threshold (e.g., 0.1 mA/cm²).

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for the electrochemical characterization and comparison of hexafluorophosphate-based electrolytes.

Caption: Workflow for comparing hexafluorophosphate electrolytes.

References

• 1. 1M LiPF6 in DMC:EC 1:1 (vol.) [solvionic.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Properties of NaPF 6 electrolytes and effect of electrolyte concentration on performance in sodium-ion batteries - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC01447F [pubs.rsc.org]
• 7. Battery Electrolytes: Role of LiPF6 & NaCl Explained [ufinebattery.com]
• 8. researchgate.net [researchgate.net]
• 9. Electrochemical stability of non-aqueous electrolytes for sodium-ion batteries and their compatibility with Na(0.7)CoO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tripropylammonium Hexafluorophosphate: A Procedural Guide

Immediate Safety and Hazard Considerations

Based on information for analogous ammonium (B1175870) hexafluorophosphate (B91526) compounds, Tripropylammonium hexafluorophosphate should be handled with care, assuming it presents similar hazards. The primary concerns are:

• Skin Irritation: May cause skin irritation upon contact.

• Eye Irritation: Poses a risk of serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation if inhaled.

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory when handling this compound. All operations should be conducted in a well-ventilated area or under a chemical fume hood.

Quantitative Hazard Data

The following table summarizes the GHS hazard classifications for Tetrapropylammonium hexafluorophosphate, a closely related compound, which should be considered as indicative for Tripropylammonium hexafluorophosphate in the absence of specific data.[1]

Hazard Class	Hazard Category	GHS Code
Skin Corrosion/Irritation	Category 2	H315
Serious Eye Damage/Eye Irritation	Category 2	H319
Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation	Category 3	H335

Step-by-Step Disposal Protocol

The disposal of Tripropylammonium hexafluorophosphate must be conducted in compliance with all local, regional, and national environmental regulations. The following procedure outlines the recommended steps for its safe disposal:

• Waste Identification and Segregation:

  • Treat Tripropylammonium hexafluorophosphate as a hazardous chemical waste.

  • Do not mix it with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Keep the compound in its original or a clearly labeled, sealed, and appropriate waste container.

• Container Management:

  • Ensure the waste container is in good condition and compatible with the chemical.

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "Tripropylammonium hexafluorophosphate".

  • Keep the container closed at all times except when adding waste.

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • The storage area should be away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the contractor with all available safety information, including the information presented in this guide.

  • Disposal should be carried out at an approved waste disposal plant.[2][3][4][5]

• Spill Management:

  • In the event of a spill, avoid generating dust.

  • Carefully sweep up the solid material and place it in a designated hazardous waste container.

  • Clean the spill area with an appropriate solvent and decontaminate all equipment used.

  • Report the spill to your EHS office.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tripropylammonium hexafluorophosphate.

Disposal Workflow for Tripropylammonium Hexafluorophosphate

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of Tripropylammonium hexafluorophosphate, fostering a culture of safety and compliance within their research endeavors. Always consult your institution's specific safety and disposal guidelines.

References

• 1. Tetrapropylammonium hexafluorophosphate | C12H28F6NP | CID 82922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]

Safeguarding Your Research: A Guide to Handling Tripropylammonium Hexafluorophosphate

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Tripropylammonium hexafluorophosphate (B91526). Adherence to these procedures is essential for ensuring a safe laboratory environment and minimizing risk to personnel.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling Tripropylammonium hexafluorophosphate.

Body Part	Required PPE	Material/Type Specification
Eyes/Face	Chemical Splash Goggles & Face Shield	Goggles should provide a complete seal around the eyes. A full-face shield must be worn in conjunction with goggles.[4][5]
Hands	Chemical-Resistant Gloves	Nitrile, neoprene, or other gloves resistant to corrosive chemicals.[4][5] Always inspect gloves for integrity before use and practice proper removal technique.[6]
Body	Chemical-Resistant Lab Coat or Apron	To protect against splashes and spills.[4][5] For larger quantities or tasks with a higher risk of splashing, a full-body suit may be necessary.[4]
Respiratory	Use in a well-ventilated area. A respirator may be required if dust or aerosols are generated.[6][7][8]	Work should be conducted in a chemical fume hood.[8] If significant dust or aerosols are expected, consult with your institution's environmental health and safety department for appropriate respirator selection.

Operational Plan: From Receipt to Storage

A systematic workflow is critical to minimize the risk of exposure and contamination. The following diagram outlines the essential steps for handling Tripropylammonium hexafluorophosphate in a laboratory setting.

Caption: Step-by-step process for safely handling Tripropylammonium hexafluorophosphate.

Procedural Steps:

• Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Don PPE: Before handling the container, put on all required personal protective equipment as detailed in the table above.[4][6]

• Chemical Handling in Fume Hood: All manipulations of Tripropylammonium hexafluorophosphate, including opening the container and transferring the chemical, must be performed inside a certified chemical fume hood to ensure adequate ventilation.[6][8]

• Weighing and Transfer: Use appropriate tools and techniques to minimize the generation of dust or aerosols.

• Experimentation: Conduct all experimental procedures within the fume hood.

• Decontamination of Work Area: After handling is complete, thoroughly decontaminate the work surface and any equipment used.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

• Proper Storage: Store Tripropylammonium hexafluorophosphate in a tightly closed container in a dry, cool, and well-ventilated area.[6][9][10] It should be stored locked up.[1]

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[1][6] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[1][6] Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1][6] Seek immediate medical attention.[1]

Disposal Plan

All waste containing Tripropylammonium hexafluorophosphate must be treated as hazardous waste.

• Waste Collection: Collect all waste materials, including empty containers, contaminated PPE, and experimental residues, in a designated and clearly labeled hazardous waste container. Do not mix with other waste streams.[1]

• Container Handling: Handle uncleaned containers as you would the product itself.[1]

• Disposal: Dispose of the hazardous waste through your institution's approved waste disposal program.[1][7][9] All waste disposal must be in accordance with local, state, and federal regulations.[11]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemos.de [chemos.de]
• 3. fishersci.com [fishersci.com]
• 4. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 5. na.bhs1.com [na.bhs1.com]
• 6. hamptonresearch.com [hamptonresearch.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]